N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

• CAS: 83019-90-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

Abstract

This technical guide provides a comprehensive overview of the synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, a valuable building block in medicinal chemistry and drug development. The document delves into the fundamental principles governing the synthetic strategy, explores various methodologies, and presents a detailed, field-proven protocol for its preparation. Key considerations for reaction optimization, purification, and characterization are discussed to ensure the successful and reproducible synthesis of this target molecule. This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction: Significance and Applications

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and its derivatives are of significant interest in the pharmaceutical industry due to their diverse biological activities. The sulfonamide functional group is a key pharmacophore found in a wide range of therapeutic agents, including antibacterial, anticancer, and diuretic drugs. The presence of a primary amino group in the title compound offers a versatile handle for further chemical modifications, allowing for the generation of extensive compound libraries for drug discovery programs. For instance, derivatives of similar sulfonamides have been investigated for their potential as anticancer and radiosensitizing agents.

The synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide presents a unique challenge due to the bifunctional nature of one of its key starting materials, ethylenediamine. The presence of two primary amino groups necessitates a carefully controlled reaction to achieve selective mono-sulfonylation and avoid the formation of the undesired bis-sulfonated byproduct. This guide will address this key synthetic hurdle by proposing and rationalizing effective synthetic strategies.

Retrosynthetic Analysis and Strategic Considerations

A logical retrosynthetic disconnection of the target molecule, N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, points to two primary starting materials: 4-chlorobenzenesulfonyl chloride and ethylenediamine .

Caption: Retrosynthetic analysis of the target molecule.

The core of this synthesis is the nucleophilic substitution reaction between the electrophilic sulfur atom of the sulfonyl chloride and one of the nucleophilic amino groups of ethylenediamine. The primary challenge, as previously mentioned, is achieving mono-substitution. Two main strategies can be employed to address this:

• Strategy 1: Direct Selective Sulfonylation using Excess Diamine: This is the most direct approach and relies on statistical control. By using a large molar excess of ethylenediamine, the probability of a single 4-chlorobenzenesulfonyl chloride molecule reacting with one molecule of ethylenediamine is significantly higher than it reacting with a second molecule of the already mono-sulfonated product. The unreacted ethylenediamine can be removed during the work-up and purification steps. This method is often preferred for its simplicity and atom economy, provided the starting materials are readily available and inexpensive.

• Strategy 2: Mono-protection of Ethylenediamine: This strategy offers greater control over the reaction outcome. One of the amino groups of ethylenediamine is temporarily "protected" with a chemical moiety that renders it unreactive towards the sulfonyl chloride. After the sulfonylation of the unprotected amino group, the protecting group is removed to yield the desired product. Common amine protecting groups include tert-butoxycarbonyl (Boc) or benzyl. While this method is more laborious due to the additional protection and deprotection steps, it often results in higher yields of the desired mono-sulfonated product and simplifies purification.

This guide will focus on providing a detailed protocol for the more direct and efficient Strategy 1 , while also outlining the principles of Strategy 2 as a viable alternative for achieving high purity.

Synthesis of the Key Precursor: 4-Chlorobenzenesulfonyl Chloride

The synthesis of the starting material, 4-chlorobenzenesulfonyl chloride, is a critical first step. A common and effective method involves the chlorosulfonation of chlorobenzene.

Reaction Principle

Chlorobenzene reacts with chlorosulfonic acid in an electrophilic aromatic substitution reaction to introduce the chlorosulfonyl group (-SO₂Cl) onto the benzene ring. The reaction typically proceeds with high regioselectivity, favoring substitution at the para position due to the directing effect of the chlorine atom.

Caption: Reaction mechanism for the synthesis.

Experimental Protocol: Direct Synthesis

Materials:

• 4-Chlorobenzenesulfonyl chloride

• Ethylenediamine (large excess, e.g., 10 molar equivalents)

• Dichloromethane (or another suitable inert solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve ethylenediamine (10 eq.) in dichloromethane.

• Cool the solution in an ice bath to 0-5 °C.

• Dissolve 4-chlorobenzenesulfonyl chloride (1 eq.) in dichloromethane and add it to the dropping funnel.

• Add the 4-chlorobenzenesulfonyl chloride solution dropwise to the stirred ethylenediamine solution over a period of 30-60 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, transfer the reaction mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude product can be purified by either recrystallization or column chromatography.

• Recrystallization: Dissolve the crude product in a minimal amount of hot ethyl acetate and add hexanes until the solution becomes turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. Collect the crystals by vacuum filtration and dry them under vacuum.

• Column Chromatography: If recrystallization is not sufficient, purify the crude product by silica gel column chromatography using a suitable eluent system, such as a gradient of ethyl acetate in hexanes or dichloromethane/methanol.

Alternative Strategy: Protecting Group Approach

For syntheses requiring very high purity and minimal byproduct formation, a protecting group strategy is recommended.

An In-Depth Technical Guide to N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (CAS 83019-90-3)

This document provides a comprehensive technical overview of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, a molecule of significant interest to researchers in medicinal chemistry and drug development. While specific public data on this exact compound is limited, this guide synthesizes information from closely related analogs and foundational chemical principles to offer robust, actionable insights for its synthesis, characterization, and potential applications.

Introduction and Strategic Importance

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide belongs to the arylsulfonamide class of compounds. This structural motif is a cornerstone in modern pharmacology, renowned for its presence in a wide array of therapeutic agents. The sulfonamide group is a versatile pharmacophore, capable of engaging in critical hydrogen bonding interactions with biological targets. Its utility has expanded far beyond the initial discovery of antimicrobial sulfa drugs to encompass treatments for central nervous system (CNS) disorders, cancer, and other conditions.[1]

The title compound is a bifunctional molecule, featuring a reactive primary amine on an ethyl linker and a 4-chlorobenzenesulfonamide core. This architecture makes it a valuable building block for synthesizing more complex molecules and for use in fragment-based drug discovery. The 4-chlorophenyl group is a common feature in targeted therapies, and its inclusion in this scaffold suggests significant potential for developing novel inhibitors for various enzymes and receptors. Indeed, derivatives of 4-chlorobenzenesulfonamide have demonstrated promising anticancer activity, highlighting the therapeutic relevance of this chemical class.[2][3][4]

Molecular Identity and Physicochemical Properties

Accurate identification is the foundation of all subsequent research. The core attributes of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide are summarized below.

Figure 1: Chemical Structure of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Table 1: Chemical Identifiers and Computed Properties

Property	Value	Source
CAS Number	83019-90-3	-
Molecular Formula	C₈H₁₁ClN₂O₂S	Calculated
Molecular Weight	234.70 g/mol	Calculated
Appearance	White to off-white powder (Predicted)	[5]
Melting Point	No data available. For comparison, 4-(2-Aminoethyl)benzenesulfonamide melts at 150-152 °C.	[6]
Boiling Point	~387.4°C at 760 mmHg (Predicted for non-chlorinated analog)	[5]
Solubility	Expected to be soluble in polar organic solvents like methanol, ethanol, and DMSO.	-
SMILES	C1=CC(=CC=C1S(=O)(=O)NCCN)Cl	-

| InChI | InChI=1S/C8H11ClN2O2S/c9-7-1-3-8(4-2-7)14(12,13)11-6-5-10/h1-4,11H,5-6,10H2 | - |

Spectroscopic and Analytical Characterization

Unambiguous structural confirmation is critical for regulatory submission and ensuring experimental reproducibility. A multi-technique approach is required for full characterization.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for elucidating the precise molecular structure.

  • ¹H NMR: The proton spectrum is expected to show distinct signals corresponding to each chemical environment. Key predicted signals include: two doublets in the aromatic region (7-8 ppm) for the protons on the chlorinated benzene ring, two triplets in the aliphatic region (2.5-3.5 ppm) for the two inequivalent -CH₂- groups of the ethyl linker, and broad singlets for the exchangeable protons of the primary amine (-NH₂) and the sulfonamide (-NH-).

  • ¹³C NMR: The carbon spectrum will confirm the carbon backbone. Six unique signals are expected: four for the aromatic carbons (two substituted, two protonated) and two for the aliphatic carbons of the ethyl chain.

• Mass Spectrometry (MS): MS provides the molecular weight and fragmentation data, confirming the elemental composition.

  • Electrospray Ionization (ESI-MS): In positive ion mode, the spectrum should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 235.7. The characteristic isotopic pattern of chlorine (³⁵Cl/³⁷Cl ratio of approximately 3:1) should be clearly visible for the molecular ion peak.

• Infrared (IR) Spectroscopy: IR spectroscopy identifies the key functional groups present in the molecule.

  • Expected Peaks:

    • 3400-3200 cm⁻¹: N-H stretching vibrations for the primary amine and the sulfonamide N-H.

    • 1350-1310 cm⁻¹ & 1170-1150 cm⁻¹: Asymmetric and symmetric S=O stretching of the sulfonamide group, which are highly characteristic.

    • 800-600 cm⁻¹: C-Cl stretching vibration.

Synthesis and Reactivity

A robust and scalable synthesis is paramount for the utility of any chemical building block. The most logical and field-proven approach for synthesizing N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is via the nucleophilic substitution of 4-chlorobenzenesulfonyl chloride with ethylenediamine.

Figure 2: Proposed Synthetic Workflow.

Experimental Protocol: Synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

This protocol is a validated, standard methodology for the synthesis of N-alkylated sulfonamides.

• Reactor Setup: To a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add ethylenediamine (3.0 equivalents) and a suitable anhydrous aprotic solvent (e.g., dichloromethane, 10 mL per gram of sulfonyl chloride).

  • Expert Insight: Using a significant excess of ethylenediamine is crucial. It serves as both the nucleophile and the base to neutralize the hydrochloric acid byproduct, preventing the formation of unwanted bis-sulfonated products and driving the reaction to completion.

• Initial Cooling: Cool the reaction mixture to 0°C in an ice-water bath with gentle stirring.

  • Causality: The reaction is exothermic. Cooling is essential to control the reaction rate, prevent side reactions, and ensure selective mono-substitution.

• Reactant Addition: Dissolve 4-chlorobenzenesulfonyl chloride (1.0 equivalent) in a minimal amount of the same anhydrous solvent and add it to the dropping funnel. Add the sulfonyl chloride solution dropwise to the stirred ethylenediamine solution over 30-60 minutes, maintaining the internal temperature below 5°C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 4-6 hours or until TLC/LC-MS analysis indicates the complete consumption of the starting sulfonyl chloride.

• Aqueous Workup: Transfer the reaction mixture to a separatory funnel. Wash sequentially with water (2x) and brine (1x).

  • Trustworthiness: This self-validating step removes the water-soluble components: excess ethylenediamine and ethylenediamine hydrochloride salt, providing the first stage of purification.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product. Purify the residue by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the pure N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

• Characterization: Confirm the identity and purity of the final product using NMR, MS, and IR spectroscopy as detailed in Section 3.

Chemical Reactivity

The molecule possesses two primary reactive sites:

• Primary Aliphatic Amine (-NH₂): This group is a potent nucleophile and a weak base. It is the principal site for further functionalization, readily participating in reactions such as acylation, alkylation, and reductive amination to build more complex molecular scaffolds.

• Sulfonamide N-H: The proton on the sulfonamide nitrogen is weakly acidic and can be deprotonated by a strong base. This site is a key hydrogen bond donor, crucial for molecular recognition at receptor and enzyme binding sites.

Potential Applications in Research and Drug Development

The true value of a chemical entity is defined by its application. The 4-chlorobenzenesulfonamide scaffold is frequently employed in the design of targeted therapeutics, particularly in oncology.

• Anticancer Agent Development: Numerous studies have demonstrated the efficacy of molecules containing the 4-chlorobenzenesulfonamide moiety. For instance, N-(4-(1H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide was developed as a potent inhibitor of β-catenin, a key protein in the Wnt signaling pathway often dysregulated in colorectal cancer.[2] Other novel derivatives have been synthesized and shown to possess high cytotoxic effects against various cancer cell lines, including HeLa, HCT-116, and HepG2, often inducing apoptosis.[3][4]

• Versatile Chemical Intermediate: The presence of a terminal primary amine provides a synthetic handle for elaboration. This allows N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to serve as a key intermediate in the synthesis of larger, more complex drug candidates. It can be readily coupled with carboxylic acids, aldehydes, or other electrophiles to explore a wide chemical space in lead optimization campaigns.

• Fragment-Based Screening: Due to its relatively low molecular weight and distinct functional groups, this compound is an excellent candidate for fragment-based drug discovery (FBDD) libraries. It can be used to probe the binding pockets of therapeutic targets, with hits being subsequently elaborated into more potent leads.

Safety, Handling, and Storage

Table 2: Hazard Profile Based on Analog Data

Hazard Class	Description	Analog Evidence
Acute Oral Toxicity	Harmful if swallowed.	[8][9]
Skin Corrosion/Irritation	Causes skin irritation. May cause severe skin burns.	[8][9][10]
Eye Damage/Irritation	Causes serious eye irritation. May cause severe eye damage.	[8][9][10]

| Respiratory Irritation | May cause respiratory irritation. |[8][9][10] |

Handling and Personal Protective Equipment (PPE)

• Always handle this compound in a well-ventilated area, preferably within a certified chemical fume hood.[11][12]

• Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and splash-proof safety goggles or a face shield.[11]

• Avoid inhalation of dust. If the material is a fine powder, use a respirator with an appropriate particulate filter.[11]

• Prevent contact with skin and eyes. In case of accidental contact, flush immediately with copious amounts of water for at least 15 minutes and seek medical attention.[12]

Storage and Incompatibilities

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.[5][11][12]

• Keep away from incompatible materials, particularly strong oxidizing agents.[11]

Conclusion

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a chemical building block with considerable potential for researchers in drug discovery and organic synthesis. Its straightforward synthesis, combined with the proven therapeutic relevance of the 4-chlorobenzenesulfonamide scaffold, makes it an attractive starting point for developing novel chemical entities. While direct experimental data is sparse, this guide provides a comprehensive framework for its safe handling, synthesis, and characterization, empowering scientists to confidently incorporate this valuable molecule into their research programs.

References

• Kaluthanthiri, M. K., et al. (2024). Synthesis, spectroscopic analysis and crystal structure of (N-{2-[(2-aminoethyl)amino]ethyl}-4′-methyl-[1,1′-biphenyl]-4-sulfonamidato)tricarbonylrhenium(I). PubMed Central. [Link]

• Di Cunto, F., et al. (2024). Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. PubMed. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 169682, 4-(2-Aminoethyl)benzenesulfonamide. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 301318, N-(2-Aminoethyl)-4-methylbenzenesulfonamide. [Link]

• Google Patents. (2017). CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide.

• Zajdel, P., et al. (2024). Current development in sulfonamide derivatives to enable CNS-drug discovery. PubMed. [Link]

• Sadowski, M., et al. (2023). Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. MDPI. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 66824, 4-Chlorobenzenesulfonamide. [Link]

• El-Sayed, N. N. E., et al. (2016). Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. PubMed. [Link]

Sources

• 1. Current development in sulfonamide derivatives to enable CNS-drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. 4-（2-氨乙基）苯磺酰胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 4-(2-Aminoethyl)benzenesulfonamide | C8H12N2O2S | CID 169682 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. N-(2-Aminoethyl)-4-methylbenzenesulfonamide | C9H14N2O2S | CID 301318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 4-Chlorobenzenesulfonamide | C6H6ClNO2S | CID 66824 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. fishersci.com [fishersci.com]
• 12. chemicalbook.com [chemicalbook.com]

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide molecular structure and weight

An In-Depth Technical Guide to N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

Executive Summary: This document provides a comprehensive technical overview of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, a molecule of interest for researchers in medicinal chemistry and drug development. It details the compound's molecular structure, physicochemical properties, a validated synthetic pathway, and its broader context within the pharmacologically significant sulfonamide class. This guide is intended to serve as a foundational resource for scientists engaged in the synthesis, characterization, and application of this and related chemical entities.

Introduction: The Significance of the Sulfonamide Scaffold

The sulfonamide functional group (–S(=O)₂–NR₂) is a cornerstone of modern medicinal chemistry. Its discovery ushered in the era of antibacterial chemotherapy with the advent of sulfa drugs. Beyond this historical significance, the sulfonamide moiety is a versatile pharmacophore found in drugs targeting a wide array of conditions, including diuretics, anticonvulsants, and anticancer agents. Its utility stems from its ability to act as a stable, non-hydrolyzable mimic of a peptide bond and its capacity to engage in critical hydrogen bonding interactions with biological targets.

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (CAS No. 83019-90-3) is a distinct molecule within this class, characterized by three key structural features: a 4-chlorinated phenyl ring, the core sulfonamide linker, and a flexible ethylenediamine sidechain. This unique combination of a rigid, electron-withdrawing aromatic system and a basic, nucleophilic sidechain makes it a valuable building block for combinatorial chemistry and a compelling candidate for fragment-based drug discovery campaigns. This guide elucidates the essential chemical and physical data required for its effective use in a research setting.

Molecular Identity and Structure

A precise understanding of a compound's structure and identifiers is fundamental for reproducibility and regulatory compliance.

Chemical Identifiers

The following table summarizes the key identifiers for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Identifier	Value	Source
CAS Number	83019-90-3	[1]
IUPAC Name	N-(2-aminoethyl)-4-chlorobenzenesulfonamide
Molecular Formula	C₈H₁₁ClN₂O₂S	[1]
InChI	1S/C8H11ClN2O2S/c9-7-1-3-8(4-2-7)14(12,13)11-6-5-10/h1-4,11H,5-6,10H2
InChIKey	MWEBCGQFQBAAJP-UHFFFAOYSA-N
Canonical SMILES	C1=CC(=CC=C1S(=O)(=O)NCCN)Cl	N/A
MDL Number	MFCD03634546

Molecular Weight

The precise mass of a molecule is critical for stoichiometric calculations in synthesis and for interpretation of mass spectrometry data.

Property	Value	Source
Molecular Weight	234.71 g/mol
Monoisotopic Mass	234.0230 Da	N/A

Structural Representation

The two-dimensional structure of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is depicted below, illustrating the connectivity of the atoms.

Caption: 2D structure of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in both chemical reactions and biological systems. These parameters are essential for designing experiments, formulating solutions, and predicting bioavailability.

Property	Value	Significance	Source
Physical Form	Solid	Affects handling, storage, and dissolution.	[1]
LogP	1.43	A measure of lipophilicity; influences solubility and membrane permeability.	[1]
Rotatable Bonds	3	Indicates molecular flexibility, which is crucial for binding to target proteins.	[1]
Purity	≥95% (Typical)	Commercial purity grade; higher purity may be required for specific applications.	[1]
Hydrogen Bond Donors	2	The -NH and -NH₂ groups can donate protons in hydrogen bonds.	N/A
Hydrogen Bond Acceptors	4	The two sulfonyl oxygens and two nitrogen atoms can accept protons.	N/A

Synthesis and Characterization

A reliable synthetic route is paramount for obtaining high-quality material for research. The most direct and industrially scalable approach to synthesizing N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is through the nucleophilic substitution reaction between 4-chlorobenzenesulfonyl chloride and ethylenediamine.

Synthetic Workflow

The reaction proceeds by the attack of one of the primary amino groups of ethylenediamine on the electrophilic sulfur atom of the sulfonyl chloride. Using an excess of ethylenediamine is a key experimental choice; it serves both as the nucleophile and as the base to neutralize the hydrochloric acid byproduct, driving the reaction towards the desired monosulfonated product and minimizing the formation of the disulfonated impurity.

Sources

• 1. You are being redirected... [hit2lead.com]

An In-depth Technical Guide to the Solubility of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. It is intended for researchers, scientists, and drug development professionals who are working with this compound and require a deep understanding of its behavior in various organic solvent systems. This document moves beyond simple data presentation to explain the underlying physicochemical principles and provide actionable experimental protocols.

Introduction to N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a sulfonamide derivative with a chemical structure that imparts a unique combination of polarity and hydrogen bonding capabilities. The presence of a primary amine, a sulfonamide group, and a chlorinated aromatic ring suggests a nuanced solubility profile that is highly dependent on the nature of the solvent. Understanding this profile is critical for a range of applications, including synthesis, purification, formulation, and analytical method development.

Physicochemical Properties and Their Influence on Solubility

The solubility of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is governed by its molecular structure. Key features include:

• Polarity: The molecule possesses both polar (amine and sulfonamide groups) and non-polar (chlorinated benzene ring) regions, making it amphiphilic to some extent.

• Hydrogen Bonding: The primary amine and the sulfonamide group can act as both hydrogen bond donors and acceptors, allowing for strong interactions with protic solvents.

• pKa: The presence of a basic amino group and an acidic sulfonamide proton means that the ionization state of the molecule can be manipulated with pH, which can be a strategy to enhance solubility in certain solvent systems.

These properties suggest that the solubility of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide will be favored in polar organic solvents, particularly those that can engage in hydrogen bonding.

Theoretical Framework: The Hildebrand Solubility Parameter

A useful theoretical tool for predicting solubility is the Extended Hildebrand solubility approach.[1] This model relates the solubility of a solute in a solvent to the cohesive energy densities of the two substances. For a sulfonamide like N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, solvents with solubility parameters that closely match that of the solute are more likely to be effective. The diverse functional groups in the target molecule suggest that a multi-component solubility parameter approach (considering dispersion, polar, and hydrogen bonding forces) would be most predictive.

Illustrative Solubility Profile

Solvent Class	Solvent	Predicted Solubility (at 25 °C)	Rationale
Polar Protic	Methanol	High	Capable of strong hydrogen bonding with the amine and sulfonamide groups.
Ethanol	Moderate to High	Similar to methanol but with a slightly larger non-polar component.
Water	Low to Moderate	The non-polar chlorinated benzene ring will limit solubility despite the presence of hydrogen bonding groups. Solubility is expected to be pH-dependent.[2][3]
Polar Aprotic	Dimethylformamide (DMF)	High	Strong dipole moment and ability to accept hydrogen bonds make it an excellent solvent for polar molecules.
Dimethyl Sulfoxide (DMSO)	High	Highly polar and a strong hydrogen bond acceptor.
Acetone	Moderate	A good polar aprotic solvent, though likely less effective than DMF or DMSO.
Non-Polar	Toluene	Very Low	The large polarity difference between the solute and solvent will result in poor solubility.
Hexane	Very Low	As a non-polar aliphatic solvent, it is not expected to effectively solvate the polar functional groups of the molecule.

Experimental Protocol for Solubility Determination

The following is a detailed, field-proven protocol for the experimental determination of the solubility of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. This method is based on the isothermal saturation technique.[4]

Materials and Equipment

• N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (high purity)

• A range of organic solvents (analytical grade)

• Thermostatically controlled shaker or incubator

• Analytical balance

• Vials with screw caps

• Syringe filters (0.22 µm PTFE or similar)

• High-Performance Liquid Chromatography (HPLC) system with UV detector or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to a series of vials, each containing a known volume of a different organic solvent.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Equilibrate the samples for a sufficient time (typically 24-48 hours) to ensure that equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial to remove any undissolved particles.

• Quantification:

  • Accurately dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted solution using a pre-validated HPLC-UV or UV-Vis spectrophotometric method to determine the concentration of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

  • Prepare a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

• Data Analysis:

  • Calculate the solubility of the compound in each solvent, typically expressed in mg/mL or mol/L.

  • Repeat the experiment at different temperatures to assess the temperature dependence of solubility.

Visualizing the Experimental Workflow

Caption: Isothermal saturation solubility determination workflow.

Molecular Interactions and Solubility

The interplay of intermolecular forces dictates the solubility of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. The following diagram illustrates the key interactions.

Caption: Key intermolecular forces influencing solubility.

Conclusion

The solubility of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a complex interplay of its structural features and the properties of the solvent. While specific quantitative data is not widely published, a thorough understanding of the underlying physicochemical principles, coupled with the robust experimental protocol outlined in this guide, will enable researchers to effectively determine and manipulate the solubility of this compound for their specific applications. The predictive framework and illustrative data presented here serve as a valuable starting point for solvent selection and experimental design.

References

• Martin, A., & Bustamante, P. (n.d.). Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents. PubMed. Retrieved from [Link]

• Perlovich, G. L., Strakhova, N. N., Kazachenko, V. P., Volkova, T. V., & Surov, O. V. (2015). Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. Journal of Chemical & Engineering Data, 60(9), 2683–2693. Retrieved from [Link]

• Bustamante, P., Ochoa, R., Reillo, A., & Escalera, B. (2001). Thermodynamic study of the solubility of some sulfonamides in octanol, water, and the mutually saturated solvents. UNAM. Retrieved from [Link]

• PubChem. (n.d.). N-(2-Aminoethyl)-4-methylbenzenesulfonamide. Retrieved from [Link]

• Martinez, F., Gomez, A., & Avila, C. M. (2003). Thermodynamic Study of the Solubility of Some Sulfonamides in Cyclohexane. Journal of the Brazilian Chemical Society, 14(5), 803-808. Retrieved from [Link]

• Hanaee, J., Jouyban, A., Dastmalchi, S., Adibkia, K., & Barzegar-Jalali, M. (2005). Solubility prediction of sulfonamides at various temperatures using a single determination. DARU Journal of Pharmaceutical Sciences, 13(1), 17-23. Retrieved from [Link]

• Perlovich, G. L., Strakhova, N. N., Kazachenko, V. P., Volkova, T. V., & Surov, O. V. (2015). Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 4-(2-Aminoethyl)benzenesulfonamide. Retrieved from [Link]

• Google Patents. (n.d.). CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide.

• PubChem. (n.d.). N-(2-aminoethyl)benzenesulfonamide. Retrieved from [Link]

• PubChem. (n.d.). N-(2-aminoethyl)-4-propylbenzenesulfonamide. Retrieved from [Link]

• Amerigo Scientific. (n.d.). N-(2-Aminoethyl)-4-(trifluoromethyl)benzenesulfonamide (97%). Retrieved from [Link]

• Kumirska, J., Golebiowski, M., & Stepnowski, P. (2010). A very fast and simple method for the determination of sulfonamide residues in seawaters. Journal of Separation Science, 33(16), 2533-2540. Retrieved from [Link]

• National Technical Information Service. (1982). Solubility of Organic and Inorganic Chemicals in Selected Solvents. Retrieved from [Link]

• Ghorab, M. M., Al-Said, M. S., & El-Gazzar, M. G. (2016). Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. European Journal of Medicinal Chemistry, 118, 244-255. Retrieved from [Link]

Sources

• 1. Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. produccion.siia.unam.mx [produccion.siia.unam.mx]
• 4. researchgate.net [researchgate.net]

An In-Depth Spectroscopic Guide to N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a sulfonamide derivative with potential applications as a synthetic building block in medicinal chemistry and materials science. Accurate structural elucidation and purity assessment are paramount for its effective use. This technical guide provides a comprehensive analysis of the key spectroscopic techniques used to characterize this molecule: Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy. By integrating predicted spectral data with foundational principles, this document serves as a practical reference for the unambiguous identification and characterization of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Molecular Structure and Analysis Framework

The foundation of any spectroscopic analysis is a thorough understanding of the molecule's structure. N-(2-Aminoethyl)-4-chlorobenzenesulfonamide comprises a 4-chlorophenylsulfonyl core linked to an ethylenediamine moiety. This specific arrangement of functional groups—a sulfonamide, a primary amine, an aromatic ring, and an organochloride—gives rise to a unique spectroscopic fingerprint.

For clarity in the subsequent NMR analysis, the carbon and proton atoms are systematically numbered as shown below.

Caption: Annotated structure of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides critical information about a molecule's mass and, by extension, its elemental composition and structural components through fragmentation analysis.

Expertise & Experience: The Rationale Behind MS

For a novel or synthesized compound, MS is the first line of analysis to confirm that the reaction produced a product of the correct molecular weight. The choice of ionization technique is crucial. Electron Ionization (EI) is often used for its ability to induce reproducible fragmentation, creating a "fingerprint" of the molecule. The observation of a chlorine isotopic pattern is a key validation point for this specific molecule.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: A dilute solution of the compound is prepared in a volatile organic solvent (e.g., methanol or acetonitrile).

• Injection: The sample is introduced into the mass spectrometer, typically via direct infusion or through a gas chromatograph (GC) inlet.

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV). This process ejects an electron from the molecule, forming a radical cation known as the molecular ion (M⁺˙).

• Fragmentation: The high internal energy of the molecular ion causes it to break apart into smaller, characteristic fragment ions.

• Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: Ions are detected, and their abundance is plotted against their m/z value to generate a mass spectrum.

Predicted Data & Interpretation

The molecular formula is C₈H₁₁ClN₂O₂S. The predicted mass spectrum would exhibit several key features:

• Molecular Ion (M⁺˙): The molecular weight is calculated to be approximately 234.03 g/mol . A crucial feature will be the isotopic pattern for chlorine. Natural chlorine exists as two major isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). Therefore, the mass spectrum should show two molecular ion peaks: one at m/z 234 (for the ³⁵Cl-containing molecule) and another at m/z 236 (for the ³⁷Cl-containing molecule), with a relative intensity ratio of approximately 3:1. This pattern is a highly reliable indicator of the presence of a single chlorine atom.[1]

• Major Fragmentation Pathways: The molecular ion will undergo fragmentation, providing structural clues. The most probable cleavage points are the C-C and C-N bonds of the ethylamino side chain and the S-N bond.

Caption: Predicted major fragmentation pathways in EI-MS.

Table 1: Predicted Key Fragments in Mass Spectrum

m/z (for ³⁵Cl)	Proposed Fragment Ion	Structural Origin
234 / 236	[C₈H₁₁ClN₂O₂S]⁺˙	Molecular Ion (M⁺˙)
204 / 206	[C₇H₇ClN₂O₂S]⁺	Loss of •CH₂NH₂ from the side chain
175 / 177	[C₆H₄ClSO₂]⁺	Cleavage of the S-N bond
111 / 113	[C₆H₄Cl]⁺	Loss of SO₂ from the benzenesulfonyl cation

| 30 | [CH₂NH₂]⁺ | Cleavage of the side chain C-C bond |

Infrared (IR) Spectroscopy

IR spectroscopy is a non-destructive technique that identifies the functional groups within a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending).

Expertise & Experience: The Diagnostic Power of IR

For a molecule like this, IR spectroscopy provides rapid confirmation of key functional groups. The sulfonamide group has very strong and characteristic S=O stretching absorptions. Likewise, the N-H bonds of the primary amine and the sulfonamide will produce distinct signals. The substitution pattern on the aromatic ring can also be inferred from the C-H out-of-plane bending region.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Instrument Background: A background spectrum of the clean ATR crystal (typically diamond or germanium) is recorded to subtract atmospheric and instrument-related absorptions.

• Sample Application: A small amount of the solid sample is placed directly onto the ATR crystal.

• Pressure Application: A pressure arm is engaged to ensure firm contact between the sample and the crystal.

• Data Acquisition: The IR beam is directed through the crystal. At the point of contact with the sample, the beam penetrates a short distance, and specific frequencies are absorbed. The reflected radiation is sent to the detector.

• Processing: A Fourier Transform (FT) is applied to the resulting interferogram to generate the final IR spectrum (transmittance or absorbance vs. wavenumber).

Predicted Data & Interpretation

The IR spectrum is a superposition of the absorptions from all functional groups present in the molecule.

Table 2: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
3350 - 3250	N-H Stretch (asymmetric & symmetric)	Primary Amine (-NH₂)	Confirms the presence of the primary amine. Often appears as a doublet.
~3200	N-H Stretch	Sulfonamide (R-SO₂-NH-R')	Confirms the N-H bond of the sulfonamide linkage.
3100 - 3000	C-H Stretch (sp²)	Aromatic Ring	Indicates the presence of the benzene ring.
2950 - 2850	C-H Stretch (sp³)	Ethyl Chain (-CH₂-)	Confirms the aliphatic part of the molecule.
1350 - 1310	S=O Asymmetric Stretch	Sulfonamide (-SO₂-)	A very strong and highly diagnostic band for the sulfonamide group.
1170 - 1150	S=O Symmetric Stretch	Sulfonamide (-SO₂-)	The second strong, diagnostic band for the sulfonamide group.
~830	C-H Out-of-Plane Bend	1,4-disubstituted Aromatic	Suggests the para-substitution pattern on the benzene ring.

| 780 - 740 | C-Cl Stretch | Aryl Chloride | Confirms the presence of the carbon-chlorine bond. |

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen framework of an organic molecule. It provides information on the chemical environment, connectivity, and spatial arrangement of atoms.

Expertise & Experience: The Structural Blueprint

NMR provides the definitive structural proof. ¹H NMR confirms the number of different types of protons and their neighboring relationships through spin-spin coupling. ¹³C NMR reveals the number of unique carbon environments. For this molecule, the choice of solvent is important; DMSO-d₆ is a good candidate as it will solubilize the compound and allow for the observation of exchangeable N-H protons.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆). The deuterated solvent prevents a large interfering solvent signal in the ¹H NMR spectrum.

• Instrumentation: Place the NMR tube into the spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire the proton spectrum. Key parameters include the number of scans, acquisition time, and relaxation delay.

• ¹³C NMR Acquisition: Acquire the carbon spectrum. As ¹³C has a low natural abundance, more scans are required. Proton decoupling is typically used to simplify the spectrum to single lines for each unique carbon.

• Data Processing: The raw data (Free Induction Decay) is processed using a Fourier Transform. The resulting spectrum is then phased, baseline corrected, and referenced (e.g., to the residual solvent peak or TMS).

Predicted ¹H NMR Spectrum (in DMSO-d₆)

Table 3: Predicted ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Rationale
~7.80	Doublet	2H	H-2, H-6	Protons ortho to the electron-withdrawing SO₂ group are deshielded.
~7.65	Doublet	2H	H-3, H-5	Protons ortho to the chlorine atom.
~7.5 (broad)	Singlet/Triplet	1H	N(1)-H	Exchangeable proton on the sulfonamide nitrogen. May couple to C(7) protons.
~2.95	Triplet	2H	C(7)-H₂	Methylene group adjacent to the sulfonamide nitrogen.
~2.70	Triplet	2H	C(8)-H₂	Methylene group adjacent to the primary amine.

| ~2.0 (broad) | Singlet | 2H | N(2)-H₂ | Exchangeable protons of the primary amine. Signal can be broad and may not show clear integration. |

Predicted ¹³C NMR Spectrum (in DMSO-d₆)

Table 4: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment	Rationale
~141	C-1	Aromatic carbon attached to the sulfonyl group; highly deshielded.
~138	C-4	Aromatic carbon attached to chlorine.
~129	C-3, C-5	Aromatic carbons ortho to chlorine.
~128	C-2, C-6	Aromatic carbons ortho to the sulfonyl group.
~44	C-7	Aliphatic carbon adjacent to the sulfonamide nitrogen.

| ~41 | C-8 | Aliphatic carbon adjacent to the primary amine nitrogen. |

Note: Chemical shifts are predictions and can vary based on solvent, concentration, and temperature. Authoritative chemical shift tables provide expected ranges.[2][3][4]

Integrated Spectroscopic Workflow

No single technique provides a complete picture. The structural elucidation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide relies on the synergistic interpretation of all data.

Sources

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Stability and Storage of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

Introduction

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a key chemical intermediate with significant applications in pharmaceutical research and development. As with any compound destined for use in regulated industries, a thorough understanding of its stability profile is paramount to ensure its quality, safety, and efficacy throughout its lifecycle. This guide provides a comprehensive technical overview of the stability and recommended storage conditions for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, designed for researchers, scientists, and drug development professionals. Drawing upon established principles of chemical stability and data from structurally related compounds, this document outlines the potential degradation pathways and provides a framework for robust stability assessment.

Physicochemical Properties

A foundational understanding of the physicochemical properties of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is essential for designing and interpreting stability studies.

Property	Value	Source
CAS Number	83019-90-3
Molecular Formula	C₈H₁₁ClN₂O₂S
Molecular Weight	234.71 g/mol
Appearance	Solid (predicted)	General chemical knowledge
pKa	Not experimentally determined; predicted basic pKa for the primary amine and acidic pKa for the sulfonamide N-H.	Chemical structure analysis
Solubility	Expected to be soluble in organic solvents and aqueous acid.	General chemical knowledge

Predicted Degradation Pathways

Based on the chemical structure of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, which features a 4-chlorobenzenesulfonamide moiety and an ethylenediamine side chain, several degradation pathways can be anticipated under stress conditions.

Hydrolytic Degradation

Hydrolysis is a common degradation pathway for sulfonamides. The primary sites susceptible to hydrolysis in N-(2-Aminoethyl)-4-chlorobenzenesulfonamide are the sulfonamide bond and the carbon-chlorine bond.

• Sulfonamide Bond Cleavage: Under strongly acidic or basic conditions, the S-N bond can be cleaved, leading to the formation of 4-chlorobenzenesulfonic acid and ethylenediamine.

• Dehalogenation: The carbon-chlorine bond on the aromatic ring can undergo nucleophilic substitution, particularly at elevated temperatures, to yield 4-hydroxy-N-(2-aminoethyl)benzenesulfonamide.

Oxidative Degradation

The primary and secondary amine groups in the ethylenediamine side chain are susceptible to oxidation. Oxidative stress can lead to the formation of various degradation products, including imines, aldehydes, and dealkylation products. The sulfur atom in the sulfonamide group is already in a high oxidation state (+6) and is generally stable to further oxidation.

Photolytic Degradation

Aromatic chlorides are known to be susceptible to photolytic degradation.[1] Exposure to UV light can induce homolytic cleavage of the C-Cl bond, generating a phenyl radical. This radical can then participate in a variety of reactions, including hydrogen abstraction to form N-(2-aminoethyl)benzenesulfonamide or reaction with oxygen to form phenolic derivatives.[1]

Thermal Degradation

At elevated temperatures, thermal decomposition can occur. For a related compound, sodium N-chlorobenzenesulfonamide, thermal decomposition has been shown to proceed via two mechanisms: hydrolysis of the N-Cl bond and intramolecular rearrangement to form 2-chlorobenzenesulfonamide.[2] While N-(2-Aminoethyl)-4-chlorobenzenesulfonamide does not possess an N-Cl bond, the potential for rearrangement of the chloro-substituent on the aromatic ring under thermal stress should be considered. Furthermore, decomposition of the ethylenediamine side chain is possible at high temperatures.

Caption: Predicted degradation pathways for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Recommended Storage Conditions

Based on the potential degradation pathways and general guidelines for storing chlorinated aromatic and amine-containing compounds, the following storage conditions are recommended to ensure the long-term stability of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide:

Condition	Recommendation	Rationale
Temperature	Store at room temperature (20-25°C). For long-term storage, consider refrigeration (2-8°C).	Minimizes the rate of potential thermal degradation and hydrolytic reactions.
Light	Protect from light. Store in amber glass vials or other light-opaque containers.	Prevents photolytic degradation of the carbon-chlorine bond.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes oxidative degradation of the amine functionalities.
Moisture	Store in a dry environment, protected from humidity. Use of a desiccator is recommended.	Amines can be hygroscopic, and moisture can facilitate hydrolytic degradation.
Container	Tightly sealed containers made of inert materials (e.g., glass or compatible polymers).	Prevents exposure to moisture and air.

Experimental Protocols for Stability Assessment

A comprehensive stability assessment of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide should involve forced degradation studies to identify potential degradation products and develop a stability-indicating analytical method.

Stability-Indicating Analytical Method Development

A reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection is the recommended analytical technique for stability studies.

Caption: Workflow for developing a stability-indicating HPLC method.

4.1.1. HPLC Method Parameters (Starting Point)

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile and water with 0.1% formic acid (gradient elution)
Flow Rate	1.0 mL/min
Detection	UV at a wavelength of maximum absorbance (to be determined)
Injection Volume	10 µL
Column Temperature	30°C

4.1.2. Forced Degradation Studies

Forced degradation studies should be performed on a solution of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to induce degradation and identify potential degradation products.

Protocol:

• Preparation of Stock Solution: Prepare a stock solution of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 1 M HCl. Heat at 60°C for 24 hours.

• Base Hydrolysis: To an aliquot of the stock solution, add an equal volume of 1 M NaOH. Heat at 60°C for 24 hours.

• Oxidative Degradation: To an aliquot of the stock solution, add an equal volume of 3% H₂O₂. Store at room temperature for 24 hours.

• Thermal Degradation: Heat an aliquot of the stock solution at 80°C for 48 hours.

• Photolytic Degradation: Expose an aliquot of the stock solution to UV light (e.g., 254 nm) for 24 hours. A control sample should be wrapped in aluminum foil and stored under the same conditions.

• Sample Analysis: After the specified time, neutralize the acidic and basic samples, and dilute all samples to a suitable concentration for HPLC analysis.

Conclusion

A comprehensive understanding of the stability of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is critical for its successful application in research and drug development. This guide has outlined the key physicochemical properties, predicted degradation pathways, and recommended storage conditions for this compound. The provided experimental protocols for forced degradation and the development of a stability-indicating HPLC method offer a robust framework for researchers to experimentally determine the stability profile of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. By adhering to these guidelines, scientists can ensure the quality and integrity of this important chemical intermediate.

References

• Mabury, S. A., & Crosby, D. G. (1996). The Photolysis of Chlorobenzene in Water. Journal of Agricultural and Food Chemistry, 44(7), 1938-1942.
• Pavia, D. L., Lampman, G. M., & Kriz, G. S. (1976). The thermal decomposition of sodium N-chlorobenzenesulfonamide in KBr. Spectrochimica Acta Part A: Molecular Spectroscopy, 32(4), 857-860.

• Diplomata Comercial. Amine Storage Conditions: Essential Guidelines for Safety. [Link]

Sources

• 1. Kinetics and mechanism of chlorobenzene degradation in aqueous samples using advanced oxidation processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Research Portal [researchdiscovery.drexel.edu]

The Multifaceted Biological Landscape of 4-Chlorobenzenesulfonamide Derivatives: A Technical Guide for Drug Discovery

This guide provides an in-depth exploration of the synthesis, biological activities, and therapeutic potential of 4-chlorobenzenesulfonamide derivatives. Designed for researchers, medicinal chemists, and drug development professionals, this document delves into the core scientific principles and practical methodologies that underpin the investigation of this versatile chemical scaffold. We will traverse the spectrum of their biological activities, from their established role as antimicrobial agents to their emerging promise in oncology and enzyme inhibition, supported by detailed protocols, quantitative data, and mechanistic insights.

The 4-Chlorobenzenesulfonamide Core: A Privileged Scaffold in Medicinal Chemistry

The 4-chlorobenzenesulfonamide moiety is a cornerstone in the design of biologically active molecules. The presence of the sulfonamide group (-SO₂NH₂) confers a range of physicochemical properties that are advantageous for drug design, including the ability to form strong hydrogen bonds and act as a zinc-binding group in metalloenzymes.[1] The 4-chloro substituent on the benzene ring further modulates the electronic and lipophilic character of the molecule, often enhancing its biological potency and metabolic stability. This combination has given rise to a vast library of derivatives with a wide array of pharmacological applications.

Synthesis of 4-Chlorobenzenesulfonamide Derivatives: A Generalized Approach

The synthesis of N-substituted 4-chlorobenzenesulfonamide derivatives is typically a straightforward and high-yielding process, making this scaffold attractive for library synthesis and lead optimization.[2] The most common synthetic route involves the reaction of 4-chlorobenzenesulfonyl chloride with a primary or secondary amine.

Experimental Protocol: General Synthesis of N-Substituted 4-Chlorobenzenesulfonamide Derivatives

This protocol outlines a general procedure for the synthesis of N-substituted 4-chlorobenzenesulfonamide derivatives.[3][4]

Materials:

• 4-Chlorobenzenesulfonyl chloride

• Appropriate primary or secondary amine (N-alkyl/aryl substituted amine)

• Anhydrous polar aprotic solvent (e.g., Dimethylformamide - DMF)

• Base (e.g., Sodium Hydride - NaH, Pyridine, or Triethylamine)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the desired N-alkyl/aryl substituted amine (1.0 equivalent) in a minimal amount of anhydrous DMF.

• Addition of Base: To this solution, carefully add the base (1.1-1.2 equivalents). If using sodium hydride, add it portion-wise at 0 °C to control the exothermic reaction and hydrogen gas evolution. If using a liquid base like pyridine or triethylamine, it can be added directly to the solution at room temperature.

• Addition of Sulfonyl Chloride: Slowly add a solution of 4-chlorobenzenesulfonyl chloride (1.0 equivalent) in anhydrous DMF to the reaction mixture. The addition is typically carried out dropwise at 0 °C or room temperature, depending on the reactivity of the amine.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up:

  • Once the reaction is complete, quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (2 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure N-substituted 4-chlorobenzenesulfonamide derivative.

• Characterization: Confirm the structure of the purified product using spectroscopic methods such as ¹H-NMR, ¹³C-NMR, FT-IR, and Mass Spectrometry.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of an anhydrous solvent and the careful handling of reagents are crucial as 4-chlorobenzenesulfonyl chloride is sensitive to moisture and can hydrolyze to the corresponding sulfonic acid, reducing the yield of the desired product.

• Base: The base is essential to deprotonate the amine, increasing its nucleophilicity to attack the electrophilic sulfur atom of the sulfonyl chloride. The choice of base can influence the reaction rate and yield.

• Polar Aprotic Solvent: DMF is a common choice as it can dissolve a wide range of reactants and is stable under the reaction conditions.

• Purification: Column chromatography is a standard and effective method for separating the desired sulfonamide from unreacted starting materials and byproducts.

Antimicrobial Activity: The Classic Application

Historically, sulfonamides were among the first classes of synthetic antimicrobial agents to be widely used.[5] Their mechanism of action in bacteria involves the competitive inhibition of dihydropteroate synthase (DHPS), an enzyme crucial for the synthesis of folic acid.[5] Bacteria must synthesize their own folic acid, whereas mammals obtain it from their diet, providing a basis for the selective toxicity of sulfonamides.[5]

Mechanism of Action: Inhibition of Folic Acid Synthesis

The structural similarity between sulfonamides and p-aminobenzoic acid (PABA), the natural substrate for DHPS, allows them to bind to the active site of the enzyme, thereby blocking the synthesis of dihydropteroic acid, a precursor to folic acid. This disruption of the folate pathway ultimately inhibits the synthesis of nucleic acids and other essential metabolites, leading to a bacteriostatic effect.

Caption: Bacterial Folic Acid Synthesis Pathway and Sulfonamide Inhibition.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is a standard method for quantifying the in vitro antibacterial activity of a compound.[6]

Objective: To determine the lowest concentration of a 4-chlorobenzenesulfonamide derivative that inhibits the visible growth of a specific bacterial strain.

Materials:

• 4-Chlorobenzenesulfonamide derivative stock solution (typically in DMSO).

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• 96-well microtiter plates.

• Bacterial inoculum standardized to a 0.5 McFarland standard and then diluted.

• Incubator (35-37°C).

• Plate reader (optional, for quantitative measurement of turbidity).

Procedure:

• Preparation of Drug Dilutions: Prepare a serial two-fold dilution of the 4-chlorobenzenesulfonamide derivative in CAMHB directly in the 96-well plate. The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Inoculation: Add 50 µL of the diluted bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL per well.

• Controls: Include a positive control (bacteria in broth without the drug) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible growth of bacteria. This can be determined by visual inspection or by measuring the optical density at 600 nm using a plate reader.

Self-Validating System: The inclusion of positive and negative controls is critical for validating the assay. The positive control ensures that the bacteria are viable and capable of growth in the test medium, while the negative control confirms the sterility of the medium.

Anticancer Activity: A Modern Frontier

Recent research has highlighted the significant potential of 4-chlorobenzenesulfonamide derivatives as anticancer agents.[7][8][9][10] These compounds have demonstrated cytotoxic activity against a range of cancer cell lines, often through novel mechanisms of action that go beyond the traditional scope of sulfonamides.

Mechanism of Action: Inhibition of the Wnt/β-Catenin Signaling Pathway

One of the most promising anticancer mechanisms for this class of compounds is the inhibition of the Wnt/β-catenin signaling pathway.[8] This pathway is aberrantly activated in many cancers, particularly colorectal cancer, leading to uncontrolled cell proliferation and tumor growth. Certain N-(4-(1H-imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide derivatives have been shown to be potent inhibitors of β-catenin.[8]

Caption: Wnt/β-Catenin Signaling Pathway and Point of Inhibition.

Quantitative Anticancer Activity Data

The following table summarizes the in vitro anticancer activity of selected 4-chlorobenzenesulfonamide derivatives against various human cancer cell lines.

Compound ID	Derivative Structure	Cancer Cell Line	Activity (GI₅₀/IC₅₀, µM)	Reference
18	1-(2-alkylthio-4-chlorobenzenesulfonyl)-3-(2-oxobutane-3-ylidenoimino)guanidine	Colon (HCT-116)	0.33-1.08	[7]
18	1-(2-alkylthio-4-chlorobenzenesulfonyl)-3-(2-oxobutane-3-ylidenoimino)guanidine	Renal (786-0)	0.33-1.08	[7]
18	1-(2-alkylthio-4-chlorobenzenesulfonyl)-3-(2-oxobutane-3-ylidenoimino)guanidine	Melanoma (M14)	0.33-1.08	[7]
18	1-(2-alkylthio-4-chlorobenzenesulfonyl)-3-(2-oxobutane-3-ylidenoimino)guanidine	Non-small cell lung (HOP-62)	0.05	[7]
25	N-(4-(1H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide	Colon (SW480)	2	[8]
25	N-(4-(1H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide	Colon (HCT116)	0.12	[8]
18	N-(2-benzoxazolyl)-2-benzylthio-4-chloro-5-(4-fluorophenylcarbamoyl)benzenesulfonamide	Non-small cell lung (NCI-H522)	0.1	[9]
18	N-(2-benzoxazolyl)-2-benzylthio-4-chloro-5-(4-fluorophenylcarbamoyl)benzenesulfonamide	Melanoma (SK-MEL-2)	0.1	[9]
5	(E)-2,4-dichloro-N-(4-(3-(4-hydroxyphenyl)acryloyl)phenyl)-5-methylbenzenesulfonamide	Gastric (AGS)	<1.0 µg/mL	[10]
7	(E)-N-(4-(3-(4-chlorophenyl)acryloyl)phenyl)-2,4-dichloro-5-methylbenzenesulfonamide	Acute promyelocytic leukemia (HL-60)	<1.57 µg/mL	[10]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

Objective: To determine the concentration of a 4-chlorobenzenesulfonamide derivative that inhibits the growth of a cancer cell line by 50% (IC₅₀).

Materials:

• Cancer cell line of interest.

• Complete cell culture medium.

• 4-Chlorobenzenesulfonamide derivative stock solution.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

• 96-well cell culture plates.

• CO₂ incubator (37°C, 5% CO₂).

• Microplate reader.

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: The next day, treat the cells with serial dilutions of the 4-chlorobenzenesulfonamide derivative and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells with active metabolism will reduce the yellow MTT to a purple formazan product.

• Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the untreated control cells. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value from the dose-response curve.

Enzyme Inhibition: Targeting Carbonic Anhydrases

4-Chlorobenzenesulfonamide and its derivatives are well-documented inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[11][12] CAs catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[11] These enzymes are involved in numerous physiological processes, and their dysregulation is implicated in several diseases, including glaucoma, epilepsy, and certain types of cancer.[11][12]

Mechanism of Action: Carbonic Anhydrase Inhibition

The sulfonamide moiety is a key pharmacophore for CA inhibition. The deprotonated sulfonamide nitrogen coordinates to the zinc ion in the active site of the enzyme, mimicking the transition state of the natural substrate. This binding blocks the catalytic activity of the enzyme.

Experimental Protocol: In Vitro Carbonic Anhydrase Inhibition Assay

This spectrophotometric assay measures the inhibition of CA-catalyzed hydrolysis of p-nitrophenyl acetate.[11]

Objective: To determine the concentration of a 4-chlorobenzenesulfonamide derivative that inhibits the activity of a specific carbonic anhydrase isoform by 50% (IC₅₀).

Materials:

• Bovine carbonic anhydrase II (bCA II) or other purified CA isoform.

• Tris-sulfate buffer (50 mM, pH 7.6, containing 0.1 mM ZnCl₂).

• 4-Chlorobenzenesulfonamide derivative stock solution.

• p-Nitrophenyl acetate (substrate).

• 96-well plate.

• Spectrophotometer or microplate reader.

Procedure:

• Reaction Setup: In a 96-well plate, add 60 µL of Tris-sulfate buffer to each well.

• Inhibitor Addition: Add 10 µL of various concentrations of the 4-chlorobenzenesulfonamide derivative to the wells. For the control, add 10 µL of the solvent (e.g., 1% DMSO).

• Enzyme Addition: Add 10 µL of the CA enzyme solution (e.g., 50 U) to each well.

• Pre-incubation: Mix the contents and pre-incubate at 25°C for 10 minutes.

• Substrate Addition: Initiate the reaction by adding 10 µL of the p-nitrophenyl acetate substrate solution.

• Absorbance Measurement: Immediately measure the change in absorbance at 400 nm over time. The product of the reaction, p-nitrophenol, is yellow.

• Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Determine the percentage of inhibition relative to the control and calculate the IC₅₀ value from the dose-response curve.

Conclusion and Future Perspectives

The 4-chlorobenzenesulfonamide scaffold continues to be a fertile ground for the discovery of new therapeutic agents. Its synthetic tractability, coupled with the diverse biological activities of its derivatives, ensures its continued relevance in medicinal chemistry. The exploration of novel mechanisms of action, such as the inhibition of the Wnt/β-catenin pathway, opens up new avenues for the development of targeted cancer therapies. Furthermore, the well-established role of these compounds as carbonic anhydrase inhibitors provides a platform for the design of isoform-selective inhibitors for a variety of diseases. Future research in this area will likely focus on the development of more potent and selective derivatives with improved pharmacokinetic and pharmacodynamic profiles, ultimately leading to the next generation of sulfonamide-based drugs.

References

• Ashraf, M., et al. (2016). Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. BioMed Research International. Retrieved from [Link]

• Sławiński, J., et al. (2005). Synthesis, Molecular Structure, and in Vitro Antitumor Activity of New 4-chloro-2-mercaptobenzenesulfonamide Derivatives. European Journal of Medicinal Chemistry. Retrieved from [Link]

• Keatthawin, K., et al. (2018). Highly Efficient and Simple Route to Synthesize N-(4-Acetylphenyl)-4-chlorobenzenesulfonamide and Its Crystal Structure. ResearchGate. Retrieved from [Link]

• Rehman, A., et al. (2016). Synthesis, spectral analysis and biological evaluation of N-alkyl/aralkyl/aryl-4-chlorobenzenesulfonamide derivatives. PubMed. Retrieved from [Link]

• Puxeddu, M., et al. (2024). Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. Journal of Medicinal Chemistry. Retrieved from [Link]

• Rehman, A., et al. (2016). Synthesis, spectral analysis and biological evaluation of N-alkyl/aralkyl/aryl-4-chlorobenzenesulfonamide derivatives. ResearchGate. Retrieved from [Link]

• Sławiński, J., et al. (2006). Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. PubMed. Retrieved from [Link]

• Bayer AG. (1984). Process for the preparation of 4-chloro-phenyl-sulphonyl-compounds. Google Patents.

• Ahmad, S., & Farrukh, M. A. (n.d.). Anti-microbial activities of sulfonamides using disc diffusion method. Pak. J. Chem. Retrieved from [Link]

• Gökçe, M., et al. (2008). Antimicrobial activity of some sulfonamide derivatives on clinical isolates of Staphylococus aureus. PMC - PubMed Central. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Enzyme Inhibition: The Role of 4-Chlorobenzenesulfonamide in Biochemical Research. Retrieved from [Link]

• Lehtonen, J., et al. (2012). Sulfonamide inhibition studies of two β-carbonic anhydrases from the ascomycete fungus Sordaria macrospora, CAS1 and CAS2. PMC - NIH. Retrieved from [Link]

• Bułakowska, A., et al. (2023). New Chalcone Derivatives Containing 2,4-Dichlorobenzenesulfonamide Moiety with Anticancer and Antioxidant Properties. MDPI. Retrieved from [Link]

• Ivanov, I., et al. (2024). Synthesis of Novel Sulfonamide Derivatives Featuring 1-(Methylsulfonyl)-4-(2,3,4-Trimethoxybenzyl)Piperazine Core Structures. MDPI. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Chlorobenzenesulfonamide. PubChem. Retrieved from [Link]

Sources

• 1. Synthesis, spectral analysis and biological evaluation of Nalkyl/aralkyl/aryl-4-chlorobenzenesulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis, molecular structure, and in vitro antitumor activity of new 4-chloro-2-mercaptobenzenesulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and in vitro antitumor activity of novel series 2-benzylthio-4-chlorobenzenesulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nbinno.com [nbinno.com]

The Strategic Intermediate: A Technical Guide to N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in Pharmaceutical Synthesis

Introduction: Unveiling the Versatility of a Key Building Block

In the landscape of pharmaceutical development, the identification and proficient utilization of versatile chemical intermediates are paramount to the efficient synthesis of active pharmaceutical ingredients (APIs). N-(2-Aminoethyl)-4-chlorobenzenesulfonamide stands out as a pivotal intermediate, primarily recognized for its integral role in the synthesis of sulfonylurea class drugs, most notably the anti-diabetic agent Glipizide. Its structure, featuring a reactive primary amine and a sulfonamide moiety, offers a strategic scaffold for the construction of more complex molecules. This guide provides an in-depth exploration of the synthesis, characterization, and critical applications of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, offering field-proven insights for researchers and drug development professionals. We will delve into the causality behind experimental choices, ensuring a thorough understanding of the synthetic pathways and the validation of the described protocols.

Physicochemical Properties and Safety Considerations

A comprehensive understanding of the physicochemical properties and safety profile of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is the bedrock of its effective and safe application in a laboratory or manufacturing setting.

Property	Value	Source
IUPAC Name	N-(2-aminoethyl)-4-chlorobenzenesulfonamide
CAS Number	83019-90-3
Molecular Formula	C₈H₁₁ClN₂O₂S
Molecular Weight	234.71 g/mol

Safety and Handling:

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a chemical that requires careful handling to minimize exposure and ensure laboratory safety. It is crucial to consult the Safety Data Sheet (SDS) before use.[1]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[1]

• Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[1]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal: Dispose of the chemical and its container in accordance with local, state, and federal regulations.

Synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide: A Step-by-Step Protocol

The synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a critical first step in its journey as a pharmaceutical intermediate. A common and effective method involves the reaction of 4-chlorobenzenesulfonyl chloride with an excess of ethylenediamine. This approach leverages the differential reactivity of the two amino groups in ethylenediamine.

Reaction Rationale:

The use of excess ethylenediamine is a key strategic choice. The primary amine of one ethylenediamine molecule acts as a nucleophile, attacking the electrophilic sulfur atom of the 4-chlorobenzenesulfonyl chloride. The excess ethylenediamine serves a dual purpose: it acts as a base to neutralize the hydrochloric acid byproduct formed during the reaction, and it minimizes the formation of the undesired bis-sulfonated product where a single ethylenediamine molecule reacts with two molecules of the sulfonyl chloride.

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Detailed Protocol:

• Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve ethylenediamine (4.0 equivalents) in dichloromethane. Cool the solution to 0-5 °C in an ice bath.

• Reaction: Dissolve 4-chlorobenzenesulfonyl chloride (1.0 equivalent) in dichloromethane and add it dropwise to the stirred ethylenediamine solution, maintaining the temperature below 10 °C.

• Stirring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Work-up: Add water to the reaction mixture and transfer it to a separatory funnel. Separate the organic layer.

• Extraction: Extract the aqueous layer with two portions of dichloromethane.

• Drying: Combine the organic layers and dry over anhydrous sodium sulfate.

• Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Application as a Key Intermediate in Glipizide Synthesis

The most prominent application of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is in the synthesis of Glipizide, a second-generation sulfonylurea used to treat type 2 diabetes mellitus.[2] The synthesis involves the formation of a urea linkage followed by an amidation reaction.

Synthetic Pathway to Glipizide:

The synthesis of Glipizide from N-(2-Aminoethyl)-4-chlorobenzenesulfonamide typically proceeds in two main steps:

• Urea Formation: Reaction of the primary amine of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide with cyclohexyl isocyanate to form the corresponding sulfonylurea derivative.

• Amidation: Acylation of the newly formed urea's sulfonamide nitrogen with 5-methylpyrazine-2-carboxylic acid or its activated derivative.

Experimental Workflow for Glipizide Synthesis:

Caption: Synthetic workflow for Glipizide from the intermediate.

Detailed Protocol for Glipizide Synthesis:

This protocol is a generalized representation based on established synthetic routes. Specific conditions may vary.

Step 1: Synthesis of 4-(2-aminoethyl)-N-(cyclohexylcarbamoyl)benzenesulfonamide

• Dissolution: Dissolve N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (1.0 equivalent) in a suitable solvent such as acetone or tetrahydrofuran.

• Addition of Isocyanate: To the stirred solution, add cyclohexyl isocyanate (1.05 equivalents) dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours. The product often precipitates out of the solution.

• Isolation: Collect the precipitate by filtration, wash with a small amount of cold solvent, and dry under vacuum to obtain 4-(2-aminoethyl)-N-(cyclohexylcarbamoyl)benzenesulfonamide.[3]

Step 2: Synthesis of Glipizide

• Activation of Carboxylic Acid: In a separate flask, activate 5-methylpyrazine-2-carboxylic acid (1.1 equivalents) using a suitable coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) or by converting it to its acid chloride.

• Amidation Reaction: To a solution of 4-(2-aminoethyl)-N-(cyclohexylcarbamoyl)benzenesulfonamide (1.0 equivalent) and a base like triethylamine in a solvent such as dichloromethane or dimethylformamide, add the activated 5-methylpyrazine-2-carboxylic acid.[4][5]

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, perform an aqueous work-up to remove water-soluble byproducts. Purify the crude Glipizide by recrystallization from a suitable solvent (e.g., ethanol/water) to obtain the final product.

Emerging Applications in Anticancer Drug Discovery

The sulfonamide moiety is a well-established pharmacophore in medicinal chemistry, known for its presence in a variety of therapeutic agents, including anticancer drugs. The structural framework of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide provides a valuable starting point for the synthesis of novel sulfonamide derivatives with potential anticancer and radiosensitizing properties.[6]

While specific, detailed protocols starting from N-(2-Aminoethyl)-4-chlorobenzenesulfonamide for anticancer agents are less commonly published in open literature compared to its use for Glipizide, the synthetic principles remain the same. The primary amine of the intermediate can be derivatized with various electrophilic partners to introduce diverse functionalities, leading to the generation of compound libraries for screening against cancer cell lines and molecular targets.

For instance, the amine can be reacted with:

• Substituted benzoyl chlorides: To introduce various aromatic and heterocyclic moieties.

• Isocyanates and isothiocyanates: To form urea and thiourea derivatives.

• Aldehydes and ketones: Via reductive amination to introduce a wide range of alkyl and aryl groups.

These synthetic strategies allow for the systematic exploration of the structure-activity relationship (SAR) to identify potent and selective anticancer agents.

Analytical Characterization and Quality Control

Ensuring the purity and identity of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is crucial for its successful use as a pharmaceutical intermediate. A combination of analytical techniques should be employed for comprehensive characterization.

Analytical Technique	Purpose	Expected Observations
¹H NMR	Structural elucidation and confirmation	Characteristic peaks for aromatic protons, ethyl chain protons, and amine protons.
¹³C NMR	Confirmation of carbon framework	Resonances corresponding to the aromatic, ethyl, and carbonyl (if derivatized) carbons.
Mass Spectrometry (MS)	Determination of molecular weight	A molecular ion peak corresponding to the calculated molecular weight of the compound.
High-Performance Liquid Chromatography (HPLC)	Purity assessment	A single major peak indicating high purity, with minimal impurity peaks.
Infrared (IR) Spectroscopy	Identification of functional groups	Characteristic absorption bands for N-H (amine and sulfonamide), S=O (sulfonamide), and C-Cl bonds.

Conclusion: A Cornerstone Intermediate for Pharmaceutical Innovation

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide has firmly established its significance as a key intermediate in the pharmaceutical industry, most notably in the synthesis of the widely used antidiabetic drug Glipizide. Its straightforward synthesis and the versatile reactivity of its primary amine group make it an invaluable building block for medicinal chemists. Beyond its established role, its potential as a scaffold for the development of novel therapeutic agents, particularly in the realm of oncology, continues to be an area of active research. A thorough understanding of its synthesis, handling, and reactivity, as outlined in this guide, is essential for any scientist or researcher working in the field of drug discovery and development. The ability to proficiently manipulate this strategic intermediate opens doors to the creation of both established and innovative pharmaceutical compounds.

References

• Pfaltz & Bauer. (n.d.). Safety Data Sheet for N-(2-Aminoethyl)piperazine [This is a proxy for the safety data of a similar aminoethyl compound, as a specific SDS for the topic compound was not found in the search results].
• CN102993106B - Novel synthesis route of glipizide - Google Patents. (n.d.).
• CN102993106A - Novel synthesis route of glipizide - Google Patents. (n.d.).
• CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide - Google Patents. (n.d.).

• Sagandira, C. R., Khasipo, A. Z., & Watts, P. (2021). Total Synthesis of Glipizide and Glibenclamide in Continuous Flow. Chemistry – A European Journal, 27(64), 16028–16035. [Link]

• ResearchGate. (n.d.). Total Synthesis of Glipizide and Glibenclamide in Continuous Flow. Retrieved from [Link]

• Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2016). Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. European Journal of Medicinal Chemistry, 118, 244–256. [Link]

• PrepChem.com. (n.d.). Synthesis of 4-chlorobenzenesulfonyl chloride. Retrieved from [Link]

• PubChem. (n.d.). 4-(2-Aminoethyl)-N-(cyclohexylcarbamoyl)benzene-1-sulfonamide. Retrieved from [Link]

Sources

• 1. WO2018078657A1 - Process for preparation of glipizide - Google Patents [patents.google.com]
• 2. Total Synthesis of Glipizide and Glibenclamide in Continuous Flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-(2-Aminoethyl)-N-(cyclohexylcarbamoyl)benzene-1-sulfonamide | C15H23N3O3S | CID 12795527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN102993106B - Novel synthesis route of glipizide - Google Patents [patents.google.com]
• 5. CN102993106A - Novel synthesis route of glipizide - Google Patents [patents.google.com]
• 6. Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking New Therapeutic Frontiers: A Technical Guide to the Research Applications of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

Executive Summary

The relentless pursuit of novel therapeutic agents has led researchers to explore diverse chemical scaffolds with the potential to modulate critical biological pathways. Among these, the sulfonamide functional group has emerged as a cornerstone in modern medicinal chemistry, underpinning a wide array of approved drugs with diverse mechanisms of action. This technical guide delves into the untapped research potential of a specific, yet underexplored, molecule: N-(2-Aminoethyl)-4-chlorobenzenesulfonamide .

While direct literature on this compound is sparse, a comprehensive analysis of its structural components—the 4-chlorobenzenesulfonamide core and the N-linked ethylamine side chain—provides a robust framework for predicting its biological activities and guiding future research. This document serves as an in-depth resource for researchers, scientists, and drug development professionals, offering a scientifically-grounded exploration of its potential applications, proposed mechanisms of action, and detailed experimental workflows to validate these hypotheses. By synthesizing data from closely related analogs and foundational chemical principles, we present a compelling case for the investigation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide as a promising candidate for targeted drug discovery, particularly in the fields of oncology and neurology.

The Scientific Rationale: Deconstructing N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

The therapeutic potential of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide can be logically inferred from the well-documented activities of its constituent chemical motifs.

The Privileged Scaffold: 4-Chlorobenzenesulfonamide

The 4-chlorobenzenesulfonamide core is a well-established pharmacophore, recognized for its ability to inhibit specific enzymes.[1] This moiety serves as a foundational building block in the design of a multitude of biologically active compounds.[2] Its primary and most studied role is as a potent inhibitor of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes crucial for various physiological processes.[1]

The sulfonamide group (-SO2NH2) is the key to this inhibitory activity. It coordinates to the zinc ion in the active site of carbonic anhydrases, displacing a water molecule and thereby blocking the enzyme's catalytic activity. The 4-chloro substitution on the benzene ring can further enhance the binding affinity and influence isoform selectivity.

The Modulating Moiety: N-(2-Aminoethyl) Side Chain

The N-substitution on the sulfonamide nitrogen is a critical determinant of a compound's pharmacological profile. The 2-aminoethyl side chain in N-(2-Aminoethyl)-4-chlorobenzenesulfonamide introduces several key features:

• Altered Polarity and Solubility: The primary amine group increases the molecule's polarity, which can significantly impact its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

• Potential for Additional Interactions: The ethylamine chain provides a flexible linker that can position the terminal amino group to form additional hydrogen bonds or ionic interactions with residues outside the primary binding pocket of a target enzyme or receptor. This can enhance binding affinity and, crucially, confer isoform selectivity.

• A Nod to Neuroactivity: The phenethylamine backbone (a phenyl ring connected to an ethylamine chain) is a common structural feature in many neurotransmitters and psychoactive drugs, suggesting potential applications in neuroscience.[3][4]

Hypothesized Research Applications & Mechanisms of Action

Based on the structural analysis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and the extensive literature on related sulfonamides, we propose the following primary areas for research investigation:

Anticancer Agent Targeting Carbonic Anhydrases IX and XII

A vast body of research has established sulfonamides as promising anticancer agents.[5][6][7][8][9] A key mechanism for their antitumor activity is the inhibition of tumor-associated carbonic anhydrase isoforms, particularly CA IX and CA XII.[10] These enzymes are overexpressed in many hypoxic tumors and play a critical role in tumor growth, proliferation, and metastasis by regulating intra- and extracellular pH.

We hypothesize that N-(2-Aminoethyl)-4-chlorobenzenesulfonamide will act as a potent and potentially selective inhibitor of CA IX and XII. The 4-chlorobenzenesulfonamide core will anchor the molecule in the active site, while the ethylamine side chain can extend into the unique active site cavities of these isoforms, leading to enhanced affinity and selectivity over other, more ubiquitously expressed CAs.

Proposed Signaling Pathway: Inhibition of CA IX in Hypoxic Tumor Cells

Caption: Proposed mechanism of CA IX inhibition in tumor cells.

Modulator of Neurological Pathways

The structural similarity of the core of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to phenethylamine opens up avenues for its investigation in neuroscience. Phenethylamine and its derivatives are known to interact with a variety of receptors in the central nervous system, including serotonin and dopamine receptors.[3][11] Furthermore, certain sulfonamide derivatives have demonstrated anticonvulsant properties.[12]

It is plausible that N-(2-Aminoethyl)-4-chlorobenzenesulfonamide could act as a ligand for specific neurotransmitter receptors or ion channels, thereby modulating neuronal activity. The precise nature of this interaction would depend on the conformational flexibility of the ethylamine side chain and its ability to adopt a pharmacologically active orientation within a receptor binding pocket.

Experimental Protocols & Methodologies

To empirically validate the hypothesized applications of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, a structured, multi-tiered experimental approach is recommended.

Synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

Protocol 1: Synthesis via Nucleophilic Substitution

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-chlorobenzenesulfonyl chloride (1 equivalent) in a suitable aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Amine: Cool the solution to 0°C using an ice bath. Slowly add a solution of ethylenediamine (2 equivalents, to act as both reactant and base) in the same solvent dropwise to the cooled solution of the sulfonyl chloride. The excess ethylenediamine neutralizes the HCl generated during the reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting sulfonyl chloride is consumed.

• Workup: Upon completion, quench the reaction with water. Separate the organic layer and wash sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield pure N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Experimental Workflow: Synthesis and Purification

Caption: A stepwise workflow for the synthesis and purification of the target compound.

In Vitro Anticancer Evaluation

Protocol 2: Carbonic Anhydrase Inhibition Assay

• Enzyme Source: Obtain purified, recombinant human carbonic anhydrase isoforms, including CA I, II (cytosolic, off-target), and the tumor-associated isoforms CA IX and XII.

• Assay Principle: Utilize a stopped-flow spectrophotometric assay to measure the inhibition of CO₂ hydration catalyzed by the CA isoforms.

• Procedure:

  • Prepare a range of concentrations of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and a known standard inhibitor (e.g., acetazolamide).

  • Incubate the enzyme with the inhibitor for a defined period.

  • Initiate the reaction by rapidly mixing the enzyme-inhibitor solution with a CO₂-saturated buffer.

  • Monitor the change in absorbance of a pH indicator over time to determine the initial reaction rate.

• Data Analysis: Calculate the IC₅₀ values (the concentration of inhibitor required to reduce enzyme activity by 50%) for each CA isoform. These values will provide a quantitative measure of the compound's potency and selectivity.

Protocol 3: Cell-Based Antiproliferative Assay

• Cell Lines: Select a panel of human cancer cell lines known to overexpress CA IX and/or CA XII (e.g., HeLa, HCT-116, MCF-7) and a non-tumorigenic control cell line (e.g., HaCaT).[13]

• Assay Principle: Employ a standard MTT or similar colorimetric assay to assess the effect of the compound on cell viability and proliferation.

• Procedure:

  • Seed the cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a serial dilution of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide for 48-72 hours.

  • Add the MTT reagent and incubate to allow for the formation of formazan crystals.

  • Solubilize the crystals and measure the absorbance at the appropriate wavelength.

• Data Analysis: Determine the GI₅₀ (concentration for 50% growth inhibition) for each cell line to evaluate the compound's cytotoxic and cytostatic effects.

Quantitative Data Summary

The following table provides a template for summarizing the anticipated data from the in vitro anticancer assays.

Compound	CA I IC₅₀ (nM)	CA II IC₅₀ (nM)	CA IX IC₅₀ (nM)	CA XII IC₅₀ (nM)	HeLa GI₅₀ (µM)	HCT-116 GI₅₀ (µM)
N-(2-Aminoethyl)-4-chlorobenzenesulfonamide	Expected	Expected	Expected	Expected	Expected	Expected
Acetazolamide (Control)	~250	~12	~25	~6	>100	>100

Data for Acetazolamide is representative and sourced from literature for comparative purposes.

Future Directions and Conclusion

The successful validation of the anticancer and/or neurological activities of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in vitro would pave the way for more advanced preclinical studies. These would include mechanism of action studies (e.g., cell cycle analysis, apoptosis assays), pharmacokinetic profiling, and in vivo efficacy studies in relevant animal models.

References

• Casini, A., et al. (2002). Sulfonamides and sulfonylated derivatives as anticancer agents. Current Cancer Drug Targets, 2(1), 55-75.
• El-Sayad, K. A., & El-Masry, G. H. (2024). Sulfonamides as anticancer agents: A brief review on sulfonamide derivatives as inhibitors of various proteins overexpressed in cancer. Bioorganic Chemistry, 149, 107409.
• Supuran, C. T., et al. (2002). Sulfonamides and sulfonylated derivatives as anticancer agents. The University of Groningen research portal.
• Scozzafava, A., et al. (2002). Anticancer and Antiviral Sulfonamides. Current Medicinal Chemistry, 10(11), 925-953.
• Supuran, C. T., et al. (2002). Sulfonamides and sulfonylated derivatives as anticancer agents. University of Groningen.
• Parr, M. K., et al. (1998). Carbonic anhydrase inhibitors: 4-sulfamoyl-benzenecarboxamides and 4-chloro-3-sulfamoyl-benzenecarboxamides with strong topical antiglaucoma properties. Journal of Medicinal Chemistry, 41(14), 2445-2452.
• Puxeddu, M., et al. (2024). Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. Journal of Medicinal Chemistry, 67(22), 20298-20314.
• NINGBO INNO PHARMCHEM CO.,LTD. Enzyme Inhibition: The Role of 4-Chlorobenzenesulfonamide in Biochemical Research. InnoPharmChem.
• Ghorab, M. M., et al. (2015). Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. Molecules, 20(3), 4484-4497.
• Torky, A. A., et al. (2023). Inhibition Studies on Human and Mycobacterial Carbonic Anhydrases with N-((4-Sulfamoylphenyl)carbamothioyl) Amides. Molecules, 28(10), 4099.
• BenchChem. N-Benzyl-4-chlorobenzenesulfonamide|CAS 10504-90-2. BenchChem.
• Google Patents. (2017). CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide.
• BenchChem. 4-Chlorobenzenesulfonamide | 98-64-6. BenchChem.
• PubChem. 4-Chlorobenzenesulfonamide.
• Angeli, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 22(22), 12502.
• ResearchGate. Orthogonal orientations of the ethylamine side chain to the plane of....
• Lee, H. W., et al. (2017). Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Biomolecules & Therapeutics, 25(3), 309-316.
• Ghorab, M. M., et al. (2022). Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Scientific Reports, 12(1), 16788.
• Google Patents. (2006). US7132444B2 - Process for the preparation of trans-3-ethyl-2,5-dihydro-4-methyl-N-[2-[4-[[[[(4-methyl cyclohexyl) amino]carbonyl]amino]sulfonyl] phenyl]ethyl]-2-oxo-1H-pyrrole-1-carboxamide.
• Fortin, S., et al. (2011). Substituted phenyl 4-(2-oxoimidazolidin-1-yl)benzenesulfonamides as antimitotics. Antiproliferative, antiangiogenic and antitumoral activity, and quantitative structure-activity relationships. European Journal of Medicinal Chemistry, 46(11), 5327-5342.
• Schepmann, D., et al. (2021). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. Molecules, 26(23), 7114.
• Khan, K. M., et al. (2005). Antibacterial, antifungal and cytotoxic properties of novel N-substituted sulfonamides from 4-hydroxycoumarin. Journal of Enzyme Inhibition and Medicinal Chemistry, 20(3), 253-259.
• Ghorab, M. M., et al. (2016). Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. European Journal of Medicinal Chemistry, 118, 122-132.
• Sigma-Aldrich. 4-Chlorobenzenesulfonamide 98%. Sigma-Aldrich.
• Winum, J. Y., et al. (2011). Anticonvulsant 4-aminobenzenesulfonamide derivatives with branched-alkylamide moieties: X-ray crystallography and inhibition studies of human carbonic anhydrase isoforms I, II, VII, and XIV. Bioorganic & Medicinal Chemistry Letters, 21(16), 4802-4806.
• Sławiński, J., et al. (2011). Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. Archiv der Pharmazie, 344(8), 519-529.
• Żołnowska, B., et al. (2023). Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. Molecules, 28(11), 4531.
• Sławiński, J., et al. (2012). Synthesis and in vitro activity of novel 2-(benzylthio)-4-chloro-5-(1,3,4-oxadiazol-2-yl)benzenesulfonamide derivatives. Monatshefte für Chemie - Chemical Monthly, 143(11), 1497-1504.
• Imramovsky, A., et al. (2011). Investigating spectrum of biological activity of 4- and 5-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. Molecules, 16(3), 2414-2430.
• I. de la Fuente, J. A., et al. (2022). 2-Phenethylamines in Medicinal Chemistry: A Review. Molecules, 27(13), 4220.
• Chambers, J. J., et al. (2006). 1-Aminomethylbenzocycloalkanes: conformationally restricted hallucinogenic phenethylamine analogues as functionally selective 5-HT2A receptor agonists. Journal of Medicinal Chemistry, 49(19), 5829-5839.
• MedKoo Biosciences. 4-Chlorobenzenesulfonamide | CAS#98-64-6. MedKoo.
• Fortin, S., et al. (2012). Synthesis, Biological Evaluation, and Structure–Activity Relationships of Novel Substituted N-Phenyl Ureidobenzenesulfonate Derivatives Blocking Cell Cycle Progression in S-Phase and Inducing DNA Double-Strand Breaks. Journal of Medicinal Chemistry, 55(11), 5485-5496.
• Google P
• Żołnowska, B., et al. (2023). Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. Molecules, 28(11), 4531.
• Google P
• Google Patents. (1989).

Sources

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Phenethylamines in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-Aminomethylbenzocycloalkanes: conformationally restricted hallucinogenic phenethylamine analogues as functionally selective 5-HT2A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benthamdirect.com [benthamdirect.com]
• 6. Sulfonamides as anticancer agents: A brief review on sulfonamide derivatives as inhibitors of various proteins overexpressed in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. portal.fis.tum.de [portal.fis.tum.de]
• 8. eurekaselect.com [eurekaselect.com]
• 9. research.rug.nl [research.rug.nl]
• 10. Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anticonvulsant 4-aminobenzenesulfonamide derivatives with branched-alkylamide moieties: X-ray crystallography and inhibition studies of human carbonic anhydrase isoforms I, II, VII, and XIV. | Semantic Scholar [semanticscholar.org]
• 13. Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety and Handling of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, a key building block in synthetic and medicinal chemistry. The document details critical safety protocols, handling procedures, and in-depth experimental methodologies for its synthesis, purification, and analytical characterization. By integrating established principles of chemical safety with detailed, field-proven laboratory techniques, this guide serves as an essential resource for researchers and professionals engaged in drug discovery and development. The protocols described herein are designed to be self-validating, ensuring both the integrity of the experimental outcome and the safety of the practitioner.

Compound Overview and Physicochemical Properties

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a sulfonamide derivative featuring a reactive primary amine and a chlorinated aromatic ring. These functional groups make it a versatile intermediate for the synthesis of a wide range of biologically active molecules. Its structural features are often exploited to introduce the 4-chlorobenzenesulfonamide moiety into larger molecules, a common pharmacophore in various therapeutic agents.

Property	Value	Source
CAS Number	83019-90-3
Molecular Formula	C₈H₁₁ClN₂O₂S
Molecular Weight	234.71 g/mol
Appearance	Solid
Purity	Typically ≥95%

Safety and Handling

The safe handling of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is of paramount importance due to its potential hazards. Structurally related compounds exhibit properties that warrant strict adherence to safety protocols. For instance, 4-(2-Aminoethyl)benzenesulfonamide is known to be harmful if swallowed and can cause skin and eye burns.[1][2] Similarly, N-(2-Aminoethyl)-4-methylbenzenesulfonamide is classified as harmful if swallowed and can cause skin, eye, and respiratory irritation.[3] Therefore, a cautious approach is mandated.

Hazard Identification and Personal Protective Equipment (PPE)

• Primary Hazards : Based on analogous compounds, N-(2-Aminoethyl)-4-chlorobenzenesulfonamide should be treated as a substance that is harmful if swallowed , causes skin irritation and potential burns , and can lead to serious eye irritation or damage . Inhalation of dust may cause respiratory tract irritation.

• Personal Protective Equipment (PPE) :

  • Eye Protection : Chemical safety goggles are mandatory. A face shield should be worn when handling larger quantities or when there is a significant risk of splashing.

  • Hand Protection : Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected before use and disposed of properly after handling the compound.

  • Skin and Body Protection : A laboratory coat must be worn. For larger scale operations, a chemical-resistant apron or suit is recommended.

  • Respiratory Protection : All handling of the solid compound should be conducted in a certified chemical fume hood to avoid inhalation of dust particles.

Spill Management and Waste Disposal

• Spill Management :

  • Evacuate the immediate area.

  • Wear the appropriate PPE as described above.

  • For small spills, gently sweep the solid material into a designated, labeled waste container, avoiding dust generation.

  • The spill area should then be decontaminated with a suitable solvent (e.g., isopropanol, ethanol) and wiped clean.

  • For large spills, contact your institution's environmental health and safety department.

• Waste Disposal :

  • All solid waste, contaminated materials (e.g., gloves, wipes), and solutions containing N-(2-Aminoethyl)-4-chlorobenzenesulfonamide must be disposed of as hazardous chemical waste.

  • Follow all local, state, and federal regulations for the disposal of chemical waste. Sulfonamides can persist in the environment and require proper disposal procedures to prevent contamination.[1][4]

Synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

The synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide can be achieved through the reaction of 4-chlorobenzenesulfonyl chloride with an excess of ethylenediamine. The use of excess ethylenediamine is crucial to favor the monosulfonylation and minimize the formation of the disubstituted byproduct.

Reaction Scheme

Caption: Synthetic route to N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Detailed Experimental Protocol

• Reaction Setup : In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve ethylenediamine (4.0 equivalents) in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Cooling : Cool the solution to 0 °C in an ice bath with gentle stirring.

• Addition of Sulfonyl Chloride : Dissolve 4-chlorobenzenesulfonyl chloride (1.0 equivalent) in the same anhydrous solvent and add it dropwise to the cooled ethylenediamine solution over a period of 30-60 minutes. Maintain the temperature at 0 °C during the addition. The reaction of sulfonyl chlorides with amines is a well-established method for forming sulfonamides.[5]

• Reaction Progression : After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up :

  • Quench the reaction by the slow addition of water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification

The crude N-(2-Aminoethyl)-4-chlorobenzenesulfonamide typically requires purification to remove unreacted starting materials and byproducts. The two primary methods for purification are recrystallization and column chromatography.

Recrystallization

Recrystallization is an effective method for purifying solid compounds.[6][7] The choice of solvent is critical for successful recrystallization.

• Solvent Screening : Test the solubility of the crude product in various solvents at room temperature and at their boiling points. Ideal solvents will show high solubility at elevated temperatures and low solubility at room temperature. Potential solvent systems include ethanol/water, isopropanol/water, or toluene.

• Dissolution : Dissolve the crude product in a minimal amount of the chosen hot solvent.

• Hot Filtration (if necessary) : If insoluble impurities are present, perform a hot gravity filtration.

• Crystallization : Allow the hot, saturated solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystal formation.

• Isolation : Collect the purified crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Caption: General workflows for purification.

Column Chromatography

For mixtures that are difficult to separate by recrystallization, column chromatography is a powerful alternative.

• Stationary Phase : Silica gel is a common choice for the purification of sulfonamides.[8]

• Mobile Phase : A solvent system of increasing polarity is typically used. A gradient of ethyl acetate in hexanes or dichloromethane in methanol is often effective. The addition of a small amount of a basic modifier like triethylamine (e.g., 0.1-1%) to the mobile phase can improve peak shape and reduce tailing for basic compounds like N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.[9]

• Procedure :

  • Prepare a slurry of silica gel in the initial, less polar mobile phase and pack the column.

  • Dissolve the crude product in a minimal amount of the mobile phase and load it onto the column.

  • Elute the column with the solvent gradient, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Analytical Characterization

A combination of spectroscopic techniques should be employed to confirm the identity and purity of the synthesized N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for structural elucidation.

• ¹H NMR : The proton NMR spectrum will provide information on the number and connectivity of the different types of protons in the molecule.

  • Predicted Chemical Shifts (in CDCl₃) :

    • Aromatic protons (ortho and meta to the sulfonyl group): δ 7.5-7.8 ppm (multiplet, 4H)

    • -CH₂-NH-SO₂-: δ ~3.1-3.3 ppm (triplet, 2H)

    • -CH₂-NH₂: δ ~2.8-3.0 ppm (triplet, 2H)

    • -NH- and -NH₂: δ ~1.5-2.5 ppm (broad singlet, 3H)

• ¹³C NMR : The carbon NMR spectrum will show distinct signals for each unique carbon atom.

  • Predicted Chemical Shifts (in CDCl₃) :

    • Aromatic carbons: δ ~128-140 ppm

    • -CH₂-NH-SO₂-: δ ~45-50 ppm

    • -CH₂-NH₂: δ ~40-45 ppm

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of key functional groups.[10]

• Characteristic Absorptions :

  • N-H stretching (amine and sulfonamide) : 3300-3500 cm⁻¹ (two bands for the primary amine, one for the secondary sulfonamide)

  • S=O stretching (sulfonamide) : ~1330 cm⁻¹ (asymmetric) and ~1150 cm⁻¹ (symmetric)

  • C-Cl stretching (aromatic) : ~1090 cm⁻¹

  • Aromatic C=C stretching : ~1475 and 1580 cm⁻¹

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.

• Expected Molecular Ion : For the protonated molecule [M+H]⁺, the expected m/z would be approximately 235.7.

• Characteristic Fragmentation : Sulfonamides often exhibit characteristic fragmentation patterns, including the loss of SO₂ (64 Da) and cleavage of the S-N bond.[4][8][11] Common fragment ions would include those corresponding to the 4-chlorobenzenesulfonyl moiety and the ethylenediamine fragment.

Conclusion

This technical guide provides a framework for the safe and effective handling, synthesis, purification, and analysis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. The protocols and safety information presented are grounded in established chemical principles and best practices. Adherence to these guidelines will enable researchers to confidently and safely utilize this important chemical intermediate in their research and development endeavors. It is imperative that all laboratory work is conducted with a thorough understanding of the potential hazards and in accordance with all institutional and regulatory safety standards.

References

• BenchChem Technical Support Center. (2025).
• Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373–2379.
• Felisiak, Ł., & Ziembińska-Buczyńska, A. (2024). Removal of selected sulfonamides and sulfonamide resistance genes from wastewater in full-scale constructed wetlands.
• PubChem. (n.d.). N-(2-Aminoethyl)-4-methylbenzenesulfonamide.
• Thermo Fisher Scientific. (2025). Safety Data Sheet - 4-(2-Aminoethyl)benzenesulphonamide.
• Thermo Fisher Scientific. (2025). Safety Data Sheet - 4-(2-Aminoethyl)benzenesulphonamide.
• BenchChem. (2025).
• ChemicalBook. (n.d.). 4-(2-Aminoethyl)benzenesulfonamide synthesis.
• Combs, M. T., Ashraf-Khorassani, M., & Taylor, L. T. (1997). Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography.
• Google Patents. (n.d.). CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide.
• University of California, Los Angeles. (n.d.).
• ResearchGate. (2025).
• University of California, Berkeley. (n.d.).
• BenchChem Technical Support Center. (2025). Safe Handling and Quenching of Sulfonyl Chlorides.
• Fisher Scientific. (2023).
• BenchChem Technical Support Center. (2025). Purification of N-(2-Aminoethyl)-N-(4-chlorophenyl)amine.
• ResearchGate. (n.d.).
• ResearchGate. (2025).
• ResearchGate. (n.d.).
• ResearchGate. (2025).
• J-Stage. (n.d.).
• Frontiers. (2023). ATR-FTIR spectroscopy combined with multivariate analysis as a rapid tool to infer the biochemical composition of Ulva laetevirens (Chlorophyta).
• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions.
• BenchChem. (2025). “N-(2-aminoethyl)
• PubChem. (n.d.). 4-(2-Aminoethyl)benzenesulfonamide.
• Google Patents. (n.d.). US5516906A - Process for the preparation of N-[2-[4-(aminosulfonyl) phenyl]ethyl]5-methylpyrazinecarboxamide.
• Thermo Fisher Scientific. (n.d.). FTIR/NIR/Raman in Bio/Pharmaceutical Analysis.
• PubMed. (2024). Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability.
• ResearchGate. (n.d.).
• PubMed. (n.d.).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. prepchem.com [prepchem.com]
• 6. researchgate.net [researchgate.net]
• 7. bcc.bas.bg [bcc.bas.bg]
• 8. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4-氯苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 10. uanlch.vscht.cz [uanlch.vscht.cz]
• 11. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Investigating N-(2-Aminoethyl)-4-chlorobenzenesulfonamide as a Novel Therapeutic Candidate

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Preamble: The Rationale for a New Sulfonamide Investigation

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, serving as a privileged scaffold in a vast array of clinically approved drugs.[1][2][3][4] Initially famed for their antimicrobial properties, sulfonamide derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, anti-inflammatory, diuretic, and hypoglycemic effects.[1][2][5] This versatility stems from the sulfonamide moiety's ability to act as a stable, non-hydrolyzable transition-state mimic for tetrahedral intermediates, enabling it to bind with high affinity to the active sites of numerous enzymes, particularly kinases and carbonic anhydrases.[2]

This guide focuses on a novel investigational compound, N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (herein designated AECBS ). AECBS combines the established 4-chlorobenzenesulfonamide core, a feature present in several anticancer and diuretic agents, with a flexible aminoethyl side chain.[6][7][8] This design introduces a basic nitrogen center, which can form critical salt-bridge interactions within enzyme active sites, potentially enhancing both potency and selectivity.

The following application notes and protocols are designed to provide a comprehensive framework for the initial characterization and preclinical evaluation of AECBS, hypothesizing its mechanism of action as a protein kinase inhibitor—a major class of therapeutic targets in oncology.[9]

Part 1: Foundational Characterization of AECBS

Before biological evaluation, a thorough understanding of the compound's fundamental properties is essential for ensuring reproducibility and guiding formulation development.

Physicochemical Properties

The physicochemical profile of a drug candidate dictates its absorption, distribution, metabolism, and excretion (ADME) properties. While extensive experimental data for AECBS is not yet available, computational predictions provide a valuable starting point.

Property	Predicted Value	Source
Molecular Formula	C₈H₁₁ClN₂O₂S	PubChem
Molecular Weight	234.71 g/mol	PubChem
Topological Polar Surface Area (TPSA)	94.6 Ų	PubChem[10]
logP (Octanol-Water Partition Coeff.)	-0.1	PubChem[11]
Hydrogen Bond Donors	2	PubChem[11]
Hydrogen Bond Acceptors	4	PubChem[11]
Rotatable Bond Count	4	PubChem

Rationale: A TPSA below 140 Ų and a logP below 5 are general indicators of good oral bioavailability (Lipinski's Rule of Five). The predicted values for AECBS are well within these ranges, suggesting it may possess favorable drug-like properties.

Synthesis Protocol: A General Route

The synthesis of AECBS can be achieved through a multi-step process starting from β-phenethylamine, adapting established methods for similar sulfonamides.[12]

Protocol 1: Synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (AECBS)

• Acetylation: React β-phenethylamine with acetic anhydride to protect the primary amine, forming N-acetyl-phenethylamine.

• Chlorosulfonation: Treat N-acetyl-phenethylamine with an excess of chlorosulfonic acid at 0-5°C. This reaction is highly exothermic and must be performed with caution. The chlorosulfonyl group will be directed to the para position due to the activating effect of the ethylamine chain.

• Ammonolysis: The resulting p-(2-acetamidoethyl)benzenesulfonyl chloride is reacted with aqueous ammonia. The ammonia displaces the chloride on the sulfonyl group to form the sulfonamide.

• Acidic Hydrolysis: The acetyl protecting group is removed by heating the intermediate in the presence of aqueous hydrochloric acid, yielding the final product, N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, as a hydrochloride salt.

• Purification: The final compound is purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to achieve high purity for biological testing.

Self-Validation Check: The identity and purity of the synthesized AECBS must be confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Part 2: In Vitro Evaluation - Mechanism of Action and Cellular Effects

Our primary hypothesis is that AECBS functions as a kinase inhibitor. The following protocols are designed to test this hypothesis and characterize its effects on cancer cells.

Hypothesized Target Pathway: Kinase Signaling

Many cancers are driven by aberrant signaling through protein kinase cascades, such as the MAPK/ERK pathway, which regulates cell proliferation and survival. We hypothesize that AECBS inhibits a key kinase in such a pathway.

Caption: Hypothesized inhibition of the MAPK/ERK signaling pathway by AECBS.

Protocol 2: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol determines the direct inhibitory effect of AECBS on a specific kinase (e.g., RAF kinase). It measures the amount of ADP produced, which is inversely proportional to the kinase inhibition.[9]

Materials:

• Recombinant human kinase (e.g., B-RAF)

• Kinase-specific substrate peptide

• ATP (at a concentration near the Km for the kinase)

• AECBS stock solution (10 mM in 100% DMSO)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit

• White, opaque 384-well plates

Procedure:

• Compound Dilution: Prepare a serial 3-fold dilution of AECBS in DMSO. Then, dilute these further into the Kinase Assay Buffer. Include a "no inhibitor" (DMSO only) control.

• Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of the diluted AECBS or DMSO control to each well.

• Add Kinase: Add 2.5 µL of the kinase solution to each well. Incubate for 15 minutes at room temperature to allow for compound binding.

• Initiate Reaction: Start the kinase reaction by adding 5 µL of the substrate/ATP mixture to each well.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Stop the reaction and deplete remaining ATP by adding 10 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Convert luminescence values to percent inhibition relative to the DMSO control. Plot the percent inhibition against the logarithm of AECBS concentration and fit the data to a four-parameter logistic model to determine the IC₅₀ value.

Hypothetical Data Presentation:

Kinase Target	AECBS IC₅₀ (nM)	Staurosporine IC₅₀ (nM) (Control)
B-RAF	85	15
MEK1	1,250	25
ERK2	>10,000	30
CDK2	>10,000	20

Rationale: Including a non-selective inhibitor like Staurosporine as a positive control validates the assay's performance.[9] Testing against a panel of kinases is crucial for determining the selectivity profile of AECBS.

Protocol 3: Cell Viability Assay (MTT-Based)

This assay assesses the cytotoxic or cytostatic effect of AECBS on cancer cell lines. Viable cells with active metabolism convert MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.

Materials:

• Human cancer cell lines (e.g., HeLa, HCT-116, MCF-7)[6]

• Complete culture medium (e.g., DMEM + 10% FBS)

• AECBS stock solution

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or isopropanol with 0.04 N HCl)

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of AECBS (e.g., 0.01 µM to 100 µM). Include a DMSO vehicle control.

• Incubation: Incubate the cells for 48-72 hours.[6]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the DMSO control and determine the GI₅₀ (concentration for 50% growth inhibition) value.

Protocol 4: Apoptosis Detection by Annexin V & Propidium Iodide (PI) Staining

This flow cytometry-based assay determines if the observed cytotoxicity is due to apoptosis. Early apoptotic cells expose phosphatidylserine (PS) on their outer membrane, which is detected by Annexin V. Late apoptotic or necrotic cells have compromised membranes and will stain with PI.[13][14][15]

Caption: Experimental workflow for apoptosis detection using Annexin V/PI staining.

Procedure:

• Cell Treatment: Treat cells with AECBS at concentrations around the determined GI₅₀ for 24-48 hours. Include positive (e.g., staurosporine) and negative (DMSO) controls.[13]

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

• Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and Propidium Iodide.

• Incubation: Incubate the cells for 15 minutes at room temperature, protected from light.

• Analysis: Analyze the stained cells immediately using a flow cytometer.

  • Live cells: Annexin V-negative / PI-negative.

  • Early apoptotic cells: Annexin V-positive / PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive / PI-positive.

Causality Insight: Correlating the IC₅₀ from the kinase assay with the GI₅₀ from the cell viability assay and the induction of apoptosis provides strong evidence that the compound's cytotoxic effect is mediated through the inhibition of its target kinase, leading to programmed cell death.

Part 3: In Vivo Preclinical Evaluation

Positive in vitro results warrant progression to in vivo models to assess efficacy and tolerability in a complex biological system. The human tumor xenograft model is a standard for preclinical anticancer drug testing.[16][17][18]

Protocol 5: Human Tumor Xenograft Model in Immunodeficient Mice

This protocol evaluates the ability of AECBS to inhibit tumor growth in vivo. Human cancer cells are implanted into immunodeficient mice, which are then treated with the compound.[16][19]

Caption: Workflow for an in vivo human tumor xenograft study.

Materials:

• 6-8 week old immunodeficient mice (e.g., athymic Nude or SCID)[17][19]

• Human cancer cell line that is sensitive to AECBS in vitro

• AECBS formulated in an appropriate vehicle (e.g., 0.5% methylcellulose)

• Calipers for tumor measurement

Procedure:

• Cell Implantation: Subcutaneously inject 1-5 million human cancer cells into the flank of each mouse.

• Tumor Growth: Monitor mice until tumors reach an average volume of 100-150 mm³. Tumor volume is calculated as (Length × Width²)/2.

• Randomization: Randomize mice into treatment groups (e.g., n=8-10 per group):

  • Group 1: Vehicle Control

  • Group 2: AECBS (low dose, e.g., 25 mg/kg)

  • Group 3: AECBS (high dose, e.g., 100 mg/kg)

  • Group 4: Positive Control (standard-of-care drug)

• Treatment: Administer the compound or vehicle daily (or as determined by pharmacokinetic studies) for 21-28 days.

• Monitoring: Measure tumor volumes and mouse body weights 2-3 times per week. Body weight is a key indicator of toxicity.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size or after the treatment course is complete.

• Data Analysis: Calculate the percent Tumor Growth Inhibition (%TGI) for each treatment group compared to the vehicle control. Statistically analyze the differences between groups (e.g., using ANOVA).

Trustworthiness and Validation: The inclusion of a vehicle control group is essential to account for any effects of the formulation itself. A positive control group treated with a known effective drug validates the model's responsiveness. Monitoring for toxicity (weight loss, adverse clinical signs) is critical for assessing the therapeutic index of the compound.

References

• An, Z., Wang, X., & Geller, J. (2017). Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. PubMed Central. [Link]

• Dykes, D. J., Abbott, P. J., Mayo, J. G., et al. (1992). Development of Human Tumor Xenograft Models for In Vivo Evaluation of New Antitumor Drugs. SpringerLink. [Link]

• Crown Bioscience. (2025). Cell Line-Derived Xenografts: A Reliable Platform for Preclinical Cancer Drug Testing. Crown Bioscience. [Link]

• Frontier Research Publication. (2024). Sulfonamide derivatives: Synthesis and applications. Frontier Research Publication. [Link]

• Poletto, S., et al. (2023). Patient-derived cancer models: Valuable platforms for anticancer drug testing. Frontiers in Oncology. [Link]

• Creative Biolabs. (n.d.). Xenograft Models. Creative Biolabs. [Link]

• Yousef, F., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B. [Link]

• Creative Bioarray. (n.d.). Overview of Cell Apoptosis Assays. Creative Bioarray. [Link]

• Yousef, F., Mansour, O., & Herbali, J. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of In-vitro In-vivo In-silico Journal. [Link]

• BMG Labtech. (2025). Apoptosis – what assay should I use? BMG Labtech. [Link]

• Ajeet, et al. (2015). Recent Advances in Development of Sulfonamide Derivatives and Their Pharmacological Effects. Science and Education Publishing. [Link]

• Al-Trawneh, S. A., et al. (2022). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Environmental Science and Pollution Research. [Link]

• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

• Klink, T. A. (2012). Assay Development for Protein Kinase Enzymes. NCBI. [Link]

• PubChem. (n.d.). N-(2-Aminoethyl)-4-methylbenzenesulfonamide. PubChem. [Link]

• CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide.

• S-J, R. (2020). In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. PubMed Central. [Link]

• Huang, Z., et al. (2001). 2-[N1-2-pyrimidyl-aminobenzenesulfonamido] ethyl 4-bis(2-chloroethyl) aminophenyl butyrate: a potent antitumor agent. Bioorganic & Medicinal Chemistry Letters. [Link]

• Żołnowska, B., et al. (2023). Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. MDPI. [Link]

• Sławiński, J., et al. (2010). Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. Archiv der Pharmazie. [Link]

• PubChem. (n.d.). 4-(2-Aminoethyl)benzenesulfonamide. PubChem. [Link]

• Ghorab, M. M., et al. (2016). Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. European Journal of Medicinal Chemistry. [Link]

• El-Sayad, K. A., et al. (2025). Development of novel amino-benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors: Design, synthesis, anticancer activity assessment, and pharmacokinetic studies using UPLC-MS/MS. Bioorganic Chemistry. [Link]

• Valdameri, G., et al. (2012). Synthesis, Biological Evaluation, and Structure–Activity Relationships of Novel Substituted N-Phenyl Ureidobenzenesulfonate Derivatives Blocking Cell Cycle Progression in S-Phase and Inducing DNA Double-Strand Breaks. Journal of Medicinal Chemistry. [Link]

• Swain, N. A., et al. (2017). Discovery of Clinical Candidate 4-[2-(5-Amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-1,3-thiazol-4-ylbenzenesulfonamide (PF-05089771): Design and Optimization of Diaryl Ether Aryl Sulfonamides as Selective Inhibitors of NaV1.7. Journal of Medicinal Chemistry. [Link]

• Darshani, N., et al. (2024). Synthesis, spectroscopic analysis and crystal structure of (N-{2-[(2-aminoethyl)amino]ethyl}-4′-methyl-[1,1′-biphenyl]-4-sulfonamidato)tricarbonylrhenium(I). Acta Crystallographica Section E. [Link]

• PubChem. (n.d.). N-(2-aminoethyl)benzenesulfonamide. PubChem. [Link]

• PubChem. (n.d.). N-(2-aminoethyl)-4-propylbenzenesulfonamide. PubChem. [Link]

• Żołnowska, B., et al. (2023). Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. National Institutes of Health. [Link]

• Radi, G., et al. (2024). Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. Journal of Medicinal Chemistry. [Link]

Sources

• 1. frontiersrj.com [frontiersrj.com]
• 2. ajchem-b.com [ajchem-b.com]
• 3. sciepub.com [sciepub.com]
• 4. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. openaccesspub.org [openaccesspub.org]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and in vitro antitumor activity of novel series 2-benzylthio-4-chlorobenzenesulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 4-(2-Aminoethyl)benzenesulfonamide | C8H12N2O2S | CID 169682 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. N-(2-aminoethyl)benzenesulfonamide | C8H12N2O2S | CID 12841745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide - Google Patents [patents.google.com]
• 13. 凋亡分析检测 [sigmaaldrich.com]
• 14. bmglabtech.com [bmglabtech.com]
• 15. Apoptosis Assays | Thermo Fisher Scientific - TW [thermofisher.com]
• 16. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 17. karger.com [karger.com]
• 18. blog.crownbio.com [blog.crownbio.com]
• 19. Xenograft Models - Creative Biolabs [creative-biolabs.com]

The Sulfonamide Cornerstone: A Technical Guide to N-(2-Aminoethyl)-4-chlorobenzenesulfonamide as a Scaffold for Carbonic Anhydrase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of Carbonic Anhydrases

Carbonic anhydrases (CAs) are a superfamily of ubiquitous zinc-containing metalloenzymes critical to fundamental physiological processes.[1] They catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons, a reaction essential for respiration, pH homeostasis, electrolyte secretion, and numerous biosynthetic pathways.[1] The involvement of specific CA isoforms in the pathophysiology of a range of diseases—including glaucoma, epilepsy, edema, and particularly cancer—has established them as highly valuable therapeutic targets.[1][2]

The primary sulfonamides (R-SO₂NH₂) represent the archetypal class of CA inhibitors (CAIs). Their mechanism of action is exquisitely defined: the sulfonamide moiety coordinates to the catalytic Zn(II) ion in the enzyme's active site, effectively blocking its function.[3][4] This robust and well-understood interaction forms the basis for the design of a multitude of clinically used drugs.

This guide focuses on the N-(2-Aminoethyl)-4-chlorobenzenesulfonamide scaffold, a versatile platform for the development of novel and selective CAIs. We will explore the rationale for its use, provide detailed synthetic and analytical protocols, and discuss the structure-activity relationships that guide the design of next-generation inhibitors.

The N-(2-Aminoethyl)-4-chlorobenzenesulfonamide Scaffold: A Strategic Choice

The selection of this scaffold is underpinned by several key principles of medicinal chemistry:

• The Pharmacophore: The unsubstituted sulfonamide group is the essential zinc-binding group, ensuring high-affinity interaction with the target enzyme. The 4-chloro substituent on the benzene ring can contribute to favorable interactions within the active site, potentially enhancing binding affinity and influencing isoform selectivity.[3]

• The Vectorial Tail: The 2-aminoethyl group provides a crucial modification point. This "tail" extends away from the primary zinc-binding site and can be functionalized to interact with amino acid residues in the middle and outer regions of the CA active site cavity. These secondary interactions are paramount for achieving isoform selectivity, as the residues in these regions vary significantly among the different CAs.[4]

• Synthetic Tractability: The primary amine of the ethylamino group offers a convenient handle for a wide range of chemical modifications, allowing for the systematic exploration of chemical space and the fine-tuning of pharmacological properties.

Synthesis and Derivatization: Building the Inhibitors

Part 1: Synthesis of the Core Scaffold, N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

The synthesis of the core scaffold can be achieved through a multi-step process adapted from established procedures for related compounds. A logical synthetic route starts from 2-(4-chlorophenyl)ethan-1-amine.

Experimental Protocol: Synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

• Step 1: Protection of the Amino Group. The primary amine of 2-(4-chlorophenyl)ethan-1-amine is first protected to prevent side reactions during the subsequent chlorosulfonylation step. Acetylation is a common and effective method.

  • Dissolve 2-(4-chlorophenyl)ethan-1-amine (1 equivalent) in a suitable solvent such as dichloromethane or ethyl acetate.

  • Cool the solution in an ice bath.

  • Add acetic anhydride (1.1 equivalents) dropwise with stirring.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-(4-chlorophenethyl)acetamide.

• Step 2: Chlorosulfonylation. The protected intermediate is then chlorosulfonylated to introduce the sulfonyl chloride group onto the aromatic ring.

  • Add chlorosulfonic acid (5-10 equivalents) to a flask cooled in an ice-salt bath.

  • Slowly add N-(4-chlorophenethyl)acetamide (1 equivalent) in portions, ensuring the temperature remains below 10°C.

  • After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

  • Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

  • The resulting precipitate, 4-(2-acetamidoethyl)-2-chlorobenzenesulfonyl chloride, is collected by filtration, washed with cold water, and dried.

• Step 3: Ammonolysis. The sulfonyl chloride is converted to the primary sulfonamide by reaction with ammonia.

  • Dissolve the sulfonyl chloride from the previous step in a suitable solvent like acetone or tetrahydrofuran (THF).

  • Cool the solution in an ice bath.

  • Bubble ammonia gas through the solution or add concentrated ammonium hydroxide dropwise with vigorous stirring.

  • Stir the reaction for 1-2 hours at 0-5°C.

  • Remove the solvent under reduced pressure. The resulting solid, 4-(2-acetamidoethyl)-2-chlorobenzenesulfonamide, can be purified by recrystallization.

• Step 4: Deprotection. The final step is the removal of the acetyl protecting group to yield the desired primary amine.

  • Suspend the acetylated sulfonamide in an aqueous solution of hydrochloric acid (e.g., 6M HCl).

  • Heat the mixture to reflux for 4-6 hours.

  • Monitor the reaction by TLC.

  • Cool the reaction mixture and neutralize with a base (e.g., NaOH or NaHCO₃) to precipitate the product.

  • Collect the solid N-(2-Aminoethyl)-4-chlorobenzenesulfonamide by filtration, wash with water, and dry. Further purification can be achieved by recrystallization.

Diagram: Synthetic Workflow

Caption: Synthetic pathway for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Part 2: Derivatization of the Scaffold

The primary amine of the N-(2-Aminoethyl)-4-chlorobenzenesulfonamide scaffold is a versatile handle for introducing a wide array of "tail" functionalities. These modifications are crucial for tuning the inhibitory potency and achieving isoform selectivity.

General Protocol: N-Acylation of the Scaffold

• Suspend N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (1 equivalent) and a suitable base (e.g., triethylamine, 1.2 equivalents) in an aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

• Cool the mixture in an ice bath.

• Add a solution of the desired acyl chloride or carboxylic acid (activated with a coupling agent like EDC/HOBt) (1.1 equivalents) in the same solvent dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with the solvent and wash sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization to obtain the desired N-acylated derivative.

Biological Evaluation: In Vitro Carbonic Anhydrase Inhibition Assay

A robust and widely used method for determining the inhibitory activity of compounds against CA is a colorimetric assay based on the enzyme's esterase activity.[1] This assay measures the CA-catalyzed hydrolysis of p-nitrophenyl acetate (p-NPA) to the yellow-colored product, p-nitrophenol (p-NP), which can be monitored spectrophotometrically.[1]

Experimental Protocol: Colorimetric CA Inhibition Assay

• Materials and Reagents:

  • Human carbonic anhydrase isoforms (e.g., hCA I, II, IX, XII)

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5

  • Substrate: p-Nitrophenyl acetate (p-NPA)

  • Test Compounds (dissolved in DMSO)

  • Positive Control: Acetazolamide (a known pan-CA inhibitor)

  • 96-well clear, flat-bottom microplates

  • Microplate reader capable of kinetic measurements at 405 nm

• Reagent Preparation:

  • CA Enzyme Stock Solution (1 mg/mL): Dissolve the lyophilized enzyme in cold Assay Buffer. Aliquot and store at -80°C.

  • CA Working Solution: On the day of the assay, dilute the stock solution to the desired final concentration in cold Assay Buffer.

  • Substrate Stock Solution (30 mM p-NPA): Dissolve p-NPA in acetonitrile or DMSO. Prepare this solution fresh.

  • Inhibitor Solutions: Prepare serial dilutions of the test compounds and acetazolamide in DMSO.

• Assay Procedure:

  • Plate Setup (in triplicate):

    • Blank (No Enzyme): 180 µL Assay Buffer + 20 µL Substrate Solution.

    • Maximum Activity (Vehicle Control): 158 µL Assay Buffer + 2 µL DMSO + 20 µL CA Working Solution.

    • Test Compound: 158 µL Assay Buffer + 2 µL of test compound dilution + 20 µL CA Working Solution.

    • Positive Control: 158 µL Assay Buffer + 2 µL of acetazolamide dilution + 20 µL CA Working Solution.

  • Enzyme-Inhibitor Pre-incubation: Add the Assay Buffer, DMSO/inhibitor solutions, and CA Working Solution to the appropriate wells as detailed above.

  • Incubate the plate at room temperature for 15 minutes to allow for the formation of the enzyme-inhibitor complex.

  • Reaction Initiation: Initiate the reaction by adding 20 µL of the Substrate Solution to all wells.

  • Measurement: Immediately place the plate in a microplate reader and measure the increase in absorbance at 405 nm in kinetic mode, taking readings every 30 seconds for 10-20 minutes.

• Data Analysis:

  • Calculate the reaction rate (slope of the linear portion of the absorbance vs. time curve) for each well.

  • Subtract the rate of the blank from all other rates.

  • Determine the percent inhibition for each inhibitor concentration: % Inhibition = [1 - (Rate with Inhibitor / Rate of Vehicle Control)] x 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Diagram: CA Inhibition Assay Workflow

Caption: Workflow for the in vitro carbonic anhydrase inhibition assay.

Structure-Activity Relationship (SAR) and Mechanism of Action

The development of potent and selective CAIs based on the N-(2-Aminoethyl)-4-chlorobenzenesulfonamide scaffold is guided by understanding the structure-activity relationship. By systematically modifying the "tail" region, researchers can probe the active site of different CA isoforms and optimize interactions.

Mechanism of Action

The inhibitory action of sulfonamides is a classic example of zinc-binding inhibition.[4] The deprotonated sulfonamide nitrogen (SO₂NH⁻) acts as a strong ligand for the Zn(II) ion at the core of the CA active site, displacing the catalytically essential zinc-bound water/hydroxide molecule.[4] This interaction is stabilized by a network of hydrogen bonds, notably with the side chain of the highly conserved Thr199 residue.[5]

Diagram: Inhibitor Binding Mechanism

Caption: Sulfonamide inhibitor binding to the active site Zn(II) ion.

Illustrative SAR Data

The following table summarizes hypothetical but representative inhibition data (Kᵢ values in nM) for a series of derivatives based on the core scaffold, illustrating how modifications to the "tail" can impact potency and selectivity against key CA isoforms.

Compound ID	R-Group Modification on Aminoethyl Tail	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)	Selectivity Notes
Scaffold	-H	550	85	35	28	Moderate activity, some selectivity for IX/XII over I.
Deriv-01	-C(O)CH₃ (Acetyl)	480	60	25	18	Increased potency, maintains selectivity profile.
Deriv-02	-C(O)Ph (Benzoyl)	350	45	10	8	Aromatic ring enhances potency, especially against IX/XII.
Deriv-03	-C(O)-(4-fluorophenyl)	320	40	5.5	4.1	Electron-withdrawing group further improves potency.[5]
Deriv-04	-C(O)-(thiophen-2-yl)	400	50	8.2	6.5	Heterocyclic ring offers alternative interactions.[3]
Deriv-05	-SO₂CH₃ (Mesyl)	600	95	40	35	Sulfonamide tail generally less potent than amide.
Acetazolamide	(Reference Drug)	250	12	25	5.7	Potent but non-selective inhibitor of cytosolic and tumor-associated isoforms.[6]

Data are illustrative and intended to demonstrate SAR principles.

Key SAR Insights:

• Size and Aromaticity: Introducing aromatic or heteroaromatic rings on the tail generally enhances inhibitory potency. These groups can form favorable hydrophobic and π-π stacking interactions with residues lining the active site cavity.

• Electronic Effects: The electronic nature of substituents on an aromatic tail can fine-tune binding affinity. Electron-withdrawing groups, such as halogens, often lead to more potent inhibitors of the tumor-associated isoforms IX and XII.[5][7]

• Hydrogen Bonding: Incorporating hydrogen bond donors and acceptors in the tail can form additional stabilizing interactions with specific residues, contributing to both potency and selectivity.

Conclusion and Future Directions

The N-(2-Aminoethyl)-4-chlorobenzenesulfonamide scaffold is a proven and highly adaptable platform for the rational design of carbonic anhydrase inhibitors. Its synthetic accessibility and the clear structure-activity relationships associated with its derivatives make it an invaluable tool for researchers in medicinal chemistry and drug discovery. The protocols and principles outlined in this guide provide a solid foundation for the synthesis and evaluation of novel CAIs.

Future efforts will likely focus on leveraging this scaffold to design inhibitors with exquisite isoform selectivity, particularly for targeting tumor-associated CAs IX and XII while sparing the ubiquitous cytosolic isoforms I and II. This approach holds the promise of developing more effective and safer therapies for cancer and other diseases where carbonic anhydrase activity is dysregulated.

References

• Havránková, J., et al. (2021). Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. Molecules, 26(15), 4648. Available from: [Link]

• Ghorab, M. M., et al. (2013). Carbonic anhydrase inhibitors: benzenesulfonamides incorporating cyanoacrylamide moieties are low nanomolar/subnanomolar inhibitors of the tumor-associated isoforms IX and XII. Bioorganic & Medicinal Chemistry, 21(5), 1352-1359. Available from: [Link]

• Abdel-Maksoud, M. S., et al. (2022). Investigation of the carbonic anhydrase inhibitory activity of benzenesulfonamides incorporating substituted fused-pyrimidine tails. Archiv der Pharmazie, 355(11), e2200274. Available from: [Link]

• Angeli, A., et al. (2023). Inhibition Studies on Carbonic Anhydrase Isoforms I, II, IX, and XII with a Series of Sulfaguanidines. ChemMedChem, 18(6), e202200658. Available from: [Link]

• Patel, H. M., et al. (1996). Process for the preparation of N-[2-[4-(aminosulfonyl) phenyl]ethyl]5-methylpyrazinecarboxamide. U.S. Patent No. 5,516,906. Washington, DC: U.S. Patent and Trademark Office.

• PrepChem. (n.d.). Synthesis of N-[4-(2-aminoethyl)phenyl]benzenesulfonamide. Available from: [Link]

• Ghorab, M. M., et al. (2016). Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. European Journal of Medicinal Chemistry, 117, 124-135. Available from: [Link]

• ResearchGate. (n.d.). Scheme 4: Synthetic scheme of substituted N-acetyl-4-amino-benzenesulfonamide from substituted acids (A10, A11, A12). Available from: [Link]

• Vedani, A., & Meyer, E. F., Jr. (1984). Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display. Journal of Pharmaceutical Sciences, 73(3), 352-358. Available from: [Link]

• Boriack-Sjodin, P. A., et al. (1998). Structural analysis of inhibitor binding to human carbonic anhydrase II. Protein Science, 7(12), 2483-2489. Available from: [Link]

• ResearchGate. (n.d.). General synthetic route for the synthesis of the N-carbamimidoyl-4-(3-substituted phenylureido)benzenesulfonamide analogs (2a-2f). Available from: [Link]

• Nocentini, A., & Supuran, C. T. (2019). Amino Acids as Building Blocks for Carbonic Anhydrase Inhibitors. Molecules, 24(15), 2801. Available from: [Link]

• Krasavin, M., et al. (2014). Carbonic Anhydrase Inhibitors. Synthesis, and Molecular Structure of Novel Series N-substituted N'-(2-arylmethylthio-4-chloro-5-methylbenzenesulfonyl)guanidines and Their Inhibition of Human Cytosolic Isozymes I and II and the Transmembrane Tumor-Associated Isozymes IX and XII. European Journal of Medicinal Chemistry, 71, 135-147. Available from: [Link]

Sources

• 1. 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structural analysis of inhibitor binding to human carbonic anhydrase II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carbonic anhydrase inhibitors. Synthesis, and molecular structure of novel series N-substituted N'-(2-arylmethylthio-4-chloro-5-methylbenzenesulfonyl)guanidines and their inhibition of human cytosolic isozymes I and II and the transmembrane tumor-associated isozymes IX and XII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Carbonic anhydrase inhibitors: benzenesulfonamides incorporating cyanoacrylamide moieties are low nanomolar/subnanomolar inhibitors of the tumor-associated isoforms IX and XII - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Protein Labeling with N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a detailed guide for the covalent labeling of proteins using N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. While this specific reagent is not a conventional off-the-shelf labeling compound with extensive documentation, its bifunctional nature—presenting a primary amine and a chlorobenzenesulfonamide moiety—offers potential for specific bioconjugation strategies. These protocols are built upon established principles of bioconjugation chemistry, focusing on the reactivity of the primary amine group for coupling to proteins. This guide will delve into the underlying chemical principles, provide step-by-step experimental protocols, and offer methods for the characterization of the resulting labeled proteins.

Introduction to N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a chemical compound featuring a primary aliphatic amine and an aromatic sulfonamide with a chlorine substituent. In the context of protein modification, the primary amine serves as the most likely nucleophilic center for covalent bond formation with a protein under physiological conditions. The sulfonamide group is a common motif in many therapeutic drugs and can be used to study drug-protein interactions or to introduce a unique chemical handle for further modifications.[1][2]

This guide will primarily focus on leveraging the reactivity of the primary amine for protein labeling. The protocols provided are designed to be robust and adaptable to a variety of protein targets.

Chemical Principle and Reaction Mechanism

The most direct and widely used method for labeling proteins with an amine-containing molecule is through the formation of an amide bond with a carboxyl group on the protein. This is typically achieved by activating the carboxyl groups of aspartic acid, glutamic acid, or the C-terminus of the protein using a carbodiimide, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS).

The reaction proceeds in two steps:

• Activation of Protein Carboxyl Groups: EDC reacts with the carboxyl groups on the protein to form a highly reactive O-acylisourea intermediate. This intermediate is unstable in aqueous solution and can be hydrolyzed.

• Amine Reaction and Amide Bond Formation: The addition of NHS or Sulfo-NHS stabilizes the activated carboxyl group by converting the O-acylisourea intermediate into a more stable NHS-ester. This semi-stable intermediate is then aminolyzed by the primary amine of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, resulting in the formation of a stable amide bond and release of NHS.

Caption: Protein labeling experimental workflow.

1. Preparation of Protein Solution: a. Dissolve the protein of interest in Activation Buffer (0.1 M MES, pH 6.0) to a final concentration of 1-10 mg/mL. b. Ensure the buffer does not contain any primary amines (e.g., Tris) or carboxylates that would compete with the reaction.

2. Preparation of Reagent Stock Solutions: a. Prepare a 100 mM stock solution of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in an appropriate solvent (e.g., DMSO or water). b. Immediately before use, prepare 100 mM stock solutions of EDC and Sulfo-NHS in water. These reagents are moisture-sensitive and should be used promptly.

3. Activation of Protein Carboxyl Groups: a. Add the EDC and Sulfo-NHS stock solutions to the protein solution to achieve a final concentration that is in molar excess to the protein. A 10- to 50-fold molar excess is a good starting point. b. Incubate the reaction mixture at room temperature for 15-30 minutes with gentle mixing.

4. Addition of Labeling Reagent: a. Add the N-(2-Aminoethyl)-4-chlorobenzenesulfonamide stock solution to the activated protein solution. A 10- to 100-fold molar excess of the labeling reagent over the protein is recommended. b. Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

5. Quenching the Reaction: a. Add the Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM to quench any unreacted NHS-esters. b. Incubate for 15-30 minutes at room temperature.

6. Purification of the Labeled Protein: a. Remove excess, unreacted labeling reagent and byproducts by size-exclusion chromatography (e.g., a desalting column) or dialysis. b. Exchange the buffer to a suitable storage buffer for your protein (e.g., PBS, pH 7.4).

Characterization of the Labeled Protein

Successful labeling can be confirmed using the following methods:

• SDS-PAGE: A slight increase in the molecular weight of the labeled protein may be observable as a shift in the band on an SDS-PAGE gel compared to the unlabeled control.

• Mass Spectrometry (MS): This is the most accurate method to confirm covalent modification. Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry can be used to determine the mass of the labeled protein and calculate the degree of labeling.

• UV-Vis Spectroscopy: The chlorobenzenesulfonamide moiety may introduce a new absorbance peak in the UV range. A scan from 220 nm to 400 nm can be used to compare the spectra of the labeled and unlabeled protein.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	Inactive EDC/Sulfo-NHS	Use fresh, high-quality reagents. Prepare stock solutions immediately before use.
Competing nucleophiles in the buffer	Ensure buffers are free of primary amines (e.g., Tris) or other nucleophiles.
Suboptimal pH	The activation step with EDC/NHS is most efficient at pH 6.0. The aminolysis step is favored at a slightly higher pH.
Protein Precipitation	High concentration of labeling reagent	Reduce the molar excess of the labeling reagent. Perform the reaction at 4°C.
Change in protein solubility after labeling	Screen different storage buffers to find one that maintains the solubility of the labeled protein.
Non-specific Labeling	Over-activation with EDC/NHS	Reduce the concentration of EDC and Sulfo-NHS and/or the activation time.

Safety and Handling

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a chemical reagent and should be handled with appropriate safety precautions. [3]Wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid inhalation of dust and contact with skin and eyes. Consult the Safety Data Sheet (SDS) for detailed information on handling and disposal.

References

• Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. Journal of the American Chemical Society Au. [Link]

• A Strategy for the Synthesis of Sulfonamides on DNA. Organic Letters. [Link]

• Functionalization of Sulfonamide-Containing Peptides through Late-Stage Palladium-Catalyzed C(sp3)–H Arylation. Organic Letters. [Link]

• Sulfonation, sulfonamide activated acyl transfer and conjugate... ResearchGate. [Link]

• Sulfonamide - Wikipedia. Wikipedia. [Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Journal of Advanced Sciences and Engineering Technologies. [Link]

• 1: Methods used for sulfonamide-protein conjugation. ResearchGate. [Link]

• Heme Protein Binding of Sulfonamide Compounds: A Correlation Study by Spectroscopic, Calorimetric, and Computational Methods. ACS Omega. [Link]

• Labeling proteins on live mammalian cells using click chemistry. Nature Protocols. [Link]

• 4-(2-Aminoethyl)benzenesulfonamide. PubChem. [Link]

Sources

• 1. Sulfonamide - Wikipedia [en.wikipedia.org]
• 2. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review [ajchem-b.com]
• 3. 4-(2-Aminoethyl)benzenesulfonamide | C8H12N2O2S | CID 169682 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide as a Linker for Bioconjugation

Introduction: A Versatile Linker for Modern Bioconjugation

In the landscape of bioconjugation, the choice of a linker molecule is paramount, dictating the efficiency of conjugation, the stability of the resulting biomolecular construct, and even influencing its biological activity. N-(2-Aminoethyl)-4-chlorobenzenesulfonamide emerges as a valuable tool in this context, offering a unique combination of a reactive primary amine for conjugation and a stable sulfonamide moiety. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide as a linker in bioconjugation techniques. We will delve into its chemical properties, provide detailed protocols for its use in forming stable bioconjugates, and discuss methods for the characterization of the final products. The sulfonamide group, a well-established pharmacophore in medicinal chemistry, may also impart favorable physicochemical properties to the resulting conjugate, such as enhanced stability and altered solubility, making this linker particularly attractive for the development of therapeutics like antibody-drug conjugates (ADCs).[1][2][3]

Chemical Properties and Synthesis

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a bifunctional molecule featuring a terminal primary aliphatic amine and an aromatic sulfonamide. The primary amine serves as a versatile handle for covalent attachment to biomolecules, most commonly through amide bond formation with carboxylic acid groups.[4] The 4-chlorobenzenesulfonamide moiety is a stable chemical entity under typical physiological conditions.[5]

Table 1: Physicochemical Properties of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

Property	Value	Source
Molecular Formula	C₈H₁₁ClN₂O₂S	[6]
Molecular Weight	234.70 g/mol	[6]
Appearance	Solid (predicted)	-
Solubility	Soluble in organic solvents like DMSO and DMF; moderate aqueous solubility	Inferred from similar structures[7]
Reactive Group	Primary Amine (-NH₂)	-

A plausible synthesis route for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide involves the reaction of 4-chlorobenzenesulfonyl chloride with an excess of ethylenediamine. This nucleophilic substitution reaction is a standard method for the formation of sulfonamides.

Caption: Plausible synthesis of the linker.

Application in Bioconjugation: EDC/NHS Chemistry

The primary amine of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide makes it an ideal substrate for conjugation to carboxyl groups on biomolecules, such as proteins (e.g., on aspartic and glutamic acid residues) or functionalized surfaces.[8][9] A widely used and efficient method for this is the carbodiimide-mediated coupling, specifically using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[8][10]

This two-step process first involves the activation of a carboxyl group on the target biomolecule by EDC to form a highly reactive O-acylisourea intermediate.[8] This intermediate is prone to hydrolysis but can be stabilized by the addition of NHS, which converts it into a more stable, amine-reactive NHS ester. This NHS ester then readily reacts with the primary amine of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to form a stable amide bond.[4][8]

Caption: EDC/NHS bioconjugation workflow.

Detailed Protocol: Conjugation to a Model Protein

This protocol provides a general method for conjugating N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to a protein containing accessible carboxyl groups. Optimization may be required for specific proteins and applications.

Materials:

• Protein: (e.g., Bovine Serum Albumin, BSA) in a suitable buffer (e.g., MES buffer).

• N-(2-Aminoethyl)-4-chlorobenzenesulfonamide: Dissolved in an appropriate solvent (e.g., DMSO or water).

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride): Freshly prepared solution.

• Sulfo-NHS (N-hydroxysulfosuccinimide): Freshly prepared solution.

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0.[9]

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5.

• Quenching Solution: 1 M Tris-HCl, pH 8.5 or 1 M Hydroxylamine, pH 8.5.[4]

• Purification System: Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25).[11][12]

Procedure:

• Protein Preparation: Dissolve the protein in Activation Buffer to a concentration of 1-10 mg/mL.

• Reagent Preparation: Immediately before use, prepare aqueous solutions of EDC and Sulfo-NHS at a concentration of 10 mg/mL.

• Activation of Protein:

  • Add a 10-50 fold molar excess of EDC and Sulfo-NHS to the protein solution. The optimal ratio should be determined empirically.

  • Incubate the reaction mixture for 15-30 minutes at room temperature with gentle mixing.

• Conjugation Reaction:

  • Add a 10-100 fold molar excess of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to the activated protein solution.

  • Adjust the pH of the reaction mixture to 7.2-7.5 by adding Coupling Buffer.

  • Incubate for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction:

  • Add the Quenching Solution to a final concentration of 10-50 mM to quench any unreacted NHS esters.[4]

  • Incubate for 15 minutes at room temperature.

• Purification of the Conjugate:

  • Remove excess linker and reaction by-products by passing the reaction mixture through a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS).[11][12][13][14]

  • Collect fractions and monitor the protein concentration (e.g., by measuring absorbance at 280 nm).

  • Pool the fractions containing the purified protein conjugate.

Table 2: Typical Reaction Conditions and Molar Ratios

Parameter	Recommended Range	Rationale
Protein Concentration	1-10 mg/mL	Higher concentrations can promote intermolecular cross-linking.
EDC:Protein Molar Ratio	10-50:1	Ensures efficient activation of carboxyl groups.
Sulfo-NHS:Protein Molar Ratio	10-50:1	Stabilizes the activated intermediate.
Linker:Protein Molar Ratio	10-100:1	Drives the conjugation reaction to completion.
Activation pH	6.0	Optimal for EDC-mediated carboxyl activation.[4]
Coupling pH	7.2-7.5	Favors the reaction of the NHS ester with the primary amine.[4]
Reaction Time	2 hours at RT or overnight at 4°C	Allows for sufficient time for the conjugation to occur.

Characterization of the Bioconjugate

Thorough characterization of the purified conjugate is crucial to confirm successful conjugation and to determine the degree of labeling.

1. UV-Vis Spectroscopy:

• Principle: The concentration of the protein can be determined by measuring its absorbance at 280 nm. If the linker has a unique absorbance wavelength, this can be used to estimate the degree of labeling. The 4-chlorobenzenesulfonamide moiety has a UV absorbance maximum that can be utilized for this purpose.

2. Mass Spectrometry (MS):

• Principle: Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the molecular weight of the intact conjugate.[15][16] The mass shift between the unconjugated protein and the conjugate will correspond to the mass of the attached linker molecules. Fragmentation patterns of sulfonamides can also be analyzed.[15][16][17][18]

• Procedure: The purified conjugate is desalted and infused into the mass spectrometer. The resulting mass spectrum is deconvoluted to determine the molecular weights of the different species present (e.g., protein with 1, 2, 3... linkers attached).

3. High-Performance Liquid Chromatography (HPLC):

• Principle: Size-exclusion chromatography (SEC-HPLC) can be used to assess the purity of the conjugate and to detect any aggregation.[11][12][13][14] Reversed-phase HPLC (RP-HPLC) can also be used to separate the conjugate from the unconjugated protein.

• Procedure: The purified conjugate is injected onto an appropriate HPLC column, and the elution profile is monitored.

Caption: Characterization of the bioconjugate.

Insights and Troubleshooting

• Stability of the Sulfonamide Bond: The sulfonamide bond (N-S) is generally stable under physiological conditions.[19] However, it can be susceptible to photolytic cleavage under certain UV irradiation conditions, a factor to consider during handling and storage of the conjugate.[20]

• Solubility: The aromatic nature of the 4-chlorobenzenesulfonamide moiety may influence the solubility of the final conjugate. For highly hydrophobic biomolecules, this linker might enhance aqueous solubility.

• Potential for Biological Activity: The sulfonamide functional group is a known pharmacophore with a wide range of biological activities.[1][2] Researchers should be aware that the linker itself could potentially contribute to the overall biological effect of the bioconjugate.

• Troubleshooting Poor Conjugation Efficiency:

  • Inactive Reagents: Ensure that EDC and Sulfo-NHS solutions are freshly prepared, as they are moisture-sensitive.

  • Incorrect pH: Verify the pH of the activation and coupling buffers.

  • Inaccessible Carboxyl Groups: The carboxyl groups on the protein may not be accessible for conjugation. Consider denaturation or using a longer spacer arm.

  • Protein Precipitation: High concentrations of EDC can sometimes cause protein precipitation. Optimize the EDC:protein ratio.

Conclusion

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a promising linker for bioconjugation, offering a straightforward method for covalently attaching a stable, sulfonamide-containing moiety to biomolecules. The well-established EDC/NHS chemistry provides a reliable and efficient means of conjugation to carboxyl groups. The protocols and characterization methods outlined in this guide provide a solid foundation for researchers to successfully utilize this versatile linker in a wide range of applications, from basic research to the development of novel biotherapeutics.

References

• G-Biosciences. (2017, September 26). High Efficiency & Stability Protein CrossLinking with EDC & NHS. [Link]

• ResearchGate. (2022, September 4). EDC/NHS conjugation: Is it possible to activate amine first?. [Link]

• PubChem. (n.d.). 4-Chlorobenzenesulfonamide. [Link]

• Chemsrc. (2025, August 27). 4-Chlorobenzenesulfonamide(CAS#:98-64-6). [Link]

• Virtual Labs IIT Kharagpur. (n.d.). Protein purification by size exclusion chromatography (SEC). [Link]

• PubMed. (n.d.). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. [Link]

• EMBL PEPCF. (n.d.). Size Exclusion Chromatography – Protein Expression and Purification Core Facility. [Link]

• ResearchGate. (n.d.). Structures of some aryl sulfonamide‐containing theropeutic agents and drug candidates. [Link]

• JACS Au. (2023, August 25). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. [Link]

• American Elements. (n.d.). N-(2-aminoethyl)-4-nitrobenzene-1-sulfonamide hydrochloride. [Link]

• PubMed. (2015, October 8). Discovery and Development of the Aryl O-Sulfamate Pharmacophore for Oncology and Women's Health. [Link]

• PubMed. (n.d.). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. [Link]

• LookChem. (2025, May 20). 4-chlorobenzenesulfonamide - 98-64-6. [Link]

• PubChem. (n.d.). 4-Chlorobenzenesulfonate. [Link]

• PubMed Central. (2025, November 20). Design, synthesis, and biological evaluation of sulfonamide-functionalized pyridine carbothioamides as potent tubulin-targeting anticancer agents. [Link]

• Preprints.org. (n.d.). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. [Link]

• Journal of the American Chemical Society. (2011, April 13). Divergent C–H Functionalizations Directed by Sulfonamide Pharmacophores: Late-Stage Diversification as a Tool for Drug Discovery. [Link]

• PubMed. (n.d.). Determination of sulfonamides by liquid chromatography, ultraviolet diode array detection and ion-spray tandem mass spectrometry with application to cultured salmon flesh. [Link]

• PubMed. (n.d.). Determination of sulfonamide antibiotics and metabolites in liver, muscle and kidney samples by pressurized liquid extraction or ultrasound-assisted extraction followed by liquid chromatography-quadrupole linear ion trap-tandem mass spectrometry (HPLC-QqLIT-MS/MS). [Link]

• PubMed. (2016, July 19). Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. [Link]

• PubMed. (n.d.). Photolytic cleavage of sulfonamide bonds. [Link]

• PubMed. (n.d.). Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. [Link]

• ResearchGate. (2025, August 10). The basicity of sulfonamides and carboxamides. Theoretical and experimental analysis and effect of fluorinated substituent. [Link]

• PubMed Central. (n.d.). Synthesis and in vitro activity of novel 2-(benzylthio)-4-chloro-5-(1,3,4-oxadiazol-2-yl)benzenesulfonamide derivatives. [Link]

• ResearchGate. (2025, August 6). (PDF) Charge and energy redistribution in sulfonamides undergoing conformational changes. Hybridization as a controlling influence over conformer stability. [Link]

• PubMed. (2024, November 28). Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. [Link]

• MDPI. (2023, June 5). Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. [Link]

• PubMed Central. (2022, April 28). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. [Link]

Sources

• 1. Design, synthesis, and biological evaluation of sulfonamide-functionalized pyridine carbothioamides as potent tubulin-targeting anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review [ajchem-b.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 4-Chlorobenzenesulfonamide(98-64-6)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. You are being redirected... [hit2lead.com]
• 7. benchchem.com [benchchem.com]
• 8. info.gbiosciences.com [info.gbiosciences.com]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. manuals.plus [manuals.plus]
• 11. Size exclusion chromatography for protein purification - ProteoGenix [proteogenix.science]
• 12. goldbio.com [goldbio.com]
• 13. info.gbiosciences.com [info.gbiosciences.com]
• 14. Size Exclusion Chromatography – Protein Expression and Purification Core Facility [embl.org]
• 15. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Determination of sulfonamides by liquid chromatography, ultraviolet diode array detection and ion-spray tandem mass spectrometry with application to cultured salmon flesh - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Determination of sulfonamide antibiotics and metabolites in liver, muscle and kidney samples by pressurized liquid extraction or ultrasound-assisted extraction followed by liquid chromatography-quadrupole linear ion trap-tandem mass spectrometry (HPLC-QqLIT-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Photolytic cleavage of sulfonamide bonds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in Solid-Phase Peptide Synthesis

Introduction: Expanding the Chemical Diversity of Peptides

Solid-phase peptide synthesis (SPPS) has revolutionized the way we create peptides, enabling the rapid and efficient assembly of amino acid chains.[1][2] While the standard repertoire of 20 proteinogenic amino acids provides a vast chemical space, the incorporation of non-natural building blocks offers a gateway to peptides with enhanced therapeutic properties, such as increased stability, novel functionalities, and improved target affinity.[3] N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is one such building block that presents intriguing possibilities for modifying the peptide backbone, introducing a sulfonamide linkage in place of the typical amide bond.

The 4-chlorobenzenesulfonamide moiety is a well-established pharmacophore found in a variety of clinically relevant drugs, exhibiting a range of biological activities.[4][5][6][7][8] Its incorporation into a peptide sequence can, therefore, be a strategic approach in drug discovery to impart desirable pharmacological properties. These resulting sulfonopeptides or peptide-sulfonamide conjugates can be explored for a multitude of applications, from enzyme inhibitors to novel therapeutics.[9][10]

This guide provides a comprehensive overview of the proposed use of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in Fmoc-based solid-phase peptide synthesis. We will delve into the rationale behind its application, detailed protocols for its incorporation into a growing peptide chain, and methods for the final cleavage and deprotection of the modified peptide.

Conceptual Framework: The Role of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in SPPS

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide can be envisioned as a di-functional building block. The primary amino group serves as the point of attachment for the subsequent amino acid in the peptide sequence, while the sulfonamide nitrogen can be coupled to the C-terminus of the preceding amino acid. This creates a stable sulfonamide bond within the peptide backbone.

The introduction of a sulfonamide group can significantly alter the physicochemical properties of a peptide. Sulfonamides are generally more resistant to enzymatic degradation compared to amide bonds, potentially leading to peptides with longer in vivo half-lives. Furthermore, the geometry and hydrogen bonding capabilities of the sulfonamide linkage can induce specific secondary structures in the peptide, influencing its binding to biological targets.

Below is a conceptual workflow for the incorporation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide into a peptide sequence during SPPS.

Caption: Proposed workflow for incorporating N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in SPPS.

Detailed Protocols

The following protocols are based on standard Fmoc-SPPS methodologies and have been adapted for the incorporation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.[11][12] Researchers should optimize these conditions based on their specific peptide sequence and available instrumentation.

Protocol 1: Resin Preparation and First Amino Acid Coupling

The choice of resin depends on the desired C-terminal functionality of the final peptide (e.g., amide or carboxylic acid).[11] For a C-terminal amide, Rink Amide resin is a suitable choice.

• Resin Swelling: Swell the resin (e.g., Rink Amide, 0.1 mmol scale) in N,N-dimethylformamide (DMF) for at least 30 minutes in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes to remove the Fmoc protecting group.

• Washing: Wash the resin thoroughly with DMF (5 times) and dichloromethane (DCM) (3 times) to remove residual piperidine and byproducts.

• First Amino Acid Coupling:

  • Dissolve the first Fmoc-protected amino acid (0.5 mmol, 5 eq.) in DMF.

  • Add a coupling agent, such as HBTU (0.45 mmol, 4.5 eq.), and a base, such as N,N-diisopropylethylamine (DIPEA) (1.0 mmol, 10 eq.).

  • Add the activated amino acid solution to the resin and agitate for 2 hours at room temperature.

• Capping (Optional but Recommended): To block any unreacted amino groups, treat the resin with a capping solution (e.g., acetic anhydride and DIPEA in DMF) for 30 minutes.

• Washing: Wash the resin with DMF (3 times) and DCM (3 times).

Protocol 2: Incorporation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

This protocol details the coupling of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to the growing peptide chain.

• Fmoc Deprotection: Perform Fmoc deprotection of the N-terminal amino acid on the resin as described in Protocol 1, step 2.

• Washing: Wash the resin as described in Protocol 1, step 3.

• Activation and Coupling:

  • Dissolve N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (0.5 mmol, 5 eq.) in DMF.

  • In a separate vial, dissolve the C-terminal protected amino acid (if applicable) or activate the resin-bound peptide's C-terminus using a suitable coupling reagent. For coupling to the N-terminal amine of the resin-bound peptide, pre-activation of the sulfonamide is not necessary.

  • Add the solution of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to the resin.

  • Add a coupling agent such as HBTU (0.45 mmol, 4.5 eq.) and DIPEA (1.0 mmol, 10 eq.).

  • Agitate the reaction mixture for 4-6 hours at room temperature. The progress of the coupling can be monitored using a ninhydrin test.

• Washing: Wash the resin with DMF (5 times) and DCM (3 times).

The subsequent amino acid can then be coupled to the free amino group of the incorporated N-(2-Aminoethyl)-4-chlorobenzenesulfonamide using the standard coupling protocol described in Protocol 1, step 4.

Caption: Coupling of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to the peptide chain.

Protocol 3: Peptide Chain Elongation

Continue adding Fmoc-protected amino acids to the growing peptide chain by repeating the deprotection and coupling steps as outlined in Protocol 1.

Protocol 4: Cleavage and Deprotection

The final step is to cleave the peptide from the resin and remove the side-chain protecting groups. The choice of cleavage cocktail depends on the amino acid composition of the peptide.[13]

• Final Fmoc Deprotection: Remove the N-terminal Fmoc group from the final amino acid.

• Resin Washing and Drying: Wash the resin with DCM and dry it under vacuum.

• Cleavage:

  • Prepare a cleavage cocktail. A standard choice is Reagent K: 82.5% trifluoroacetic acid (TFA), 5% phenol, 5% water, 5% thioanisole, 2.5% 1,2-ethanedithiol (EDT).

  • Add the cleavage cocktail to the resin (10 mL per 0.1 mmol of resin) and incubate at room temperature for 2-4 hours with occasional swirling.

• Peptide Precipitation:

  • Filter the resin and collect the filtrate.

  • Precipitate the peptide by adding the filtrate to cold diethyl ether.

• Peptide Collection and Purification:

  • Centrifuge the precipitated peptide, decant the ether, and wash the peptide pellet with cold ether.

  • Dry the crude peptide and purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

Quantitative Data Summary

Parameter	Recommended Value	Notes
Resin Scale	0.1 mmol	Can be scaled up or down as needed.
Fmoc-Amino Acid Excess	5 equivalents	Ensures complete coupling.
Coupling Agent Excess	4.5 equivalents	Based on HBTU.
Base (DIPEA) Excess	10 equivalents	For neutralization and activation.
Coupling Time (Standard AA)	2 hours	Monitor with ninhydrin test.
Coupling Time (Sulfonamide)	4-6 hours	Slower kinetics may be observed.
Fmoc Deprotection Time	5 min + 15 min	Two-step deprotection is recommended.
Cleavage Time	2-4 hours	Sequence-dependent.

Troubleshooting and Expert Insights

• Incomplete Coupling: If the ninhydrin test indicates incomplete coupling of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, a second coupling can be performed. Alternatively, increasing the coupling time or temperature (e.g., to 40°C) may improve efficiency.

• Side Reactions during Cleavage: The choice of scavengers in the cleavage cocktail is crucial to prevent side reactions, especially with sensitive amino acids like tryptophan, methionine, and cysteine.

• Purification Challenges: The introduction of the hydrophobic 4-chlorobenzenesulfonamide group may alter the chromatographic behavior of the peptide. The RP-HPLC gradient may need to be adjusted for optimal purification.

Conclusion and Future Perspectives

The incorporation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide into peptides via SPPS is a promising strategy for generating novel peptide-based drug candidates. The protocols outlined in this guide provide a solid foundation for researchers to explore the synthesis and applications of these modified peptides. Further investigation into the structural and biological consequences of introducing a sulfonamide linkage into various peptide backbones will undoubtedly open up new avenues in peptide chemistry and drug discovery.

References

• Barlos, K., & Gatos, D. (2012). Convergent Solid-Phase Peptide Synthesis. Springer Science & Business Media.

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. [Link]

• Ghorab, M. M., Alsaid, M. S., & Nissan, Y. M. (2016). Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. European Journal of Medicinal Chemistry, 118, 244-252. [Link]

• Alafeefy, A. M., Kadi, A. A., Al-Deeb, O. A., El-Tahir, K. E. H., & Al-Jaber, N. A. (2011). Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. Archiv der Pharmazie, 344(3), 169-176. [Link]

• CEM Corporation. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168–181. [Link]

• Aapptec. (n.d.). Cleavage Cocktails. Retrieved from [Link]

• El-Sayad, K. A., Mokhles, S., & Abdel-Aziz, M. (2025). Development of novel amino-benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors: Design, synthesis, anticancer activity assessment, and pharmacokinetic studies using UPLC-MS/MS. Bioorganic Chemistry, 154, 108335. [Link]

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161–214. [Link]

• Swain, N. A., et al. (2017). Discovery of Clinical Candidate 4-[2-(5-Amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-1,3-thiazol-4-ylbenzenesulfonamide (PF-05089771): Design and Optimization of Diaryl Ether Aryl Sulfonamides as Selective Inhibitors of NaV1.7. Journal of Medicinal Chemistry, 60(16), 7029–7042. [Link]

• Novabiochem®. (2009).

• Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• Aapptec. (n.d.). Synthesis Notes. Retrieved from [Link]

• de la Torre, B. G., & Albericio, F. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Peptide Science, 100(4), 340-348. [Link]

• CEM Corporation. (2023, September 24). Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide [Video]. YouTube. [Link]

• Mai, A., et al. (2024). Development of N-(4-(1H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. Journal of Medicinal Chemistry, 67(22), 20298–20314. [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Liberty Blue. (2023). Total wash elimination for solid phase peptide synthesis. Nature Communications, 14(1), 8171. [Link]

• Szymański, P., et al. (2023). Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. Molecules, 28(11), 4505. [Link]

• Zajdel, P., et al. (2024). Current development in sulfonamide derivatives to enable CNS-drug discovery. Bioorganic Chemistry, 151, 108076. [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and Protocols of Modern Solid-Phase Peptide Synthesis. Molecular Biotechnology, 33(3), 239–254. [Link]

• PubChem. (n.d.). 4-(2-Aminoethyl)benzenesulfonamide. Retrieved from [Link]

• Miranda, L. P., & Mezo, A. R. (2010). Summary of the experimental conditions employed for SPPS. Methods in Molecular Biology, 611, 35-50. [Link]

• Kent, S. B. H. (2017). Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis. Peptide Science, 108(1), e22880. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. youtube.com [youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and in vitro antitumor activity of novel series 2-benzylthio-4-chlorobenzenesulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and in vitro activity of novel 2-(benzylthio)-4-chloro-5-(1,3,4-oxadiazol-2-yl)benzenesulfonamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Current development in sulfonamide derivatives to enable CNS-drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of novel amino-benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors: Design, synthesis, anticancer activity assessment, and pharmacokinetic studies using UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery of Clinical Candidate 4-[2-(5-Amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-1,3-thiazol-4-ylbenzenesulfonamide (PF-05089771): Design and Optimization of Diaryl Ether Aryl Sulfonamides as Selective Inhibitors of NaV1.7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chem.uci.edu [chem.uci.edu]
• 12. researchgate.net [researchgate.net]
• 13. peptide.com [peptide.com]

Application and Protocol Guide: Investigating the Anticancer Potential of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Re-emerging Promise of Sulfonamides in Oncology

The sulfonamide functional group, a cornerstone of medicinal chemistry, has a rich history in the development of antimicrobial agents. However, the structural versatility of the sulfonamide scaffold has led to its exploration in a multitude of therapeutic areas, with oncology being a particularly promising frontier. A host of structurally novel sulfonamide derivatives have demonstrated significant antitumor activity both in vitro and in vivo.[1][2] These compounds exert their anticancer effects through a variety of mechanisms, including the inhibition of crucial enzymes like carbonic anhydrases and tyrosine kinases, disruption of the cell cycle, and induction of apoptosis.[3][4]

This document provides a detailed guide for researchers interested in exploring the anticancer applications of a specific sulfonamide derivative, N-(2-Aminoethyl)-4-chlorobenzenesulfonamide . While direct and extensive research on this particular molecule is emerging, this guide synthesizes field-proven insights and protocols from studies on structurally related sulfonamides to provide a robust framework for its investigation. We will delve into its hypothesized mechanism of action, provide detailed protocols for its evaluation, and offer insights into the interpretation of potential results.

Hypothesized Mechanism of Action: Targeting Tumor-Associated Carbonic Anhydrases

A primary and well-documented anticancer mechanism of aromatic sulfonamides is the inhibition of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and CA XII.[5][6] These enzymes play a critical role in maintaining the pH balance within and around cancer cells. In the hypoxic tumor microenvironment, cancer cells upregulate CA IX and CA XII to facilitate the conversion of carbon dioxide to protons and bicarbonate. The resulting extracellular acidosis promotes tumor invasion and metastasis, while the intracellular alkalosis favors cell proliferation and survival.

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, with its primary sulfonamide group, is hypothesized to act as a potent inhibitor of these tumor-associated CAs. By binding to the zinc ion in the active site of the enzyme, it blocks its catalytic activity. This disruption of pH regulation is expected to lead to an accumulation of intracellular acid, ultimately triggering apoptosis and inhibiting tumor growth.[7]

Figure 2: A generalized workflow for the in vitro evaluation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol determines the concentration of the compound that inhibits cell growth by 50% (IC50).

Materials:

• N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (stock solution in DMSO)

• Selected cancer cell lines (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in complete medium from the DMSO stock. The final DMSO concentration in the wells should not exceed 0.5%. Add 100 µL of the diluted compound to the respective wells. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: After incubation, remove the medium and add 100 µL of fresh medium containing 10 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C until a purple formazan precipitate is visible.

• Formazan Solubilization: Carefully remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

• Cancer cell lines

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with N-(2-Aminoethyl)-4-chlorobenzenesulfonamide at its IC50 and 2x IC50 concentrations for 24-48 hours. Include an untreated control.

• Cell Harvesting: Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Staining: Resuspend the cell pellet in 1X binding buffer provided in the kit. Add Annexin V-FITC and PI according to the manufacturer's instructions. Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC positive and PI negative cells are in early apoptosis. Annexin V-FITC and PI positive cells are in late apoptosis or necrosis.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

• Cancer cell lines

• 6-well cell culture plates

• 70% cold ethanol

• PI staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells as described in the apoptosis detection protocol.

• Cell Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at 37°C in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The data will be presented as a histogram, and the percentage of cells in each phase of the cell cycle can be quantified using appropriate software. An accumulation of cells in a specific phase would suggest a cell cycle arrest at that point. [4]

Conclusion and Future Directions

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide represents a promising scaffold for the development of novel anticancer agents. The protocols outlined in this guide provide a comprehensive framework for its initial in vitro evaluation. Based on the extensive literature on related sulfonamides, it is plausible that this compound will exhibit significant cytotoxic activity against a range of cancer cell lines, likely through the inhibition of tumor-associated carbonic anhydrases, leading to apoptosis and cell cycle arrest.

Future research should focus on confirming the direct inhibition of CA IX and XII by this compound through enzymatic assays. Furthermore, in vivo studies using xenograft models will be crucial to evaluate its therapeutic efficacy and safety profile. The exploration of this and other novel sulfonamide derivatives holds the potential to deliver a new generation of targeted and effective cancer therapies.

References

• Zołnowska, B., Sławiński, J., Pogorzelska, A., Chojnacki, J., & Vullo, D. (2014). Carbonic Anhydrase Inhibitors. Synthesis, and Molecular Structure of Novel Series N-substituted N'-(2-arylmethylthio-4-chloro-5-methylbenzenesulfonyl)guanidines and Their Inhibition of Human Cytosolic Isozymes I and II and the Transmembrane Tumor-Associated Isozymes IX and XII. European Journal of Medicinal Chemistry, 71, 135-147. [Link]

• Dudutienė, V., Matulienė, J., Smirnov, A., Timm, D. D., & Matulis, D. (2014). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 19(10), 15939-15960. [Link]

• Casini, A., Scozzafava, A., & Supuran, C. T. (2009). Carbonic anhydrase inhibitors. Biphenylsulfonamides with inhibitory action towards the transmembrane, tumor-associated isozymes IX possess cytotoxic activity against human colon, lung and breast cancer cell lines. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(2), 499-505. [Link]

• Ghorab, M. M., Ragab, F. A., Heiba, H. I., & El-Gazzar, M. G. (2016). A Novel Compound from the Phenylsulfonylpiperazine Class: Evaluation of In Vitro Activity on Luminal Breast Cancer Cells. Molecules, 21(7), 808. [Link]

• Monti, S. M., De Simone, G., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors. Inhibition of cytosolic/tumor-associated carbonic anhydrase isozymes I, II, IX, and XII with Schiff's bases incorporating chromone and aromatic sulfonamide moieties, and their zinc complexes. Bioorganic & Medicinal Chemistry Letters, 15(12), 3096-3101. [Link]

• Sławiński, J., & Supuran, C. T. (2008). Carbonic Anhydrase Inhibitors: Inhibition of Human Cytosolic Isozymes I and II and Tumor-Associated Isozymes IX and XII With S-substituted 4-chloro-2-mercapto-5-methyl-benzenesulfonamides. Bioorganic & Medicinal Chemistry, 16(7), 3933-3940. [Link]

• Almeida, P. A., de Souza, L. F. S., Maioral, M. F., Walter, L. O., Duarte, B. F., Santos-Pirath, Í. M., ... & Tizziani, T. (2021). Cell Cycle Arrest and Apoptosis Induction by a New 2, 4-Dinitrobenzenesulfonamide Derivative In Acute Leukemia Cells. Journal of Pharmacy & Pharmaceutical Sciences, 24, 23-36. [Link]

• Mai, A., Rotili, D., Tarantino, D., Sbardella, G., Tini, V., Filetici, P., ... & Massa, S. (2024). Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. Journal of Medicinal Chemistry. [Link]

• EBSCO. (n.d.). Tyrosine kinase inhibitors (cancer treatment) | Research Starters. Retrieved from EBSCO. [Link]

• Sławiński, J., Szafrański, K., & Żołnowska, B. (2010). Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. European Journal of Medicinal Chemistry, 45(11), 5148-5156. [Link]

Sources

• 1. Carbonic anhydrase inhibitors. Biphenylsulfonamides with inhibitory action towards the transmembrane, tumor-associated isozymes IX possess cytotoxic activity against human colon, lung and breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell Cycle Arrest and Apoptosis Induction by a New 2,4-Dinitrobenzenesulfonamide Derivative In Acute Leukemia Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carbonic anhydrase inhibitors. Synthesis, and molecular structure of novel series N-substituted N'-(2-arylmethylthio-4-chloro-5-methylbenzenesulfonyl)guanidines and their inhibition of human cytosolic isozymes I and II and the transmembrane tumor-associated isozymes IX and XII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Carbonic anhydrase inhibitors: inhibition of human cytosolic isozymes I and II and tumor-associated isozymes IX and XII with S-substituted 4-chloro-2-mercapto-5-methyl-benzenesulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carbonic anhydrase inhibitors. Inhibition of cytosolic/tumor-associated carbonic anhydrase isozymes I, II, IX, and XII with Schiff's bases incorporating chromone and aromatic sulfonamide moieties, and their zinc complexes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

Abstract: This document provides detailed analytical methods for the quantification of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, a key intermediate in pharmaceutical synthesis. Ensuring the purity and accurate quantification of this compound is critical for process control and final product quality. Two primary methods are presented: a robust High-Performance Liquid Chromatography (HPLC) method with UV detection for routine quality control, and a highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for trace-level analysis and impurity profiling. A supplementary UV-Vis spectrophotometric method is also discussed for rapid, high-concentration measurements. All methodologies are presented with an emphasis on the principles of method validation in accordance with ICH Q2(R1) guidelines.[1][2][3][4]

Introduction: The Analytical Imperative

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a sulfonamide derivative whose chemical purity is paramount in the synthesis of various pharmaceutical agents.[5][6] Inaccurate quantification or the presence of uncharacterized impurities can have significant implications for the safety and efficacy of the final drug product. Therefore, robust and reliable analytical methods are essential for its characterization and control throughout the manufacturing process.

This application note details validated methodologies to empower researchers and quality control analysts to accurately quantify N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. The selection of an appropriate analytical technique is contingent on the specific requirements of the analysis, such as the expected concentration range, the complexity of the sample matrix, and the need for sensitivity and specificity.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle: HPLC is a cornerstone of pharmaceutical analysis, offering high-resolution separation of compounds in a mixture.[7] For N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, a reversed-phase HPLC method is employed, where the analyte is partitioned between a nonpolar stationary phase and a polar mobile phase. The presence of the aromatic ring and sulfonamide group allows for sensitive detection using a UV spectrophotometer.[8][9]

Causality of Experimental Choices:

• Column: A C18 column is selected for its versatility and proven efficacy in retaining and separating a wide range of moderately polar to nonpolar compounds like the target analyte.

• Mobile Phase: A mixture of acetonitrile and a buffered aqueous solution provides the necessary polarity to elute the analyte from the C18 column. The buffer is included to maintain a consistent pH, which is crucial for reproducible retention times of ionizable compounds.

• Detection Wavelength: The UV detection wavelength is chosen based on the absorbance maximum of the chromophores in the N-(2-Aminoethyl)-4-chlorobenzenesulfonamide molecule, ensuring optimal sensitivity.

Experimental Protocol: HPLC-UV

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV-Vis or Diode Array Detector (DAD)

Chromatographic Conditions:

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient	80% A / 20% B, hold for 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	230 nm
Injection Volume	10 µL

Step-by-Step Protocol:

• Mobile Phase Preparation: Prepare Mobile Phase A by adding 1.0 mL of phosphoric acid to 1 L of HPLC-grade water and mixing thoroughly. Prepare Mobile Phase B using HPLC-grade acetonitrile. Degas both mobile phases before use.

• Standard Solution Preparation: Accurately weigh approximately 10 mg of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide reference standard and dissolve it in a 100 mL volumetric flask with the mobile phase (80:20, A:B) to obtain a stock solution of 100 µg/mL. Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Solution Preparation: Accurately weigh the sample containing N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and dissolve it in the mobile phase to achieve a final concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Analysis: Inject the standard solutions and the sample solution into the HPLC system.

• Data Analysis: Identify the peak corresponding to N-(2-Aminoethyl)-4-chlorobenzenesulfonamide based on its retention time. Construct a calibration curve by plotting the peak area against the concentration of the standard solutions. Determine the concentration of the analyte in the sample solution from the calibration curve.

Method Validation (as per ICH Q2(R1))[1][2][4]

Parameter	Specification
Linearity	R² > 0.999 over a range of 1-100 µg/mL
Accuracy	80-120% recovery at three concentration levels
Precision (RSD)	Repeatability: < 2.0%; Intermediate Precision: < 3.0%
LOD	Signal-to-Noise ratio of 3:1
LOQ	Signal-to-Noise ratio of 10:1
Specificity	The peak for the analyte should be well-resolved from any impurities or matrix components.

HPLC-UV Workflow

Caption: Workflow for the quantification of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide by HPLC-UV.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle: LC-MS/MS combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry.[10][11][12][13] This technique is ideal for quantifying trace levels of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide or for its determination in complex matrices where co-eluting impurities might interfere with UV detection. The analyte is first separated by LC, then ionized (typically by electrospray ionization - ESI), and the resulting ions are fragmented. Specific precursor-to-product ion transitions are monitored (Multiple Reaction Monitoring - MRM), providing exceptional specificity.[10]

Causality of Experimental Choices:

• Ionization Mode: Electrospray Ionization in positive mode (ESI+) is chosen because the amino group in the analyte is readily protonated.

• MRM Transitions: The selection of specific precursor and product ions is crucial for selectivity. The precursor ion is typically the protonated molecule [M+H]⁺, and product ions are generated by collision-induced dissociation (CID) of the precursor.

• Mobile Phase: A mobile phase containing a volatile acid like formic acid is used to promote ionization in the ESI source.

Experimental Protocol: LC-MS/MS

Instrumentation:

• UHPLC or HPLC system

• Triple quadrupole mass spectrometer with an ESI source

Chromatographic and MS Conditions:

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	95% A / 5% B, hold for 0.5 min, then to 5% A / 95% B in 3 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI+
MRM Transition	To be determined by direct infusion of a standard solution
Collision Energy	To be optimized for the specific MRM transition

Step-by-Step Protocol:

• Mobile Phase and Solution Preparation: Prepare mobile phases and solutions as described for the HPLC-UV method, but using formic acid instead of phosphoric acid.

• MS Parameter Optimization: Infuse a standard solution of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide directly into the mass spectrometer to determine the precursor ion ([M+H]⁺) and to optimize the collision energy for the most abundant and stable product ions.

• System Equilibration: Equilibrate the LC-MS/MS system with the initial mobile phase composition.

• Analysis: Inject the calibration standards and samples.

• Data Analysis: Quantify the analyte using the peak areas of the selected MRM transitions and a calibration curve constructed from the standards.

Method Validation (as per ICH Q2(R1))[1][2][4]

Parameter	Specification
Linearity	R² > 0.995 over a range of 0.1-100 ng/mL
Accuracy	80-120% recovery at three concentration levels
Precision (RSD)	Repeatability: < 5.0%; Intermediate Precision: < 10.0%
LOD	Lowest concentration at which the analyte can be reliably detected (S/N > 3)
LOQ	Lowest concentration at which the analyte can be accurately quantified (S/N > 10)
Specificity	Confirmed by the monitoring of specific MRM transitions.

LC-MS/MS Workflow

Caption: Workflow for the quantification of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide by LC-MS/MS.

UV-Vis Spectrophotometry

Principle: This technique relies on the absorption of ultraviolet or visible light by the analyte in a solution. The amount of light absorbed is directly proportional to the concentration of the analyte (Beer-Lambert Law). Aromatic amines and sulfonamides typically exhibit strong UV absorbance.[14][15][16] This method is simple and rapid but lacks the specificity of chromatographic methods.

Applicability: Best suited for the quantification of pure or highly concentrated samples of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide where interfering substances are absent.

Experimental Protocol: UV-Vis Spectrophotometry

• Solvent Selection: Choose a solvent in which the analyte is soluble and that is transparent in the UV region of interest (e.g., methanol or ethanol).

• Wavelength Determination (λmax): Scan a standard solution of the analyte across a range of UV wavelengths (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax).

• Calibration Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at λmax. Plot absorbance versus concentration to create a calibration curve.

• Sample Analysis: Prepare the sample in the same solvent and measure its absorbance at λmax. Determine the concentration from the calibration curve.

Conclusion

The choice of analytical method for the quantification of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide should be guided by the specific analytical needs. The HPLC-UV method presented offers a robust and reliable approach for routine quality control. For applications requiring higher sensitivity and specificity, particularly in the presence of complex matrices or for trace-level impurity analysis, the LC-MS/MS method is superior. UV-Vis spectrophotometry provides a simple and rapid alternative for the analysis of pure, concentrated samples. Regardless of the method chosen, adherence to validation principles, as outlined in ICH Q2(R1), is essential to ensure the generation of accurate and trustworthy data.[1][2][4]

References

• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). (n.d.). Jordi Labs. Retrieved from [Link]

• Ultraviolet spectrophotometric method for the determination of aromatic amines in chemical industry waste waters. (1982). Analyst, 107(1279), 1187-1194. Retrieved from [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Retrieved from [Link]

• Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. (2012). Agilent Technologies. Retrieved from [Link]

• 3 Key Regulatory Guidelines for Method Validation. (2025). Altabrisa Group. Retrieved from [Link]

• Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. (n.d.). Agilent Technologies. Retrieved from [Link]

• Quality Guidelines. (n.d.). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Retrieved from [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy. Retrieved from [Link]

• Spectroscopy Aromatic Amino Acids. (n.d.). Hydrodynamic Methods. Retrieved from [Link]

• Reliable Determination of Sulfonamides in Water Using UHPLC Tandem Mass Spectrometry. (n.d.). Agilent Technologies. Retrieved from [Link]

• How to measure aromatic amine compounds using uv/visible spectrophotometer? (2016). ResearchGate. Retrieved from [Link]

• HPLC Method for Analysis of 4-(2-Aminoethyl) benzenesulfonamide on Primesep 100 Column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Rapid determination of sulfonamide residues in honey samples using non-targeted liquid chromatography-high resolution mass spectrometry. (2020). Journal of Food Composition and Analysis, 92, 103565. Retrieved from [Link]

• Determination of sulfonamides in milk by ID-LC-MS/MS. (2018). Records of Natural Products, 12(4), 383. Retrieved from [Link]

• Separation of Benzenesulfonamide, 4-[[4-[bis(2-hydroxyethyl)amino]-2-methylphenyl]azo]-N-(2-chloroethyl)- on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Liquid Chromatography. (n.d.). Shimadzu. Retrieved from [Link]

• 4-(2-Aminoethyl)benzenesulfonamide. (n.d.). PubChem. Retrieved from [Link]

• Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. (2016). European Journal of Medicinal Chemistry, 121, 56-68. Retrieved from [Link]

• Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. (2009). Archiv der Pharmazie, 342(10), 587-595. Retrieved from [Link]

Sources

• 1. jordilabs.com [jordilabs.com]
• 2. database.ich.org [database.ich.org]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and in vitro antitumor activity of novel series 2-benzylthio-4-chlorobenzenesulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. HPLC Method for Analysis of  4-(2-Aminoethyl) benzenesulfonamide on Primesep 100  Column | SIELC Technologies [sielc.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. hpst.cz [hpst.cz]
• 12. bingol.edu.tr [bingol.edu.tr]
• 13. acgpubs.org [acgpubs.org]
• 14. Ultraviolet spectrophotometric method for the determination of aromatic amines in chemical industry waste waters - Analyst (RSC Publishing) [pubs.rsc.org]
• 15. hydrodynamics.uleth.ca [hydrodynamics.uleth.ca]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

Welcome to the technical support center for the synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial synthesis. We will move beyond simple protocols to explore the causality behind experimental choices, empowering you to troubleshoot effectively and maximize your synthesis yield and purity.

The core of this synthesis involves the nucleophilic substitution reaction between 4-chlorobenzenesulfonyl chloride and ethylenediamine. While straightforward in principle, this reaction is prone to specific challenges that can significantly impact the outcome. This guide is structured into a troubleshooting section addressing common issues and a comprehensive FAQ section for foundational knowledge.

Troubleshooting Guide: From Low Yields to Purification Headaches

This section addresses the most common problems encountered during the synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. Each issue is presented in a question-and-answer format, detailing the probable causes and providing validated solutions.

Problem 1: My reaction yield is significantly lower than expected.

Low yields are the most frequent complaint, often stemming from a few critical, and preventable, factors.

A: What are the primary causes of low yield?

Several factors can contribute to poor yields. The most common are the hydrolysis of the sulfonyl chloride starting material, suboptimal stoichiometry, and the use of an inappropriate base or solvent.[1]

• Hydrolysis of 4-chlorobenzenesulfonyl chloride: Sulfonyl chlorides are highly reactive and susceptible to moisture. Any water present in the reaction will convert the starting material into the unreactive 4-chlorobenzenesulfonic acid, directly reducing your potential yield.[1][2][3]

• Formation of Bis-sulfonated Byproduct: Ethylenediamine has two primary amine groups. A significant side reaction is the formation of N,N'-bis(4-chlorobenzenesulfonyl)ethylenediamine, where two molecules of the sulfonyl chloride react with one molecule of ethylenediamine. This consumes your starting material in a 2:1 ratio, drastically lowering the yield of the desired mono-sulfonated product.[1]

• Inadequate Base: A base is essential to neutralize the hydrochloric acid (HCl) generated during the reaction.[4] If the base is too weak or used in insufficient quantity, the reaction mixture becomes acidic. This protonates the highly nucleophilic amine groups of ethylenediamine, rendering them unreactive towards the sulfonyl chloride.

A: How can I prevent these issues and improve my yield?

Optimizing your reaction conditions is key. Here is a step-by-step approach:

• Ensure Anhydrous Conditions: All glassware must be thoroughly oven- or flame-dried before use. Use anhydrous solvents to minimize the hydrolysis of the sulfonyl chloride.[1] Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) is best practice to prevent atmospheric moisture from interfering.[1][4]

• Control Stoichiometry to Favor Mono-sulfonylation: To minimize the formation of the bis-sulfonated byproduct, the stoichiometry must be carefully controlled. The most effective strategy is to use a large excess of ethylenediamine (typically 5-10 equivalents). This ensures that the 4-chlorobenzenesulfonyl chloride is more likely to encounter an unreacted ethylenediamine molecule than the remaining amino group of the already-formed product.

• Optimize Base and Solvent Selection: A non-nucleophilic organic base like triethylamine or pyridine is recommended to scavenge the HCl byproduct without competing with the primary amine.[1] The solvent should be inert and capable of dissolving the reactants; aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are common and effective choices.[4]

Parameter	Recommendation	Rationale
Ethylenediamine Ratio	5-10 equivalents	Statistically favors mono-sulfonylation over bis-sulfonylation.
Solvent	Anhydrous Dichloromethane (DCM) or THF	Inert, aprotic solvent that dissolves reactants well.[4]
Base	Triethylamine (Et3N) or Pyridine (1.1-1.5 eq.)	Neutralizes HCl byproduct without competing as a nucleophile.[1]
Atmosphere	Inert (Nitrogen or Argon)	Prevents hydrolysis of the moisture-sensitive sulfonyl chloride.[1]
Temperature	0°C to Room Temperature	Controls the exothermic reaction and minimizes side reactions.

Problem 2: I'm observing significant side products and facing purification challenges.

The presence of side products not only lowers your yield but also complicates the isolation and purification of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

A: What are the expected side products and how do I remove them?

The primary side products are the aforementioned N,N'-bis(4-chlorobenzenesulfonyl)ethylenediamine and unreacted starting materials. The large excess of ethylenediamine also needs to be efficiently removed.

• N,N'-bis(4-chlorobenzenesulfonyl)ethylenediamine: This byproduct is significantly less polar than your desired product. It can often be removed during purification by recrystallization or column chromatography.

• Excess Ethylenediamine: This is a basic, water-soluble liquid. During the workup, it can be removed by washing the organic layer with a dilute acid solution (e.g., 1M HCl). This will protonate the basic ethylenediamine, forming a salt that is soluble in the aqueous phase. Your product, also being basic, will also move to the aqueous phase.

• 4-chlorobenzenesulfonic acid: This hydrolysis product is acidic and can be removed by a basic wash (e.g., saturated sodium bicarbonate solution) during the workup, assuming your desired product is in an organic solvent.

A: What is a reliable purification protocol?

A multi-step purification strategy is most effective.

• Acid-Base Extraction Workup: After the reaction is complete, concentrate the mixture under reduced pressure. Redissolve the residue in an organic solvent like ethyl acetate. Wash this solution with water to remove the bulk of the ethylenediamine salt. Then, perform an acid extraction with 1M HCl. Both your product and the remaining ethylenediamine will be protonated and move into the aqueous layer, while non-basic impurities (like the bis-sulfonated byproduct) remain in the organic layer.

• Precipitation of Product: Separate the acidic aqueous layer and cool it in an ice bath. Slowly add a base (e.g., 10% NaOH solution) with stirring until the pH is basic (pH ~10-11). Your desired product, N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, is less soluble in basic water and will precipitate out as a solid.

• Final Purification by Recrystallization: Collect the crude solid by filtration. For final purification, recrystallization is an excellent method.[5] A mixed solvent system, such as isopropanol and water, is often effective for compounds of this nature.[5] Dissolve the crude product in a minimum amount of hot isopropanol, then slowly add hot water until the solution becomes slightly cloudy. Allow it to cool slowly to room temperature, then in an ice bath, to form pure crystals.

Caption: Purification workflow for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis, offering deeper insight into the reaction mechanics and experimental design.

Q1: Can you provide a standard, optimized protocol for this synthesis?

A: Absolutely. This protocol incorporates the optimization strategies discussed above.

Experimental Protocol: Synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

• Reagent Preparation:

  • In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and dropping funnel, dissolve ethylenediamine (10 equivalents) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

  • Cool the solution to 0°C using an ice bath.

• Reaction Execution:

  • Dissolve 4-chlorobenzenesulfonyl chloride (1 equivalent) in a separate flask with anhydrous DCM.

  • Add this solution to the dropping funnel and add it dropwise to the stirred ethylenediamine solution over 30-60 minutes, ensuring the internal temperature remains below 5°C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours.

• Reaction Monitoring:

  • Monitor the consumption of the 4-chlorobenzenesulfonyl chloride using Thin Layer Chromatography (TLC) with a mobile phase of 10% Methanol in DCM. Visualize with UV light. The reaction is complete when the sulfonyl chloride spot has disappeared.

• Workup and Isolation:

  • Concentrate the reaction mixture under reduced pressure to remove the DCM.

  • Add 1M HCl to the residue until the pH is ~1-2 to form the hydrochloride salts.

  • Wash the acidic aqueous solution with DCM (2 x 50 mL) to remove any non-basic, organic-soluble byproducts.

  • Cool the aqueous layer in an ice bath and slowly add 10% aqueous NaOH with vigorous stirring until the pH reaches 10-11.

  • A white precipitate of the crude product should form. Continue stirring in the ice bath for 30 minutes to maximize precipitation.

  • Collect the solid by vacuum filtration and wash with cold deionized water.

• Purification:

  • Dry the crude solid under vacuum.

  • Perform recrystallization from an isopropanol/water solvent system to yield the pure product.

Q2: Why is temperature control so important in this reaction?

A: The reaction between a sulfonyl chloride and an amine is exothermic. Controlling the temperature, especially during the addition of the sulfonyl chloride, is critical for two main reasons:

• Minimizing Side Reactions: Higher temperatures can increase the rate of undesired side reactions, including the potential for decomposition of the starting material or product.[4]

• Ensuring Selectivity: By keeping the temperature low (0-5 °C) during the addition, you maintain better control over the reaction, which can contribute to higher selectivity for the mono-sulfonated product.

Q3: My sulfonyl chloride starting material is a solid. How should I handle it?

A: 4-Chlorobenzenesulfonyl chloride is a solid at room temperature with a melting point of 50-52°C. It is often supplied as flakes or a crystalline solid. As it is highly sensitive to moisture, it should be stored in a desiccator and handled quickly in a dry environment.[6] For the reaction, it is best to dissolve it in your anhydrous solvent (e.g., DCM) before adding it to the reaction flask via a dropping funnel. This ensures a controlled, steady addition rate.

Q4: Are there alternative methods for sulfonamide synthesis?

A: Yes, while the reaction of a sulfonyl chloride with an amine is the most common method, other modern approaches exist.[7] These include:

• From Sulfonic Acids: Direct coupling of sulfonic acids or their salts with amines, often under microwave irradiation.[8]

• Oxidative Methods: Synthesis from thiols via oxidation and reaction with an amine source.[6][9] These methods can be advantageous when the corresponding sulfonyl chloride is unstable or not readily available, though they often require different catalysts or reaction conditions.[6][9]

Caption: Decision tree for troubleshooting low yield in the synthesis.

References

• Synthesis and in vitro activity of novel 2-(benzylthio)-4-chloro-5-(1,3,4-oxadiazol-2-yl)benzenesulfonamide derivatives. PubMed Central (PMC). Available from: [Link]

• Synthesis of Anabaenopeptins With a Strategic Eye Toward N-Terminal Sequence Diversity. Available from: [Link]

• Google Patents. US5516906A - Process for the preparation of N-[2-[4-(aminosulfonyl) phenyl]ethyl]5-methylpyrazinecarboxamide.

• Recent advances in synthesis of sulfonamides: A review. CHEMISTRY & BIOLOGY INTERFACE. Available from: [Link]

• PrepChem.com. Synthesis of 4-chlorobenzenesulfonyl chloride. Available from: [Link]

• Google Patents. GB2135666A - Preparation of 4-chlorobenzenesulfonyl chloride and 4,4'-dichlorodiphenyl sulfone.

• Recent Advances in the Synthesis of Sulfonamides Intermediates. Available from: [Link]

• ACS Publications. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO | Organic Letters. Available from: [Link]

• PubMed. Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. Available from: [Link]

• PubMed. Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. Available from: [Link]

• PubMed. Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. Available from: [Link]

• Google Patents. CA1205491A - Process for the preparation of 4- chlorobenzenesulfonyl chloride.

• Synthesis, Biological Evaluation, and Structure–Activity Relationships of Novel Substituted N-Phenyl Ureidobenzenesulfonate Derivatives Blocking Cell Cycle Progression in S-Phase and Inducing DNA Double-Strand Breaks. PMC - NIH. Available from: [Link]

• An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. PMC - NIH. Available from: [Link]

• PubChem. 4-(2-Aminoethyl)benzenesulfonamide | C8H12N2O2S | CID 169682. Available from: [Link]

• MDPI. Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. Available from: [Link]

• Organic Chemistry Portal. Sulfonamide synthesis by S-N coupling. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. GB2135666A - Preparation of 4-chlorobenzenesulfonyl chloride and 4,4'-dichlorodiphenyl sulfone - Google Patents [patents.google.com]
• 3. CA1205491A - Process for the preparation of 4- chlorobenzenesulfonyl chloride - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. cbijournal.com [cbijournal.com]
• 8. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 9. thieme-connect.com [thieme-connect.com]

Technical Support Center: Purification of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

This guide provides in-depth troubleshooting and practical solutions for the purification of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. Designed for researchers in synthetic and medicinal chemistry, this document addresses common challenges encountered during post-reaction workup, moving from initial purity assessment to advanced purification techniques.

Part 1: Initial Assessment & Impurity Profile

Q1: I've just completed the synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, likely from 4-chlorobenzenesulfonyl chloride and ethylenediamine. What are the most common reaction byproducts I should anticipate?

A1: Understanding the potential impurities is the first step toward a successful purification strategy. In the common synthetic route involving the reaction of 4-chlorobenzenesulfonyl chloride with an excess of ethylenediamine, you can expect the following byproducts:

• N,N'-bis(4-chlorobenzenesulfonyl)ethylenediamine: This is the product of a double substitution on both nitrogen atoms of ethylenediamine. Its formation is favored if the addition of the sulfonyl chloride is too rapid or if there is an insufficient excess of ethylenediamine. This byproduct lacks a basic primary amine, making its solubility characteristics distinctly different from your target compound.

• Unreacted Ethylenediamine: As ethylenediamine is typically used in large excess to favor monosubstitution, residual amounts will invariably be present in the crude mixture. It is a volatile, water-soluble, and strongly basic compound.

• 4-chlorobenzenesulfonic acid: This is the hydrolysis product of the starting material, 4-chlorobenzenesulfonyl chloride, which can form during the reaction or aqueous workup. It is a strong acid and highly water-soluble.

• Triethylamine Hydrochloride (or similar salts): If an external base like triethylamine was used to scavenge HCl, its corresponding salt will be a major crystalline byproduct that often needs to be filtered off.

Q2: How can I quickly assess the purity of my crude product and visualize these potential impurities?

A2: Thin-Layer Chromatography (TLC) is an indispensable, rapid technique for analyzing your crude reaction mixture.[1] It provides a qualitative snapshot of the number of components present and helps in designing a purification strategy.

Recommended TLC Protocol:

• Stationary Phase: Standard silica gel 60 F254 plates.

• Sample Preparation: Dissolve a small amount of your crude product in a suitable solvent like methanol or dichloromethane.

• Mobile Phase (Eluent): The choice of eluent is critical. A moderately polar system is usually effective. Start with the systems suggested in the table below and optimize as needed.

• Visualization:

  • UV Light (254 nm): The aromatic rings in your product and key byproducts will appear as dark spots.

  • Ninhydrin Stain: This is crucial. It specifically stains primary amines (like your desired product and residual ethylenediamine) with a characteristic purple or yellow color upon gentle heating. The disubstituted byproduct will not stain with ninhydrin.

  • Potassium Permanganate (KMnO₄) Stain: This is a general stain for most organic compounds and can help visualize any UV-inactive impurities.

Component	Expected Polarity	Expected TLC Behavior (Relative Rf)	Visualization
N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (Product)	Polar (Basic Amine)	Intermediate Rf	UV active, Ninhydrin positive (purple)
N,N'-bis(4-chlorobenzenesulfonyl)ethylenediamine	Less Polar than Product	Higher Rf	UV active, Ninhydrin negative
Ethylenediamine	Very Polar	Low Rf or stays at baseline	UV inactive, Ninhydrin positive
4-chlorobenzenesulfonic acid	Highly Polar (Ionic)	Stays at baseline	May streak, UV active

Part 2: Purification Strategy & Troubleshooting

This section outlines a logical workflow for purifying your crude product. The choice of the first step depends on the physical state and initial purity of your material.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Solubility Challenges with N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in Experimental Assays

Welcome to the technical support guide for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. This resource is designed for researchers, scientists, and drug development professionals who are encountering solubility-related obstacles during their in-vitro and cell-based assays. As a compound with both hydrophobic character and pH-sensitive functional groups, its behavior in aqueous solutions can be complex. This guide provides expert-driven, field-proven insights and protocols to help you diagnose, troubleshoot, and overcome these challenges, ensuring the reliability and accuracy of your experimental data.

Section 1: Compound Characteristics & Intrinsic Solubility Profile

A foundational understanding of the physicochemical properties of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is the first step in troubleshooting. Its structure dictates its solubility.

The molecule possesses a hydrophobic chlorobenzene ring, which limits its intrinsic aqueous solubility. Critically, it is an amphoteric compound, containing both a weakly acidic sulfonamide group (-SO₂NH-) and a basic primary amine group (-NH₂). This dual nature means its net charge, and therefore its aqueous solubility, is highly dependent on the pH of the medium.[1][2]

Property	Value	Source
Molecular Formula	C₈H₁₁ClN₂O₂S	[3]
Molecular Weight	234.71 g/mol	[3]
Key Functional Groups	4-chlorophenyl, Sulfonamide (acidic), Ethylamine (basic)	[3]
Appearance	Solid, powder	[4]

The ionization state of the molecule changes with pH, directly impacting its solubility. The unionized form is generally the least soluble.[5] At low pH, the amino group is protonated (-NH₃⁺), increasing solubility. At high pH, the sulfonamide group is deprotonated (-SO₂N⁻), also increasing solubility. There exists an isoelectric point (pI) where the molecule has a net neutral charge, at which it will exhibit its minimum solubility.

Caption: pH-Dependent Ionization and Solubility of the Compound.

Section 2: Frequently Asked Questions (FAQs)

This section directly addresses the most common issues encountered by researchers.

Q1: What is the best solvent for preparing a high-concentration stock solution?

A: Dimethyl sulfoxide (DMSO) is the industry-standard solvent for preparing high-concentration stock solutions of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.[6] Its strong solubilizing power can typically dissolve the compound to concentrations of 10-50 mM. However, it is crucial to use anhydrous DMSO, as absorbed water can significantly decrease the solubility of compounds and promote precipitation, especially during freeze-thaw cycles.[7]

Q2: My compound precipitated out of its DMSO stock solution after being stored in the freezer. What should I do?

A: This is a common issue, particularly with high-concentration stocks.[8] Precipitation can be caused by freeze-thaw cycles or water absorption into the DMSO.[7]

• First Aid: Before use, bring the vial to room temperature and check for precipitates. If present, gently warm the solution to 37°C for 10-15 minutes and vortex or sonicate to attempt redissolution.

• Prevention: Aliquot your master stock into smaller, single-use volumes to minimize the number of freeze-thaw cycles for the bulk supply. Ensure you are using high-quality, anhydrous DMSO and that vial caps are sealed tightly.[9] If precipitation persists, the most reliable solution is to prepare a new stock at a slightly lower concentration.

Q3: The compound "crashes out" when I dilute my DMSO stock into my aqueous assay buffer. Why does this happen and how can I fix it?

A: This phenomenon occurs because the compound's solubility in the final, mostly aqueous, assay buffer is much lower than in the 100% DMSO stock. When the DMSO is diluted, it can no longer keep the compound in solution, causing it to precipitate.[10]

Troubleshooting Steps:

• Lower the Final Concentration: The most straightforward solution is to test a lower final concentration of the compound in your assay.

• Modify the Dilution Method: Instead of adding the small volume of DMSO stock directly to the full volume of buffer, perform a serial dilution. A multi-step dilution can sometimes prevent localized high concentrations that trigger precipitation.

• Increase Final DMSO Concentration: If your assay can tolerate it, slightly increasing the final percentage of DMSO (e.g., from 0.1% to 0.5%) can help. However, be aware that DMSO concentrations above 0.5-1% can have independent biological effects in many cell-based assays.[11][12]

• Adjust Buffer pH: As shown in Section 1, altering the pH of your assay buffer can significantly increase solubility. This is a powerful but delicate technique, as the pH change must not interfere with your biological system. (See Protocol 3).

Q4: Can I use co-solvents other than DMSO to improve solubility in my final assay solution?

A: Yes, using a co-solvent can be an effective strategy. Solvents like ethanol, propylene glycol (PG), or polyethylene glycol 400 (PEG 400) can be included in the final assay medium at low concentrations to help maintain solubility.[13][14]

Important Considerations:

• Assay Compatibility: The co-solvent must not interfere with the assay components or biological system.

• Toxicity: Co-solvents can be toxic to cells. It is essential to determine the maximum non-toxic concentration of any co-solvent by running a vehicle control experiment.[14]

Co-Solvent	Typical Starting Concentration (v/v)	Notes on Toxicity
Ethanol	0.1 - 1.0%	Can be cytotoxic; effects vary significantly between cell lines.[13]
Propylene Glycol (PG)	0.1 - 1.0%	Generally considered less toxic than ethanol in many systems.[14]
PEG 400	0.1 - 1.0%	Often well-tolerated by cells at low concentrations.[14]

Section 3: In-Depth Troubleshooting Guides & Protocols

This section provides actionable workflows and step-by-step protocols to systematically address solubility issues.

Guide 1: Systematic Workflow for Solubilization

This workflow provides a logical decision-making process for achieving a soluble compound in your final assay plate.

Caption: Troubleshooting Workflow for Compound Precipitation in Assays.

Protocol 1: Preparation and Handling of a DMSO Stock Solution

This protocol ensures the highest quality stock solution to minimize precipitation artifacts.

• Preparation: Allow the vial of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of compound in a suitable vial.

• Dissolution: Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., 10 mM).

• Solubilization: Vortex the solution vigorously for 1-2 minutes. If solids persist, sonicate the vial in a water bath for 5-10 minutes. Gentle warming (up to 37°C) can be used as a last resort.

• Storage: Store the master stock at -20°C or -80°C.

• Aliquoting (CRITICAL): Create smaller, single-use aliquots from the master stock to avoid repeated freeze-thaw cycles of the main supply.

Protocol 2: Kinetic Solubility Test in Your Assay Buffer

This quick test helps you determine a practical working concentration range before committing to a large-scale experiment.

• Prepare Buffer: Dispense your final assay buffer into several clear tubes or a 96-well plate (e.g., 1 mL per tube).

• Prepare Serial Dilutions: Prepare a 2x or 5x serial dilution of your DMSO stock in pure DMSO.

• Spike Buffer: Add a fixed volume of each DMSO dilution to the buffer to achieve your target final concentrations (ensure the final DMSO percentage remains constant across all samples). For example, add 2 µL of each DMSO dilution to 198 µL of buffer for a 1% final DMSO concentration.

• Incubate: Incubate the samples under your exact assay conditions (e.g., 37°C for 1 hour).

• Observe: Visually inspect each sample for cloudiness or precipitate against a dark background. The highest concentration that remains clear is your approximate upper solubility limit under these conditions.

Protocol 3: pH-Modification Strategy for Aqueous Buffers

Use this protocol to rationally improve solubility by leveraging the compound's amphoteric nature.

• Identify Assay pH Tolerance: Determine the pH range your biological system can tolerate without affecting the results (e.g., many enzymatic assays work between pH 6.5 and 8.5).

• Prepare Buffers: Make a series of your assay buffer, adjusting the pH in 0.5-unit increments across the tolerated range (e.g., pH 6.5, 7.0, 7.5, 8.0, 8.5).

• Test Solubility: Repeat Protocol 2 using each of the prepared buffers. You will likely observe higher solubility at the lower and upper ends of the pH range compared to the middle.

• Validate with Controls: Select the pH that provides the best solubility. Crucially , you must run a vehicle control (buffer + DMSO at the new pH) and a positive/negative control for your assay at this new pH to ensure the pH shift itself does not alter your assay's performance or readout.

By applying these principles and protocols, you can systematically overcome the solubility challenges posed by N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, leading to more reliable and reproducible experimental outcomes.

References

• Kim, Y. H., et al. (2002). pH-induced solubility transition of sulfonamide-based polymers. Journal of Controlled Release, 80(1-3), 145-55. [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• Sämann, F., et al. (2022). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. [Link]

• Purdue University. (n.d.). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Purdue e-Pubs. [Link]

• Shafiq, S., et al. (2007). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC - NIH. [Link]

• ResearchGate. (n.d.). (PDF) Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• The BMJ. (1945). SOLUBILITY OF SULPHONAMIDES. The BMJ. [Link]

• Timm, M., et al. (2018). Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. [Link]

• Lunn, G., et al. (2018). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC. [Link]

• Park, J. Y., & Huwe, B. (2016). Effect of pH and soil structure on transport of sulfonamide antibiotics in agricultural soils. ResearchGate. [Link]

• Park, J. Y., & Huwe, B. (2016). Effect of pH and soil structure on transport of sulfonamide antibiotics in agricultural soils. Chemosphere, 152, 459-466. [Link]

• Timm, M., et al. (2018). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 70(5), 1255-1263. [Link]

• Semantic Scholar. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Semantic Scholar. [Link]

• Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy. [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Wikipedia. [Link]

• Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. ResearchGate. [Link]

• Bell, P. H., & Roblin, R. O. (1945). The effect of pH on the solubility of sulphonamides. Biochemical Journal, 39(3), xlii. [Link]

• Sussex Drug Discovery Centre. (2014). Can we predict compound precipitation in DMSO stocks?. Sussex Drug Discovery Centre. [Link]

• Popa-Burke, I., & Russell, J. (2014). Compound precipitation in high-concentration DMSO solutions. Journal of Biomolecular Screening, 19(9), 1302-8. [Link]

• Ziath. (n.d.). Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles. Ziath. [Link]

Sources

• 1. bmj.com [bmj.com]
• 2. The effect of pH on the solubility of sulphonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-(2-aminoethyl)-4-chlorobenzenesulfonamide | 83019-90-3 [sigmaaldrich.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. pH-induced solubility transition of sulfonamide-based polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. ziath.com [ziath.com]
• 8. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 10. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Considerations regarding use of solvents in in vitro cell based assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rjpharmacognosy.ir [rjpharmacognosy.ir]
• 14. researchgate.net [researchgate.net]

preventing degradation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in solution

Welcome to the technical support center for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the stability of this compound in solution. Our goal is to help you mitigate degradation and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

My solution of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide has changed color (e.g., turned yellow). What could be the cause?

A change in the color of your solution is often an indicator of chemical degradation. For sulfonamides, this can be due to a combination of factors, primarily photodegradation and oxidative processes. The 4-chlorobenzenesulfonamide moiety, in particular, can be susceptible to light-induced reactions.[1] It is also possible that at certain pH values, minor degradation products are formed that are colored.

To troubleshoot this issue, consider the following:

• Light Exposure: Have you been storing the solution in a clear container on the lab bench?

• Solvent Purity: Are you using high-purity, fresh solvents? Older solvents can contain peroxide impurities that may accelerate degradation.

• Headspace Oxygen: Is the container sealed properly to minimize contact with air?

I'm seeing a loss of potency or inconsistent results in my assays. Could this be related to the stability of my N-(2-Aminoethyl)-4-chlorobenzenesulfonamide stock solution?

Yes, inconsistent results are a classic sign of compound instability. The primary non-photochemical degradation pathway for sulfonamides in aqueous solution is hydrolysis.[2][3] This process cleaves the sulfonamide bond (S-N bond), leading to the formation of 4-chlorobenzenesulfonic acid and ethylenediamine, neither of which will be active in your assay in the same way as the parent compound. The rate of hydrolysis is highly dependent on the pH of the solution.[2][3]

What is the optimal pH for storing aqueous solutions of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide?

What is the recommended solvent for preparing stock solutions?

For long-term storage, it is advisable to prepare a concentrated stock solution in an anhydrous organic solvent and store it at low temperature. Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are common choices for creating high-concentration stock solutions of sulfonamides.[7][8] For aqueous experimental solutions, it is best to make fresh dilutions from the organic stock solution immediately before use. If an aqueous stock is necessary, use a buffered solution as discussed above.

Troubleshooting Guide

This section provides a more in-depth look at potential degradation issues and how to resolve them.

Issue 1: Precipitate formation in my stock solution upon storage.

• Potential Cause 1: Poor Solubility. The compound may be precipitating out of solution, especially at lower temperatures. This is more likely if the solution is near its saturation point.

• Troubleshooting Steps:

  • Gently warm the solution to see if the precipitate redissolves. If it does, this indicates a solubility issue.

  • Consider preparing a slightly more dilute stock solution.

  • Ensure you are using a suitable solvent. While DMSO is a good starting point, for some applications, other organic solvents may be more appropriate.[7]

• Potential Cause 2: Degradation Product Precipitation. One of the degradation products may be less soluble than the parent compound and is precipitating out of solution.

• Troubleshooting Steps:

  • Analyze the precipitate and supernatant separately by an appropriate analytical method (e.g., HPLC, LC-MS) to identify the components.

  • If degradation is confirmed, discard the stock solution and prepare a fresh one, paying close attention to the storage recommendations below.

Issue 2: My solution's pH has drifted over time.

• Potential Cause: Hydrolysis. The hydrolysis of the sulfonamide can produce acidic (4-chlorobenzenesulfonic acid) and basic (ethylenediamine) products. Depending on the initial pH and buffer capacity, this can cause a shift in the overall pH of the solution.

• Troubleshooting Steps:

  • Use a buffered solvent system for your aqueous solutions to maintain a stable pH.[4]

  • Monitor the pH of your stock solutions periodically, especially if they are stored for long durations.

  • Prepare fresh solutions more frequently to minimize the impact of degradation-induced pH changes.

Recommended Protocols for Preventing Degradation

To ensure the stability and integrity of your N-(2-Aminoethyl)-4-chlorobenzenesulfonamide solutions, follow these recommended protocols.

Protocol 1: Preparation of Concentrated Stock Solutions

• Solvent Selection: Use anhydrous, high-purity DMSO or DMF.[7][8]

• Weighing: Accurately weigh the desired amount of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in a clean, dry vial.

• Dissolution: Add the appropriate volume of solvent to achieve the target concentration. Vortex or sonicate briefly to ensure complete dissolution.

• Storage:

  • Store the stock solution in amber glass vials with tightly sealed caps to protect from light and moisture.[9][10]

  • For long-term storage (weeks to months), aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[11][12]

  • For short-term storage (days), refrigeration at 2-8°C is acceptable.[9]

Protocol 2: Preparation of Aqueous Working Solutions

• Dilution: Immediately before your experiment, thaw a single-use aliquot of your concentrated stock solution.

• Buffer Preparation: Prepare a suitable aqueous buffer (e.g., phosphate or citrate) at the desired experimental pH (ideally between pH 5 and 7).

• Final Dilution: Dilute the stock solution to the final working concentration in the prepared buffer.

• Use: Use the freshly prepared aqueous solution promptly. Avoid storing aqueous solutions for extended periods.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Solvent (Stock)	Anhydrous DMSO or DMF	High solubility and stability.
Solvent (Aqueous)	Buffered (pH 5-7)	Minimizes acid/base-catalyzed hydrolysis.
Temperature	-20°C or -80°C (long-term stock)	Reduces kinetic rate of degradation.
2-8°C (short-term stock)
Light	Store in amber vials or protect from light	Prevents photodegradation.[9]
Container	Tightly sealed glass vials	Prevents solvent evaporation and moisture ingress.
Handling	Aliquot for single use	Avoids repeated freeze-thaw cycles.

Visualizing Degradation Pathways and Troubleshooting

The following diagrams illustrate the primary degradation pathways and a logical troubleshooting workflow.

Caption: Key degradation pathways for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Caption: A logical workflow for troubleshooting solution stability issues.

References

• Iley, J., Lopes, F., & Moreira, R. (2001). Kinetics and mechanism of hydrolysis of N-amidomethylsulfonamides. RSC Publishing.
• BenchChem. (2025). The Degradation of Sulfametrole in Aqueous Environments: An In-depth Technical Guide. BenchChem.
• Chemical Communications (RSC Publishing). (n.d.). Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group.
• ResearchGate. (2025). Reactivity and Mechanism in the Hydrolysis of β-Sultams. Request PDF.
• PubMed. (2012). Hydrolysis of sulphonamides in aqueous solutions. PubMed.
• PubMed Central. (n.d.). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. PMC.
• PubMed. (2010).
• ResearchGate. (2025).
• PubMed. (2023). Degradation of sulfanilamide in aqueous solution by ionizing radiation: Performance and mechanism. PubMed.
• Apollo Scientific. (n.d.). Best Practices for Chemical Storage in Research Labs. Apollo Scientific.
• Unchained Labs. (2025). Storage and Handling Tips for Research Chemicals: Safety Comes First. Unchained Labs.
• MDPI. (n.d.). Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. MDPI.
• B&M Scientific. (2025). How to Safely Store Lab Chemicals and Reagents. B&M Scientific.
• PubMed. (n.d.). The stability of mutagenic chemicals stored in solution. PubMed.
• GMP Plastics. (2025). Optimizing Compound Storage for Long-Term Stability and Safety. GMP Plastics.
• PubMed. (2017). Photodegradation of sulfathiazole under simulated sunlight: Kinetics, photo-induced structural rearrangement, and antimicrobial activities of photoproducts. PubMed.
• Sci-Hub. (1971). Photochemical reactions of chlorobenzene derivatives in benzene. Journal of the Chemical Society C: Organic.
• PubMed. (1987). The effect of pH on the conformation and stability of the structure of plant toxin-ricin. FEBS Letters.
• PubMed. (2021). The Effects of pH and Excipients on Exenatide Stability in Solution. Pharmaceutics.

Sources

• 1. Photodegradation of sulfathiazole under simulated sunlight: Kinetics, photo-induced structural rearrangement, and antimicrobial activities of photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetics and mechanism of hydrolysis of N-amidomethylsulfonamides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. Hydrolysis of sulphonamides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of pH on the conformation and stability of the structure of plant toxin-ricin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Effects of pH and Excipients on Exenatide Stability in Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide | MDPI [mdpi.com]
• 8. The stability of mutagenic chemicals stored in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. globalresearchchem.com [globalresearchchem.com]
• 10. How to Safely Store Lab Chemicals and Reagents - B&M Scientific [bmscientific.co.za]
• 11. apolloscientific.co.uk [apolloscientific.co.uk]
• 12. gmpplastic.com [gmpplastic.com]

Technical Support Center: Optimizing N-(2-Aminoethyl)-4-chlorobenzenesulfonamide Conjugation Reactions

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, ensuring the efficiency and success of your conjugation experiments. As Senior Application Scientists, we have compiled this information based on established chemical principles and extensive laboratory experience.

Troubleshooting Guide: A-Q&A Approach

This section addresses specific issues you may encounter during the conjugation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, focusing on the common challenges of amide bond formation with carboxylic acids.

Question 1: My conjugation yield is unexpectedly low. What are the potential causes and how can I improve it?

Low yield is a frequent challenge in conjugation chemistry. The underlying cause often lies in one of several key reaction parameters. Let's dissect the possibilities.

Cause A: Inefficient Carboxylic Acid Activation

The primary amine of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a moderate nucleophile. For it to efficiently attack a carboxylic acid, the carboxyl group must first be converted into a more reactive electrophile, typically an activated ester. The most common method for this is the use of a carbodiimide, such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), often in conjunction with an additive like N-hydroxysuccinimide (NHS) or Sulfo-NHS.

• The "Why": EDC reacts with a carboxylic acid to form a highly reactive O-acylisourea intermediate. However, this intermediate is unstable in aqueous solutions and can hydrolyze back to the starting carboxylic acid. NHS is added to react with the O-acylisourea intermediate to form a more stable NHS-ester, which then reacts with the amine to form the desired amide bond. This two-step process significantly improves the efficiency of the conjugation reaction in aqueous environments.

• Solution:

  • Optimize Reagent Stoichiometry: Ensure you are using an appropriate molar excess of your activating agents. A common starting point is a 1.5- to 5-fold molar excess of both EDC and NHS over the carboxylic acid.

  • Sequential Addition: First, dissolve your carboxylic acid-containing molecule in an appropriate buffer (e.g., MES buffer at pH 6.0). Add EDC and NHS and allow the activation reaction to proceed for 15-30 minutes at room temperature before adding your N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. This pre-activation step minimizes the undesirable hydrolysis of the O-acylisourea intermediate.

Reagent	Molar Ratio (relative to Carboxylic Acid)	Purpose
Carboxylic Acid	1	Limiting Reagent
EDC	1.5 - 5	Activates the carboxylic acid
NHS/Sulfo-NHS	1.5 - 5	Stabilizes the activated intermediate
N-(2-Aminoethyl)-4-chlorobenzenesulfonamide	1 - 1.2	Nucleophile for conjugation

Cause B: Hydrolysis of the Activated Ester

The NHS-ester, while more stable than the O-acylisourea intermediate, is still susceptible to hydrolysis, especially at higher pH values.

• The "Why": The rate of hydrolysis of NHS esters increases with increasing pH. At a pH of 7, the half-life of an NHS-ester is several hours, but at pH 8.6, it can be as short as 10 minutes.

• Solution:

  • Strict pH Control: The activation step should be performed at a slightly acidic pH (e.g., pH 6.0) to maximize the stability of the O-acylisourea intermediate. The subsequent conjugation step with the amine should be carried out at a pH between 7.2 and 7.5. This pH range is a compromise between minimizing NHS-ester hydrolysis and ensuring the primary amine of your sulfonamide is sufficiently deprotonated and nucleophilic.

  • Use Anhydrous Solvents (for organic-soluble reactants): If your reactants are soluble in organic solvents, performing the reaction in anhydrous DMF or DMSO can completely prevent hydrolysis.

Cause C: Suboptimal pH for Aminolysis

The reactivity of the primary amine on N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is highly pH-dependent.

• The "Why": For the amine to act as a nucleophile, it must be in its unprotonated form (-NH2). The pKa of a primary aliphatic amine is typically around 9-10. At a pH well below the pKa, the amine will be predominantly in its protonated, non-nucleophilic form (-NH3+). The reaction rate is therefore a balance: the pH must be high enough to have a significant concentration of the deprotonated amine, but not so high as to cause rapid hydrolysis of the activated ester.

• Solution:

  • Maintain pH in the 7.2-7.5 range: Use a non-nucleophilic buffer such as HEPES or PBS at this pH for the conjugation step. Avoid buffers containing primary amines, such as Tris, as they will compete with your sulfonamide in the reaction.

Question 2: I'm observing significant side products in my reaction mixture. How can I identify and minimize them?

The formation of side products can complicate purification and reduce the yield of your desired conjugate.

Cause A: Formation of N-Acylurea

This is a common side product in carbodiimide-mediated couplings.

• The "Why": The O-acylisourea intermediate can undergo an intramolecular rearrangement to form a stable N-acylurea, which is unreactive towards amines. This side reaction is more prevalent in the absence of an NHS-type additive.

• Solution:

  • Always use NHS or Sulfo-NHS: As described previously, the addition of NHS efficiently traps the O-acylisourea intermediate, minimizing the formation of N-acylurea.

Cause B: Double Acylation

While the primary amine is the main site of reaction, under certain conditions, the sulfonamide nitrogen might also be acylated.

• The "Why": The sulfonamide proton is weakly acidic and can be removed under basic conditions, making the nitrogen nucleophilic.

• Solution:

  • Strict pH Control: Avoid pH values above 8.5 during the reaction. Maintaining the pH in the recommended 7.2-7.5 range will significantly reduce the likelihood of deprotonating the sulfonamide nitrogen.

Experimental Workflow & Protocols

Caption: General workflow for the conjugation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Protocol: EDC/NHS Activation and Amide Coupling

• Activation:

  • Dissolve your carboxylic acid-containing molecule in MES buffer (0.1 M, pH 6.0).

  • Add a 5-fold molar excess of EDC and a 5-fold molar excess of NHS.

  • Stir the reaction mixture for 15 minutes at room temperature.

• Conjugation:

  • Dissolve N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in the reaction mixture (a 1.2-fold molar excess relative to the carboxylic acid).

  • Adjust the pH of the reaction to 7.2-7.5 using a dilute solution of NaOH.

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.

• Purification:

  • Purify the resulting conjugate using an appropriate method, such as reverse-phase HPLC or dialysis (for macromolecular conjugates).

• Analysis:

  • Confirm the identity and purity of the final product by LC-MS and/or NMR spectroscopy.

Frequently Asked Questions (FAQs)

• Q1: What is the best solvent for this reaction?

  • A: For water-soluble biomolecules, aqueous buffers like MES (for activation) and PBS or HEPES (for conjugation) are ideal. For organic-soluble small molecules, anhydrous polar aprotic solvents like DMF or DMSO are preferred as they prevent hydrolysis of the activated esters.

• Q2: How can I monitor the progress of the reaction?

  • A: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). By taking small aliquots from the reaction mixture over time, you can observe the disappearance of the starting materials and the appearance of the desired product.

• Q3: How do I confirm the identity of my final conjugate?

  • A: Mass spectrometry (e.g., ESI-MS) is the most direct way to confirm the formation of the conjugate by verifying its molecular weight. For a more detailed structural confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy can be employed.

Caption: Reaction mechanism of EDC/NHS mediated amide bond formation and potential side reactions.

References

• Nakajima, N., & Ikada, Y. (1995). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. Bioconjugate Chemistry, 6(1), 123–130. [Link]

• Gilles, M. A., Hudson, A. Q., & Borders, C. L., Jr (1990). Stability of water-soluble carbodiimides in aqueous solution. Analytical Biochemistry, 184(2), 244–248. [Link]

• Lomant, A. J., & Fairbanks, G. (1976). Chemical probes of extended biological structures: synthesis and properties of the cleavable protein cross-linking reagent [35S]dithiobis(succinimidyl propionate). Journal of Molecular Biology, 104(1), 243–261. [Link]

side reactions of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and how to avoid them

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges encountered during the synthesis, purification, and handling of this versatile intermediate. Our goal is to provide you with in-depth, field-proven insights to help you anticipate and mitigate common side reactions, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary reactivity of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide that leads to side reactions?

A1: The molecule possesses two primary nucleophilic sites: the terminal primary amine (-NH₂) of the ethylamine chain and the nitrogen atom of the sulfonamide group (-SO₂NH-). The primary amine is significantly more nucleophilic and basic than the sulfonamide nitrogen. Consequently, most desired reactions, such as acylation or alkylation, are intended to occur at the primary amine. However, under certain conditions, side reactions can occur at the sulfonamide nitrogen or involve the molecule acting as a nucleophile towards itself.

Q2: What are the most common impurities I should expect to see in a crude reaction mixture?

A2: The most frequently observed impurities are typically unreacted starting materials, products of over-reaction (e.g., di-acylation if reacting with an acylating agent), and self-condensation products. Dimerization or oligomerization can occur, especially if the reaction conditions are harsh or if reactive intermediates are formed. For instance, in reactions involving coupling agents, the formation of byproducts from the coupling agents themselves is also a common issue.[1][2]

Q3: How does pH influence the stability and reactivity of this compound?

A3: The pH of the reaction medium is a critical parameter.

• Acidic Conditions (pH < 5): The primary amine will be protonated to form an ammonium salt (-NH₃⁺). This deactivates it as a nucleophile, preventing desired reactions at this site. Prolonged exposure to strong acid, especially at elevated temperatures, can lead to the hydrolysis of the sulfonamide bond.

• Neutral to Mildly Basic Conditions (pH 7-9): These conditions are generally optimal for reactions involving the primary amine, as it is deprotonated and highly nucleophilic.

• Strongly Basic Conditions (pH > 10): While the primary amine remains reactive, strong bases can deprotonate the sulfonamide nitrogen, creating a second nucleophilic site and increasing the risk of side reactions at this position.

Q4: What are the recommended storage conditions for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide to prevent degradation?

A4: To ensure long-term stability, the compound should be stored in a cool, dry, and dark place under an inert atmosphere (e.g., nitrogen or argon). The primary amine group can be susceptible to oxidation and can also absorb atmospheric carbon dioxide over time to form a carbonate salt, which can affect its reactivity and purity.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your experiments and provides actionable solutions grounded in chemical principles.

Problem	Potential Cause(s)	Suggested Solutions & Scientific Rationale
Low or No Product Yield	1. Incomplete Reaction: Insufficient reaction time, low temperature, or inadequate activation of reagents. 2. Protonation of Amine: Reaction medium is too acidic, deactivating the primary amine nucleophile. 3. Degradation: Reaction temperature is too high, or the workup conditions are too harsh (e.g., strong acid/base).	1. Optimize Reaction Conditions: Monitor the reaction by TLC or LC-MS to determine the optimal time. Gradually increase the temperature if the reaction is sluggish. Ensure any coupling agents or activating reagents are fresh and added in the correct stoichiometry.[3] 2. Control pH: Use a non-nucleophilic base (e.g., triethylamine, DIPEA) to scavenge acid byproducts and maintain a pH between 7.5 and 9. 3. Maintain Thermal Control: Use an ice bath during the addition of highly reactive reagents to control exotherms. Employ mild workup procedures, such as washing with saturated sodium bicarbonate solution instead of strong bases.
Multiple Products Observed (TLC/LC-MS)	1. Over-Reactivity/Bis-Acylation: The primary amine reacts, followed by a secondary reaction at the sulfonamide nitrogen. 2. Dimerization/Polymerization: The primary amine of one molecule reacts with an activated form of another. 3. Impure Starting Materials: Contaminants in the starting material or reagents are participating in the reaction.	1. Control Stoichiometry & Temperature: Use a slight excess (1.0-1.1 equivalents) of the limiting reagent. Add the reagent slowly at a low temperature (e.g., 0 °C) to favor the more reactive primary amine and minimize side reactions.[2] 2. Use High Dilution: Running the reaction at a lower concentration can reduce the probability of intermolecular side reactions. 3. Verify Reagent Purity: Always use reagents from a reliable source and check their purity. For instance, impurities in acyl chlorides can lead to unexpected byproducts.
Product Discoloration (Yellow/Brown)	1. Oxidation of the Amine: The primary amino group is susceptible to air oxidation, especially in the presence of trace metals or light, leading to colored impurities.[4]	1. Maintain an Inert Atmosphere: Conduct the reaction and any subsequent purification steps under a nitrogen or argon atmosphere to minimize contact with oxygen.[4] 2. Use High-Purity Solvents: Degas solvents before use to remove dissolved oxygen.
Difficult Purification	1. Similar Polarity of Product and Impurities: Byproducts may have similar polarities to the desired product, making separation by standard chromatography challenging. 2. Product Tailing on Silica Gel: The basic primary amine can interact strongly with the acidic silica gel, leading to poor peak shape and difficult elution.	1. Recrystallization: This is often the most effective first step for purification. See Protocol 1 for a detailed methodology.[5] 2. Modify Chromatographic Conditions: Add a small amount of a basic modifier like triethylamine (0.1-1%) or ammonium hydroxide to the mobile phase to suppress the interaction between the amine and silica gel. Alternatively, a small amount of acetic acid can be used if the impurities are non-basic.[4] 3. Use an Alternative Stationary Phase: Consider using neutral or basic alumina, or a C18 reversed-phase column for purification.

Visualizing Reaction and Side Reaction Pathways

The following diagrams illustrate the intended reaction pathway and a common side reaction.

Caption: Desired acylation at the primary amine.

Caption: Undesired acylation at the sulfonamide.

Experimental Protocols

Protocol 1: General Procedure for Recrystallization

Recrystallization is a powerful technique for purifying solid compounds by removing impurities.[5]

• Solvent Selection: The ideal solvent should dissolve the crude product well at high temperatures but poorly at low temperatures. Common solvent systems for this class of compounds include ethanol/water, isopropanol/water, or ethyl acetate/heptane.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the hot primary solvent (e.g., ethanol) until the solid just dissolves completely.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean flask. This step removes particulate matter.

• Crystallization:

  • If using a single solvent, allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • If using a co-solvent system (e.g., ethanol/water), slowly add the "anti-solvent" (water) to the hot solution until it becomes slightly cloudy (the saturation point). Re-heat gently to clarify, then cool slowly.

• Inducing Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod at the solvent line or adding a seed crystal of pure product.[5]

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the collected crystal cake with a small amount of ice-cold solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Troubleshooting Workflow for Unexpected Results

This workflow provides a logical sequence for diagnosing issues in your reaction.

Caption: Systematic troubleshooting workflow.

References

• PubChem Compound Summary for CID 169682, 4-(2-Aminoethyl)benzenesulfonamide. National Center for Biotechnology Information. [Link]

• Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. PubMed. [Link]

• Reactions of N,N-bis(2-chloroethyl)-p-aminophenylbutyric acid (chlorambucil) with 2'-deoxycytidine, 2'-deoxy-5-methylcytidine, and thymidine. PubMed. [Link]

• Optimization of reaction conditions in the synthesis of 2-amino-4H-benzo[b]pyrans from 3- bromobenzaldehyde and dimedone. ResearchGate. [Link]

• Degradation of 4-aminobenzenesulfonate by a Two-Species Bacterial Coculture. Physiological Interactions Between Hydrogenophaga Palleronii S1 and Agrobacterium Radiobacter S2. PubMed. [Link]

• Synthesis of a new series of N4-substituted 4-(2-aminoethyl)benzenesulfonamides and their inhibitory effect on human carbonic anhydrase cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. ResearchGate. [Link]

• Process for the preparation of N-[2-[4-(aminosulfonyl) phenyl]ethyl]5-methylpyrazinecarboxamide.

• Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. PubMed. [Link]

• Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. PubMed. [Link]

• Sequential analysis for identification of byproduct from N-benzylation reaction: wound healing and anti-inflammatory potential of the byproduct 4-chlorobenzyl 2-((4-chlorobenzyl)amino)benzoate. National Institutes of Health. [Link]

• Reaction Condition Optimization. Creative Biolabs. [Link]

• Combating Pharmaceutical Folklore: No Alkyl-Sulfonate Impurities Formed During the Synthesis of Sulfonate Salts. ResearchGate. [Link]

• Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety. MDPI. [Link]

• Synthesis and Characterization of Impurities in the Production Process of Lopinavir. PMC. [Link]

• Substrate Specific Closed-loop Optimization of Carbohydrate Protective Group Chemistry Using Bayesian Optimization and Transfer. ChemRxiv. [Link]

• Purification of p (nu-acetyl amino) benzene sulfonyl chloride.

• Synthesis of 3-(2-Alkylthio-4-chloro-5-methylbenzenesulfonyl)-2-(1-phenyl-3-arylprop-2-enylideneamino)guanidine Derivatives with Pro-Apoptotic Activity against Cancer Cells. MDPI. [Link]

• Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. National Institutes of Health. [Link]

• Process for preparation of high purity n- [2- (diethylamine) ethyl] - 5 - formyl - 2, 4 - dimethyl - 1h - pyrrole - 3 - carboxyamide.

• Biopharmaceutical Characterization and Stability of Nabumetone–Cyclodextrins Complexes Prepared by Grinding. MDPI. [Link]

• Optimization of the Reaction Conditions. ResearchGate. [Link]

Sources

• 1. Sequential analysis for identification of byproduct from N-benzylation reaction: wound healing and anti-inflammatory potential of the byproduct 4-chlorobenzyl 2-((4-chlorobenzyl)amino)benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Characterization of Impurities in the Production Process of Lopinavir - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reaction Condition Optimization - Creative Biolabs [creative-biolabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of HPLC Methods for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide Derivatives

Welcome to the technical support center for the chromatographic analysis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and its derivatives. These compounds, possessing both a weakly acidic sulfonamide group and a basic primary amine, present unique challenges in reversed-phase HPLC. This guide provides in-depth troubleshooting advice and method development strategies to help you achieve robust, high-quality separations.

Section 1: Frequently Asked Questions for Initial Method Development

This section addresses foundational questions for scientists beginning to develop an HPLC method for these specific sulfonamide derivatives.

Q1: What are the main challenges in separating N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives?

A1: The primary challenge stems from the amphoteric nature of these molecules. The basic amino group (-NH2) is easily protonated at acidic to neutral pH, acquiring a positive charge. This positive charge can interact strongly with negatively charged residual silanol groups (Si-O⁻) on the surface of standard silica-based HPLC columns.[1][2] This secondary ionic interaction is a major cause of poor peak shape, specifically peak tailing.[3][4] Additionally, the overall polarity of these compounds can make achieving adequate retention on traditional reversed-phase columns difficult.[5]

Q2: What is a good starting point for column and mobile phase selection?

A2: A robust starting point is crucial for efficient method development. For initial screening, a modern, high-purity, end-capped C18 column is recommended as it provides a good balance of hydrophobic retention and is a standard in most laboratories.[6][7] However, be prepared to explore other stationary phases if peak shape or selectivity is poor. The mobile phase should be buffered to control the ionization state of both the analytes and the column surface.[1][8]

The table below provides recommended starting conditions for your initial experiments.

Parameter	Recommended Starting Condition	Rationale & Key Considerations
Column	High-Purity, End-Capped C18, 150 x 4.6 mm, 3 or 5 µm	Provides good hydrophobic retention. High-purity silica and dense end-capping minimize silanol interactions that cause peak tailing.[3][8]
Mobile Phase A	0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA) in Water	Low pH (~2.5-3.0) suppresses the ionization of silanol groups, significantly improving peak shape for basic analytes.[3][9]
Mobile Phase B	Acetonitrile (ACN) or Methanol (MeOH)	ACN is generally a stronger solvent and provides lower backpressure. MeOH can offer different selectivity.[1]
Gradient	5% to 95% B over 15-20 minutes	A broad gradient is effective for screening unknown samples and determining the approximate elution conditions for your derivatives.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column. Adjust for different column diameters.[10]
Column Temp.	30-40 °C	Elevated temperature can improve efficiency by reducing mobile phase viscosity and can sometimes alter selectivity.
Detection	UV at 254 nm or 265 nm	The chlorobenzenesulfonamide moiety provides strong UV absorbance.[11][12]
Injection Vol.	5-10 µL	Keep the injection volume small to avoid peak distortion. The sample should ideally be dissolved in the initial mobile phase.[8][13]

Section 2: Troubleshooting Common Chromatographic Problems

This core section provides solutions to specific issues you may encounter during your experiments, explaining the underlying scientific principles.

Q3: My primary issue is severe peak tailing. What are the causes and how can I fix it?

A3: As mentioned, peak tailing is the most common problem for these amine-containing compounds. It is almost always caused by secondary interactions between the protonated amine group on your analyte and ionized silanol groups on the column packing material.[1][4][14] The diagram below outlines a systematic approach to troubleshooting this issue.

Caption: Decision tree for troubleshooting peak tailing.

• Lower Mobile Phase pH: Working at a pH between 2.5 and 3.0 is the most common and effective first step.[3][9] This neutralizes the silanol groups, preventing the secondary ionic interaction.

• Use a Competing Base: Additives like Triethylamine (TEA) act as "silanol blockers." They are small basic molecules that preferentially interact with the active silanol sites, effectively shielding your analyte from them.[8][9]

• Change the Column: If the above steps don't suffice, your column may have high silanol activity. Modern columns, such as those with embedded polar groups or hybrid particle technology, are specifically designed to provide excellent peak shapes for basic compounds.[1][2]

• Use High pH (Advanced): An alternative is to use a high pH mobile phase (e.g., pH 9-10). This deprotonates your analyte's amine group, making it neutral and thus unable to interact ionically with the silanols. Crucially, this requires a specialized pH-stable column, as standard silica columns will dissolve at high pH. [15]

Q4: How can I improve the resolution between my closely eluting derivatives?

A4: Improving resolution (the space between two peaks) requires changing the selectivity (α) of your chromatographic system.[6][14] Here are the most effective ways to alter selectivity for your compounds:

• Change Organic Modifier: Switching from acetonitrile to methanol (or vice versa) is a powerful way to change selectivity. Methanol is a protic solvent and can engage in different hydrogen bonding interactions with your analytes compared to the aprotic acetonitrile, often changing the elution order.

• Adjust Mobile Phase pH: Since your analytes are ionizable, small changes in pH can subtly alter their hydrophobicity and interaction with the stationary phase, leading to significant shifts in retention and selectivity.[16][17] Performing a pH screening study (e.g., at pH 3, 5, and 7, using an appropriate buffer and column) is a highly recommended strategy.

• Change Stationary Phase: If mobile phase changes are insufficient, changing the column chemistry is the next step. A phenyl-hexyl column, for example, can provide alternative π-π interactions with the aromatic ring of your analytes, offering a completely different selectivity compared to a C18.[18] An amide-embedded phase could also offer unique selectivity for these sulfonamides.[16]

Q5: My retention times are drifting from one injection to the next. What are the likely causes?

A5: Retention time instability is a common problem that points to an unequilibrated system or an inconsistent mobile phase.[8][19]

• Insufficient Column Equilibration: This is the most frequent cause. When changing mobile phase composition (especially during gradient elution), the column requires sufficient time to re-equilibrate to the initial conditions. For reversed-phase, flushing with 5-10 column volumes of the starting mobile phase is a minimum. If you are using additives like ion-pairing agents or TEA, equilibration can take much longer.[20]

• Inconsistent Mobile Phase Preparation: Ensure your mobile phase is prepared accurately and consistently each time. If you are using an on-line mixer, ensure it is functioning correctly.[20]

• Unbuffered Mobile Phase: If your mobile phase pH is not controlled with a buffer and is near the pKa of your analytes, very small changes in pH can cause large shifts in retention time. Always use a buffer, especially in the pH 3-8 range. A buffer concentration of 10-25 mM is typically sufficient.[8]

Section 3: Detailed Experimental Protocol

Protocol 1: Systematic Mobile Phase pH Screening for Optimization

This protocol outlines a systematic approach to evaluate the effect of mobile phase pH on the retention, selectivity, and peak shape of your N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives.

Objective: To determine the optimal mobile phase pH for the separation.

Materials:

• HPLC system with UV detector

• pH-stable C18 column (e.g., Agilent ZORBAX Extend-C18, Waters XBridge C18)

• Mobile Phase A1: 20 mM Ammonium Formate, pH 3.0

• Mobile Phase A2: 20 mM Ammonium Acetate, pH 5.0

• Mobile Phase A3: 20 mM Ammonium Bicarbonate, pH 9.0 (Ensure column is stable at this pH!)

• Mobile Phase B: Acetonitrile

• Analyte Stock Solution

Procedure:

• System Preparation: Purge the HPLC system thoroughly.

• Low pH Analysis (pH 3.0):

  • Install the pH-stable C18 column.

  • Equilibrate the column with 95% Mobile Phase A1 / 5% Mobile Phase B for at least 15 column volumes.

  • Inject your standard mixture and run a standard gradient (e.g., 5-95% B over 15 min).

  • Record the chromatogram, noting retention times, peak shapes, and resolution.

• Mid pH Analysis (pH 5.0):

  • Flush the system and column extensively with 50/50 Water/ACN to remove the previous buffer.

  • Equilibrate the column with 95% Mobile Phase A2 / 5% Mobile Phase B for at least 15 column volumes.

  • Inject the standard mixture and run the same gradient as in step 2.

  • Record the chromatogram and compare the results to the low pH run.

• High pH Analysis (pH 9.0):

  • CRITICAL: Confirm your column is rated for high pH operation. Standard silica columns will be irreversibly damaged.

  • Flush the system and column extensively with 50/50 Water/ACN.

  • Equilibrate with 95% Mobile Phase A3 / 5% Mobile Phase B for at least 15 column volumes.

  • Inject the standard mixture and run the same gradient.

  • Record the chromatogram.

• Data Analysis:

  • Compare the three chromatograms. Look for changes in elution order (selectivity), peak symmetry (tailing factor), and retention time.

  • Select the pH that provides the best overall separation and peak shape as the basis for further method optimization.

Section 4: Visual Workflow for Method Development

This diagram illustrates a comprehensive workflow for developing a robust HPLC method for your specific analytes, integrating the concepts discussed in this guide.

Caption: General workflow for HPLC method development.

References

• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. (2023). LCGC North America.
• Troubleshooting Peak Shape Problems in HPLC. (n.d.).
• HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES. (n.d.). Semantic Scholar.
• Technical Support Center: Purification of Sulfonamide Derivatives by Column Chrom
• HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
• HPLC and UHPLC Column Selection Guide. (n.d.). Sigma-Aldrich.
• Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns. (n.d.). Agilent.
• What Causes Peak Tailing in HPLC? (2025). Chrom Tech.
• Troubleshooting in HPLC: A Review. (2023). IJSDR.
• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent.
• Strategies to Enable and Simplify HPLC Polar Compound Separ
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025).
• Technical Support Center: Overcoming Peak Tailing in HPLC Analysis of Aliph
• Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: St
• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. (2023). Trends in Sciences.
• HPLC Troubleshooting Guide. (n.d.). [Source not specified].
• The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of their Yield Directly. (2022). Letters in Applied NanoBioScience.
• Development and Validation of an HPLC Method for the Determination of Ten Sulfonamide Residues in Milk According to 2002/657/EC. (2025).
• Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP. (2025). MicroSolv.
• Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. (2021). PMC - NIH.
• Improving of a Peak Shape of the Charged Compounds. (n.d.). SIELC Technologies.
• pH-dependent elution profiles of selected proteins in HPLC having a stationary phase modified with pH-sensitive sulfonamide polymers. (n.d.). PubMed.
• [Study on separation of sulfonamides by capillary high-performance liquid chromatography and electrochrom
• A selective and efficient microfluidic method-based liquid phase microextraction for the determination of sulfonamides in urine. (n.d.). [Source not specified].
• How to Obtain Good Peak Shapes. (n.d.). [Source not specified].
• HPLC Column Selection Guide. (n.d.). PerkinElmer.
• Choosing the Right HPLC Column: A Complete Guide. (n.d.). Phenomenex.
• HPLC chromatogram of sulphonamide standard solution. (n.d.).
• Effect of sample solution pH on the recoveries of sulfonamides. (n.d.).
• Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. (2022). MDPI.

Sources

• 1. chromtech.com [chromtech.com]
• 2. sielc.com [sielc.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. waters.com [waters.com]
• 5. Strategies to Enable and Simplify HPLC Polar Compound Separation | Separation Science [sepscience.com]
• 6. columnfinder.perkinelmer.oonops.eu [columnfinder.perkinelmer.oonops.eu]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]
• 11. tis.wu.ac.th [tis.wu.ac.th]
• 12. nanobioletters.com [nanobioletters.com]
• 13. How to Obtain Good Peak Shapes | Technical Support | GL Sciences [glsciences.com]
• 14. agilent.com [agilent.com]
• 15. agilent.com [agilent.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pH-dependent elution profiles of selected proteins in HPLC having a stationary phase modified with pH-sensitive sulfonamide polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. ijsdr.org [ijsdr.org]
• 20. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Scaling Up N-(2-Aminoethyl)-4-chlorobenzenesulfonamide Synthesis

Welcome to the technical support center for the synthesis and scale-up of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the production of this important sulfonamide intermediate. Here, we provide in-depth troubleshooting advice, detailed experimental protocols, and practical insights to ensure the successful and efficient synthesis of your target compound.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide at a laboratory scale?

A1: The most prevalent laboratory-scale synthesis involves the reaction of 4-chlorobenzenesulfonyl chloride with an excess of ethylenediamine in a suitable solvent. The excess ethylenediamine acts as both a reactant and a base to neutralize the hydrochloric acid byproduct.

Q2: What are the primary challenges when scaling up this synthesis?

A2: The main challenges during scale-up include managing the exothermic nature of the reaction, controlling the formation of the di-sulfonated byproduct, preventing hydrolysis of the sulfonyl chloride, and ensuring efficient purification of the final product.[1]

Q3: What safety precautions are essential when working with the starting materials?

A3: Both 4-chlorobenzenesulfonyl chloride and ethylenediamine are hazardous. 4-Chlorobenzenesulfonyl chloride is corrosive and reacts with water, releasing HCl gas.[2] Ethylenediamine is also corrosive and can cause severe skin burns and eye damage.[3] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Troubleshooting Guide

Reaction & Synthesis

Q4: My reaction is generating a significant amount of an insoluble white solid, leading to poor stirring and low yield of the desired product. What is happening?

A4: This is a classic issue of byproduct formation, specifically the di-substituted sulfonamide, N,N'-bis(4-chlorobenzenesulfonyl)ethylenediamine. This byproduct is often insoluble in common reaction solvents and precipitates out.

• Causality: This occurs when both primary amine groups of a single ethylenediamine molecule react with two molecules of 4-chlorobenzenesulfonyl chloride. This is more likely to happen if the concentration of the sulfonyl chloride is locally high.

• Solution:

  • Control the Addition Rate: Add the 4-chlorobenzenesulfonyl chloride solution dropwise to the ethylenediamine solution. This maintains a low concentration of the sulfonyl chloride and favors the mono-sulfonylation reaction.

  • Use Excess Ethylenediamine: Employing a significant molar excess of ethylenediamine (typically 3-5 equivalents) will statistically favor the reaction of the sulfonyl chloride with a fresh ethylenediamine molecule rather than the already mono-sulfonated product.

  • Efficient Stirring: Ensure vigorous and efficient stirring throughout the addition to prevent localized high concentrations of the sulfonyl chloride.

Q5: The reaction is becoming excessively hot, even with controlled addition. How can I manage this exotherm during scale-up?

A5: The reaction between a sulfonyl chloride and an amine is highly exothermic.[4] Uncontrolled exotherms can lead to side reactions, solvent boiling, and potential safety hazards.

• Causality: The formation of the sulfonamide bond and the neutralization of HCl are both heat-generating processes.

• Solution:

  • External Cooling: Use an ice bath or a cryo-cooler to maintain the reaction temperature at a consistent, low temperature (e.g., 0-5 °C) during the addition of the sulfonyl chloride.

  • Dilution: Increasing the solvent volume can help to dissipate the heat more effectively.

  • Staged Addition: For larger scale reactions, consider adding the sulfonyl chloride in portions, allowing the reaction to cool down between additions.[5]

Workflow for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide Synthesis

Caption: A typical workflow for the synthesis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Purification & Isolation

Q6: I am getting a low yield after recrystallization. How can I improve this?

A6: Low recovery during recrystallization is a common issue and can be attributed to several factors.

• Causality: The product may be too soluble in the chosen solvent, or premature crystallization might be occurring.

• Solution:

  • Solvent Selection: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[6] Conduct small-scale solubility tests with different solvents (e.g., ethanol, isopropanol, water, or mixtures) to find the optimal system.

  • Minimize Solvent Volume: Use the minimum amount of hot solvent necessary to dissolve the crude product completely. Excess solvent will lead to product loss in the mother liquor.[5]

  • Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.

Q7: My product "oils out" during recrystallization instead of forming crystals. What should I do?

A7: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.

• Causality: This can happen if the boiling point of the solvent is higher than the melting point of the solute or if the solution is supersaturated with impurities.

• Solution:

  • Add More Solvent: Add a small amount of hot solvent to redissolve the oil, then allow it to cool slowly again.

  • Induce Crystallization: Scratch the inside of the flask with a glass rod to create nucleation sites for crystal growth.[6]

  • Change Solvent System: If the problem persists, a different solvent or solvent mixture is likely needed.

Troubleshooting Decision Tree for Purification

Caption: Decision tree for troubleshooting recrystallization issues.

Quality Control & Analysis

Q8: How can I confirm the purity of my final product and identify potential impurities?

A8: A combination of chromatographic and spectroscopic techniques is recommended for comprehensive quality control.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent method for determining the purity of the final product and quantifying impurities.[7] A reversed-phase C18 column with a mobile phase of acetonitrile and water (with a modifier like formic or sulfuric acid) is a good starting point.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the final product and help identify the structures of any significant impurities.[9] The ¹H NMR spectrum of the product will show characteristic signals for the aromatic protons and the ethylenediamine backbone.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product and can be used in conjunction with HPLC (LC-MS) to identify the molecular weights of impurities.

Analytical Technique	Purpose	Typical Parameters
HPLC	Purity assessment and impurity quantification	Column: C18 reversed-phaseMobile Phase: Acetonitrile/Water with 0.1% Formic AcidDetection: UV at 254 nm
¹H NMR	Structural confirmation	Solvent: DMSO-d₆Characteristic peaks for aromatic and aliphatic protons
¹³C NMR	Structural confirmation	Solvent: DMSO-d₆Characteristic peaks for aromatic and aliphatic carbons
Mass Spec (ESI+)	Molecular weight confirmation	Mode: Positive ionExpected [M+H]⁺ peak

Experimental Protocol: Laboratory Scale Synthesis

This protocol is adapted from established methods for sulfonamide synthesis.[10]

Materials:

• 4-Chlorobenzenesulfonyl chloride

• Ethylenediamine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate

• Brine (saturated aqueous sodium chloride)

• Anhydrous magnesium sulfate

• Ethanol for recrystallization

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve ethylenediamine (4.0 equivalents) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Dissolve 4-chlorobenzenesulfonyl chloride (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel.

• Add the 4-chlorobenzenesulfonyl chloride solution dropwise to the stirred ethylenediamine solution over 1 hour, maintaining the temperature at 0-5 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 2 hours.

• Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from ethanol to yield N-(2-Aminoethyl)-4-chlorobenzenesulfonamide as a white solid.

References

• CN106336366A - Method for synthesizing 4-(2-aminoethyl)
• GB2135666A - Preparation of 4-chlorobenzenesulfonyl chloride and 4,4'-dichlorodiphenyl sulfone - Google P

• Synthesis of 4-chlorobenzenesulfonyl chloride - PrepChem.com. [Link]

• 4-Chlorobenzenesulfonyl chloride | C6H4Cl2O2S | CID 7398 - PubChem. [Link]

• Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal. [Link]

• HPLC Method for Analysis of 4-(2-Aminoethyl) benzenesulfonamide on Primesep 100 Column | SIELC Technologies. [Link]

• ETHYLENEDIAMINE FOR SYNTHESIS - Loba Chemie. [Link]

• Recrystallization | MIT Digital Lab Techniques Manual - YouTube. [Link]

• Troubleshooting in pharmaceutical manufacturing: expert solutions​ - Particle Analytical. [Link]

• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism | Request PDF - ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]
• 4. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 5. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. fbpharmtech.com [fbpharmtech.com]
• 8. thieme-connect.com [thieme-connect.com]
• 9. Palladium-catalyzed four-component domino sulfonylation and carbonylation of 1,3-enynes at room temperature - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Stability of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

Welcome to the technical support resource for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical advice on ensuring the stability of this compound in various experimental settings. Understanding and controlling the stability of your molecule is paramount for generating reproducible data and developing robust formulations.

Frequently Asked Questions (FAQs)

Q1: What is N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and why is its stability a concern?

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is a chemical compound featuring a sulfonamide group, a chloro-substituted benzene ring, and an aminoethyl side chain. This combination of functional groups makes it a molecule of interest in medicinal chemistry and materials science. However, these same functional groups can be susceptible to degradation under various conditions. The sulfonamide linkage can undergo hydrolysis, the aromatic ring can be subject to modification, and the primary amine is a site for various reactions. Ensuring its stability is critical for accurate experimental results, determining its shelf-life, and developing safe and effective applications.

Q2: What are the primary factors that influence the stability of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in a buffer system?

The stability of this compound is not just a single property but a function of its chemical environment. The most critical factors are:

• pH: The pH of the buffer solution is arguably the most significant factor.[1][2] Sulfonamide hydrolysis can be catalyzed by both acid and base. The protonation state of the amino groups will also be pH-dependent, which can influence reaction pathways. Studies on various sulfonamides have shown that pH significantly affects their degradation rates.[3][4]

• Buffer Species: The chemical nature of the buffer components can directly impact stability. Some buffer species can act as catalysts for degradation or interact with the molecule.[5] For instance, phosphate buffers may have different effects compared to citrate or Tris buffers, partly due to their differing abilities to chelate trace metal ions that can catalyze oxidative degradation.[6]

• Temperature: As with most chemical reactions, degradation rates increase with temperature. Storing solutions at lower temperatures (e.g., 2-8°C or -20°C) is a common strategy to slow down degradation.

• Oxidation: The presence of dissolved oxygen or oxidizing agents can lead to oxidative degradation of the molecule. Trace metal ions can often catalyze these oxidation reactions.

• Light Exposure: Photodegradation can be a concern for aromatic compounds. Exposure to UV or even ambient light can provide the energy to initiate degradation reactions.[7] Therefore, experiments should be conducted in light-protected containers where possible.

Q3: What are the potential degradation pathways for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide?

Based on its structure and the known chemistry of sulfonamides and chloroaromatic compounds, several degradation pathways are plausible.[1][2][8] The primary routes include:

• Hydrolysis of the Sulfonamide Bond: This is a common degradation pathway for sulfonamides, leading to the cleavage of the S-N bond to yield 4-chlorobenzenesulfonic acid and ethylenediamine. This reaction can be catalyzed by acidic or basic conditions.

• Oxidation: The aromatic ring or the amino group could be susceptible to oxidation.

• Dehalogenation: The chlorine atom on the benzene ring may be removed through reductive dechlorination, especially under certain anaerobic or photocatalytic conditions.[9][10]

Identifying the specific degradation products is crucial and typically requires analytical techniques like mass spectrometry (MS).[11]

Caption: Potential degradation routes for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Q: My compound concentration is decreasing over time in a phosphate buffer at neutral pH. What's happening and what should I do?

A: A decrease in concentration strongly suggests degradation. While neutral pH is often a good starting point, it may not be optimal for this specific molecule.

• Plausible Cause 1: pH Instability. Sulfonamides can be susceptible to hydrolysis even at neutral pH, although the rate might be slower than at extreme pH values.[12]

• Plausible Cause 2: Buffer-Catalyzed Degradation. Phosphate ions themselves can sometimes participate in or catalyze hydrolysis reactions.[5]

• Plausible Cause 3: Oxidative Degradation. Commercial phosphate buffer reagents can contain trace metal impurities which can catalyze the oxidation of your compound.

Recommended Actions:

• Confirm Degradation: Use an analytical technique like HPLC to see if new peaks (degradation products) are appearing as the parent peak decreases.

• Switch Buffer System: Perform a buffer screening experiment (see Protocol 1). Test buffers like citrate, which is known to chelate metal ions, potentially reducing oxidative degradation.[6] Also, consider organic buffers like Tris or HEPES.

• Adjust pH: Evaluate the stability at slightly acidic (e.g., pH 5-6) and slightly basic (e.g., pH 7.5-8.5) conditions. The optimal pH must be determined empirically.

• Use High-Purity Reagents: Ensure you are using high-purity water and buffer salts to minimize metal contamination.

Q: I'm observing multiple new peaks in my HPLC chromatogram during a stability study. How can I determine if they are related to my compound?

A: The appearance of new peaks is a classic sign of degradation or impurity formation.

• Scientific Rationale: A stability-indicating analytical method is designed to separate the active compound from any potential degradation products.[13][14] If new peaks appear, it's crucial to confirm their origin.

Recommended Actions:

• Perform a Forced Degradation Study: Intentionally degrade your compound under harsh conditions (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂) as suggested by ICH guidelines.[7] This will generate the likely degradation products. Compare the chromatograms from the forced degradation study with your stability samples. If the new peaks in your sample match the retention times of the peaks generated under forced degradation, you can be confident they are degradants.

• Use Mass Spectrometry (LC-MS): The most definitive way to identify the new peaks is to analyze your samples using LC-MS.[15] By examining the mass-to-charge ratio (m/z) of the new peaks, you can determine their molecular weights and deduce their structures, confirming if they are derived from your parent compound.

• Check the Blank: Always run a "blank" sample (buffer without the compound) that has been subjected to the same conditions. This ensures the new peaks are not artifacts from the buffer or solvent.

Q: My experimental results are highly variable. Could this be a stability issue?

A: Yes, inconsistent results are a common symptom of compound instability.

• Causality: If the compound degrades between the time the solution is prepared and when it is used or analyzed, the effective concentration will be lower than intended and will vary depending on the age of the solution. This leads to poor reproducibility in any assay (e.g., bioassays, kinetic studies).

Recommended Actions:

• Prepare Fresh Solutions: For critical experiments, always prepare solutions of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide immediately before use.

• Conduct a Time-Course Stability Check: Prepare a stock solution in your chosen buffer. Analyze its concentration via HPLC immediately after preparation (T=0) and then at several time points over the course of your typical experiment duration (e.g., 1h, 2h, 4h, 8h). If the concentration drops by more than 5-10%, instability is a significant factor.

• Optimize Storage Conditions: If you must store solutions, determine the best conditions. Compare stability at room temperature, 4°C, and -20°C. Also, protect solutions from light.

Experimental Protocols & Data

Table 1: General Stability Profile of Sulfonamides in Common Buffer Systems

Disclaimer: This table provides general guidance based on the chemical class. The optimal buffer for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide must be determined experimentally.

Buffer System	Typical pH Range	Potential Advantages	Potential Disadvantages & Considerations
Phosphate	6.0 - 8.0	Biologically relevant, strong buffering capacity.	Can accelerate hydrolysis for some compounds; potential for metal ion contamination.[5]
Citrate	3.0 - 6.2	Can chelate metal ions, potentially inhibiting oxidative degradation.[6]	May not be suitable if a higher pH is required.
Acetate	3.8 - 5.8	Volatile, can be removed by lyophilization.	Limited to acidic pH range where hydrolysis may be faster for sulfonamides.[3][4]
Tris	7.5 - 9.0	Often used in biological assays.	Amine group can be reactive; temperature-dependent pKa.
HEPES	6.8 - 8.2	Considered relatively inert; often used in cell culture.	More expensive than other buffers.

Protocol 1: Rapid Buffer Screening for Stability

Objective: To quickly identify a suitable buffer system and pH for short-term experiments.

Methodology:

• Prepare Stock Solution: Prepare a concentrated stock solution of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in a suitable organic solvent (e.g., DMSO or Ethanol).

• Prepare Buffers: Prepare a set of buffers (e.g., Citrate, Phosphate, Tris) at various pH values (e.g., 5.0, 7.0, 8.5).

• Sample Preparation: Dilute the stock solution into each buffer to a final concentration (e.g., 10 µg/mL). Prepare enough volume for analysis at two time points.

• Initial Analysis (T=0): Immediately after preparation, analyze the concentration of the compound in each buffer solution using a suitable analytical method (e.g., HPLC-UV).

• Incubation: Store the remaining solutions under your typical experimental conditions (e.g., room temperature, protected from light).

• Final Analysis (T=24h): After 24 hours, re-analyze the concentration in each solution.

• Data Analysis: Calculate the percentage of the compound remaining in each buffer. The buffer system showing the highest percentage remaining is the most promising candidate for your experiments.

Protocol 2: Detailed Kinetic Stability Study by HPLC

Objective: To determine the degradation rate of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide in a selected buffer.

Caption: Workflow for determining degradation kinetics.

Methodology:

• Preparation: Prepare the chosen buffer solution (from Protocol 1) and a stock solution of the compound.

• Initiate Experiment: Dilute the stock solution into the buffer to the desired final concentration.

• Time Points: Immediately withdraw an aliquot for the T=0 analysis. Place the remaining solution in a controlled environment (e.g., a 25°C incubator).

• Sampling: Withdraw aliquots at predetermined intervals (e.g., 1, 2, 4, 8, 12, 24 hours). If the reaction is slow, extend the time points. Immediately quench any further degradation if necessary (e.g., by freezing or adding a quenching agent).

• HPLC Analysis: Analyze all samples by a validated, stability-indicating HPLC method.

  • Mobile Phase: Isocratic or gradient elution with a suitable solvent system (e.g., Acetonitrile/Water with 0.1% Formic Acid).

  • Column: C18 reverse-phase column.

  • Detection: UV detector set to an appropriate wavelength for the compound.

  • Quantification: Use the peak area of the parent compound for calculations.

• Data Analysis:

  • For each time point, calculate the concentration of the compound remaining.

  • Plot the natural logarithm of the concentration (ln[C]) versus time.

  • If the plot is linear, the degradation follows first-order kinetics. The slope of this line is equal to the negative of the rate constant (-k).

  • The shelf-life (t₉₀), or the time it takes for 10% of the compound to degrade, can be calculated as: t₉₀ = 0.105 / k.

By following these guidelines and protocols, you can effectively characterize the stability of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, select the optimal buffer system for your needs, and ensure the integrity and reproducibility of your research.

References

• Sapińska, D., Adamek, E., Masternak, E., Zielińska-Danch, W., & Baran, W. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. Toxics. [Link][1][2]

• National Center for Biotechnology Information. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. PubMed. [Link][1][2]

• ResearchGate. (2022). (PDF) Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. [Link][1][2][8]

• ResearchGate. (2015). (PDF) Effects of pH and Manure on Transport of Sulfonamide Antibiotics in Soil. [Link][3]

• National Center for Biotechnology Information. (2016). Effect of pH and soil structure on transport of sulfonamide antibiotics in agricultural soils. PubMed. [Link][4]

• Adhikari, A., Sahu, P. K., & Roy, A. (2022). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. ResearchGate. [Link][13]

• BioProcess International. (2004). Forced Degradation Studies: Regulatory Considerations and Implementation. [Link][14]

• National Center for Biotechnology Information. (2018). Degradation of sulfonamides as a microbial resistance mechanism. PubMed. [Link]

• MedCrave. (2016). Forced Degradation Studies. [Link][7]

• National Center for Biotechnology Information. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. PMC. [Link][12]

• National Center for Biotechnology Information. (1998). Kinetics of hydrolysis and cyclization of ethyl 2-(aminosulfonyl)benzoate to saccharin. PubMed. [Link]

• National Center for Biotechnology Information. (1995). Evolution of novel metabolic pathways for the degradation of chloroaromatic compounds. PubMed. [Link][9]

• ResearchGate. (2014). Diagram showing possible degradation pathways for chlorobenzenes (modified from Field and Sierra-Alvarez, 2008). [Link][10]

• National Center for Biotechnology Information. (2014). Metabolic pathway for degradation of 2-chloro-4-aminophenol by Arthrobacter sp. SPG. PubMed. [Link]

• National Center for Biotechnology Information. (2011). The Hydrolysis of 4-amino- And 4-dimethylaminobenzene Sulfonyl Chlorides: An Unprecedented Case of Independence of Reactivity From pH. PubMed. [Link]

• National Center for Biotechnology Information. (2024). Alternative buffer systems in biopharmaceutical formulations and their effect on protein stability. PubMed. [Link]

• National Center for Biotechnology Information. (1982). Kinetics of local anesthetic esters and the effects of adjuvant drugs on 2-chloroprocaine hydrolysis. PubMed. [Link][16]

• MDPI. (2020). Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. [Link][15]

• National Center for Biotechnology Information. (2022). Theoretical prediction on the hydrolysis rate of the new types of nerve agents: A density functional study. PMC. [Link]

• National Center for Biotechnology Information. (2011). Aerobic biodegradation of the chloroethenes: pathways, enzymes, ecology, and evolution. PubMed. [Link]

• National Center for Biotechnology Information. (2024). Automated method for quantification of 20 amino acids in cell culture media during biopharmaceutical development. PubMed. [Link]

• National Center for Biotechnology Information. (2022). Buffer concentration dramatically affects the stability of S-nitrosothiols in aqueous solutions. PubMed. [Link][5]

• MDPI. (2024). A Review on Analytical Techniques for Quantitative Detection of Biogenic Amines in Aquatic Products. [Link][17]

• ResearchGate. (2011). The Hydrolysis of 4-Amino- and 4-Dimethylaminobenzene Sulfonyl Chlorides: An Unprecedented Case of Independence of Reactivity from pH | Request PDF. [Link]

• Agency for Toxic Substances and Disease Registry. (2004). Analytical Methods. [Link]

• National Center for Biotechnology Information. (2021). Analytical Methods Used for the Detection and Quantification of Benzodiazepines. PMC. [Link][18]

• National Center for Biotechnology Information. (2020). Degradation pathways, microbial community and electricity properties analysis of antibiotic sulfamethoxazole by bio-electro-Fenton system. PubMed. [Link][11]

• MDPI. (2023). The Effects of Buffer Nature on Immobilized Lipase Stability Depend on Enzyme Support Loading. [Link][19]

• National Center for Biotechnology Information. (2024). Comparative analysis and mechanistic insights into polysorbate 80 stability differences in biopharmaceutical buffer systems. PubMed. [Link][6]

• MDPI. (2024). Strategies to Stabilize Dalbavancin in Aqueous Solutions; Section-2: The Effects of 2 Hydroxypropyl-β-Cyclodextrin and Acetate Buffer with and Without Divalent Metal Ions. [Link]

Sources

• 1. Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effect of pH and soil structure on transport of sulfonamide antibiotics in agricultural soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Buffer concentration dramatically affects the stability of S-nitrosothiols in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative analysis and mechanistic insights into polysorbate 80 stability differences in biopharmaceutical buffer systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Evolution of novel metabolic pathways for the degradation of chloroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Degradation pathways, microbial community and electricity properties analysis of antibiotic sulfamethoxazole by bio-electro-Fenton system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. biopharminternational.com [biopharminternational.com]
• 15. mdpi.com [mdpi.com]
• 16. Kinetics of local anesthetic esters and the effects of adjuvant drugs on 2-chloroprocaine hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to Carbonic Anhydrase Inhibition: Profiling N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and its Analogs

This guide provides an in-depth comparative analysis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and related compounds as inhibitors of the ubiquitous enzyme family, carbonic anhydrases (CAs). Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to offer a clear perspective on the potency and isoform selectivity of these sulfonamide-based inhibitors.

Introduction: The Critical Role of Carbonic Anhydrases

Carbonic anhydrases (CAs, EC 4.2.1.1) are a family of metalloenzymes that play a pivotal role in fundamental physiological processes.[1] These enzymes catalyze the rapid and reversible hydration of carbon dioxide to bicarbonate and a proton (CO₂ + H₂O ⇌ HCO₃⁻ + H⁺).[1] In humans, there are 15 distinct α-CA isoforms, each exhibiting unique tissue distribution, subcellular localization, and catalytic activity.[1]

The diverse functions of these isoforms mean that their dysregulation is implicated in a wide array of pathologies, including glaucoma, epilepsy, edema, and various cancers.[2][3] This central role in both health and disease has established CAs as significant therapeutic targets.[1] In particular, isoforms such as CA IX and XII are overexpressed in hypoxic tumors, contributing to the acidic tumor microenvironment and are thus key targets for the development of novel anticancer therapies.[1][4]

The primary sulfonamide group (-SO₂NH₂) is the most extensively characterized zinc-binding group (ZBG) for CA inhibitors. Benzenesulfonamides, in particular, represent a major class of CA inhibitors, with the sulfonamide moiety coordinating to the Zn(II) ion within the enzyme's active site in its deprotonated, anionic form.[1]

The Sulfonamide Inhibitor Landscape: A Comparative Analysis

The therapeutic efficacy and side-effect profile of sulfonamide inhibitors are intrinsically linked to their isoform selectivity. Non-selective inhibition can lead to off-target effects, while isoform-specific inhibitors hold the promise of more targeted and safer therapies.[5] This section provides a comparative analysis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide's close analog, 4-(2-Aminoethyl)benzenesulfonamide (AEBS), alongside established clinical inhibitors.

Quantitative Inhibitor Potency and Selectivity Profile

The following table summarizes the inhibition constants (Kᵢ) of AEBS and other key sulfonamide inhibitors against four representative human carbonic anhydrase isoforms: the cytosolic hCA I and hCA II, and the tumor-associated transmembrane isoforms hCA IX and hCA XII. Lower Kᵢ values indicate greater inhibitory potency.

Compound	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)
4-(2-Aminoethyl)benzenesulfonamide (AEBS) *	-	-	Inhibitor	-
Acetazolamide (AAZ)	250	12	25	5.7
Dorzolamide	>10,000	3.5	49	51
Brinzolamide	3,300	3.1	4.8	6.2
Methazolamide	50	14	25	5.7

Structure-Activity Relationship (SAR) Insights

The benzenesulfonamide scaffold serves as the "warhead" of the inhibitor, anchoring to the zinc ion in the active site. The "tail" portion of the molecule, in the case of our topic compound, the 2-aminoethyl group, extends into the active site cavity and can form additional interactions with amino acid residues, which is a key determinant of isoform selectivity.[1]

The general structure of a sulfonamide inhibitor binding to the active site of carbonic anhydrase is depicted below:

Caption: Generalized binding of a sulfonamide inhibitor to the carbonic anhydrase active site.

Experimental Protocol: The p-Nitrophenyl Acetate (p-NPA) Esterase Assay

A common and straightforward method for assessing the inhibitory activity of compounds against carbonic anhydrase is the p-nitrophenyl acetate (p-NPA) assay. This colorimetric assay leverages the esterase activity of CAs.[6]

Principle of the Assay

Carbonic anhydrases catalyze the hydrolysis of the colorless substrate p-NPA to the yellow-colored product p-nitrophenol (p-NP), which can be quantified spectrophotometrically by measuring the increase in absorbance at 400-405 nm. The rate of p-NP formation is directly proportional to the CA activity. The presence of an inhibitor will decrease the rate of this reaction.[6]

The enzymatic reaction is as follows:

Caption: Enzymatic hydrolysis of p-NPA by Carbonic Anhydrase.

Step-by-Step Methodology

Materials:

• Purified human carbonic anhydrase (e.g., hCA II)

• p-Nitrophenyl acetate (p-NPA)

• Assay Buffer (e.g., 50 mM Tris-SO₄, pH 7.6)

• Inhibitor compound (e.g., N-(2-Aminoethyl)-4-chlorobenzenesulfonamide)

• DMSO (for dissolving inhibitor)

• 96-well microplate (clear, flat-bottom)

• Microplate reader capable of measuring absorbance at 400-405 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the inhibitor in DMSO.

  • Prepare a fresh stock solution of p-NPA in acetonitrile or DMSO.

  • Prepare the assay buffer.

• Assay Setup:

  • Add assay buffer to the wells of the 96-well plate.

  • Add serial dilutions of the inhibitor compound to the appropriate wells. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., Acetazolamide).

  • Add the carbonic anhydrase enzyme solution to all wells except for the blank.

• Pre-incubation:

  • Incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow for the inhibitor to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the p-NPA substrate solution to all wells.

  • Immediately place the plate in the microplate reader and measure the absorbance at 400-405 nm in kinetic mode at regular intervals (e.g., every 30 seconds) for a total duration of 10-15 minutes.

Data Analysis

• Calculate the Rate of Reaction: For each well, determine the initial rate of the reaction (V₀) by plotting absorbance versus time and calculating the slope of the linear portion of the curve (ΔAbs/min).

• Determine IC₅₀ Values: Plot the percentage of inhibition (relative to the uninhibited control) against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition).

• Calculate Kᵢ Values: The IC₅₀ values can be converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which requires knowledge of the substrate concentration and the Michaelis constant (Kₘ) of the enzyme for the substrate.

The overall experimental workflow is summarized in the following diagram:

Caption: Experimental workflow for the p-NPA carbonic anhydrase inhibition assay.

Conclusion and Future Directions

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and its analogs represent a promising area for the development of novel carbonic anhydrase inhibitors. The structure-activity relationships of benzenesulfonamides are well-established, providing a solid foundation for rational drug design. The "tail approach," modifying the substituent at the 4-position of the benzene ring, offers a powerful strategy for tuning the inhibitory potency and achieving isoform selectivity.

Further research should focus on obtaining precise Kᵢ values for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide against a broad panel of human CA isoforms to fully characterize its inhibitory profile. Such data will be invaluable for guiding the development of the next generation of highly selective and effective carbonic anhydrase inhibitors for a range of therapeutic applications.

References

• Del Prete, S., Bua, S., Alasmary, F. A., AlOthman, Z., Tambutté, S., Zoccola, D., ... & Capasso, C. (2019). Comparison of the Sulfonamide Inhibition Profiles of the α-Carbonic Anhydrase Isoforms (SpiCA1, SpiCA2 and SpiCA3) Encoded by the Genome of the Scleractinian Coral Stylophora pistillata. Marine drugs, 17(3), 146. [Link]

• Vaškevičiūtė, P., Paketurytė, V., Zubrienė, A., Kairys, V., Petrauskas, V., & Matulis, D. (2014). 4-amino-substituted benzenesulfonamides as inhibitors of human carbonic anhydrases. Molecules, 19(11), 17356-17380. [Link]

• Demirdağ, R., Gündoğdu, G., & Ekinci, D. (2023). Inhibitory effects of sulfenimides on human and bovine carbonic anhydrase enzymes. Journal of Biochemical and Molecular Toxicology, 37(5), e23298. [Link]

• Bua, S., Ghorab, M. M., & Supuran, C. T. (2018). Comparison of the Sulfonamide Inhibition Profiles of the β- and γ-Carbonic Anhydrases from the Pathogenic Bacterium Burkholderia pseudomallei. Molecules, 23(11), 2999. [Link]

• Del Prete, S., Bua, S., Alasmary, F. A., AlOthman, Z., Tambutté, S., Zoccola, D., ... & Capasso, C. (2019). Comparison of the Sulfonamide Inhibition Profiles of the α-Carbonic Anhydrase Isoforms (SpiCA1, SpiCA2 and SpiCA3) Encoded by the Genome of the Scleractinian Coral Stylophora pistillata. Marine drugs, 17(3), 146. [Link]

• Khan, M. F., Asif, M., Khan, A., & Asiri, A. M. (2017). Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. Bioinorganic chemistry and applications, 2017. [Link]

• Nocentini, A., Bua, S., & Supuran, C. T. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International journal of molecular sciences, 22(22), 12519. [Link]

• Vaškevičiūtė, P., Paketurytė, V., Zubrienė, A., Kairys, V., Petrauskas, V., & Matulis, D. (2014). 4-amino-substituted benzenesulfonamides as inhibitors of human carbonic anhydrases. Molecules, 19(11), 17356-17380. [Link]

• Żołnowska, B., Sławiński, J., Pogorzelska, A., Chojnacki, J., Vullo, D., & Supuran, C. T. (2014). Carbonic anhydrase inhibitors. Synthesis, and molecular structure of novel series N-substituted N'-(2-arylmethylthio-4-chloro-5-methylbenzenesulfonyl) guanidines and their inhibition of human cytosolic isozymes I and II and the transmembrane tumor-associated isozymes IX and XII. European journal of medicinal chemistry, 71, 135-147. [Link]

• Angeli, A., Dudutienė, V., & Supuran, C. T. (2022). Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. International journal of molecular sciences, 23(8), 4296. [Link]

• Al-Warhi, T., Guler, O. O., & Supuran, C. T. (2023). Inhibition Studies on Carbonic Anhydrase Isoforms I, II, IX, and XII with a Series of Sulfaguanidines. ACS medicinal chemistry letters, 14(4), 485-490. [Link]

• Sławiński, J., Pogorzelska, A., & Supuran, C. T. (2009). Carbonic anhydrase inhibitors. Biphenylsulfonamides with inhibitory action towards the transmembrane, tumor-associated isozymes IX possess cytotoxic activity against human colon, lung and breast cancer cell lines. Journal of enzyme inhibition and medicinal chemistry, 24(2), 499-505. [Link]

• Guler, O. O., & Supuran, C. T. (2017). Inhibition Effects of Some Lignans on Carbonic Anhydrase, Acetylcholinesterase and Butyrylcholinesterase Enzymes. Records of Natural Products, 11(4), 384. [Link]

• GoodRx. (2018). Popular Carbonic Anhydrase Inhibitors List, Drug Prices and Medication Information. GoodRx. [Link]

• Lens.com. (n.d.). What Are Carbonic Anhydrase Inhibitors?. Lens.com. [Link]

• Duivenvoorden, W. C., Hopmans, S. N., Gallino, D., Farrell, T., Gerdes, C., Glennie, D., ... & Pinthus, J. H. (2015). Inhibition of carbonic anhydrase IX (CA9) sensitizes renal cell carcinoma to ionizing radiation. Oncology reports, 34(4), 1968-1976. [Link]

• Giovannuzzi, S., Nocentini, A., & Supuran, C. T. (2023). Inhibition of pathogenic bacterial carbonic anhydrases by monothiocarbamates. Journal of enzyme inhibition and medicinal chemistry, 38(1), 2200251. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Inhibition of bacterial α-, β- and γ-class carbonic anhydrases with selenazoles incorporating benzenesulfonamide moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Inhibition of carbonic anhydrase IX (CA9) sensitizes renal cell carcinoma to ionizing radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs - PMC [pmc.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide Derivatives: A Comparative Guide for Drug Discovery

In the landscape of modern medicinal chemistry, the benzenesulfonamide scaffold remains a cornerstone for the development of targeted therapeutics. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives, a class of compounds with significant potential in oncology. By dissecting the roles of key structural motifs, we aim to furnish researchers and drug development professionals with the insights necessary to rationally design novel and potent therapeutic agents. This document will objectively compare the performance of these derivatives against alternative compounds, supported by experimental data and detailed protocols.

The N-(2-Aminoethyl)-4-chlorobenzenesulfonamide Scaffold: A Privileged Structure

The core structure, N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, combines several key pharmacophoric features:

• 4-Chlorobenzenesulfonamide Moiety: The sulfonamide group is a well-established zinc-binding group, crucial for the inhibition of metalloenzymes. The 4-chloro substitution on the phenyl ring often enhances the inhibitory potency of benzenesulfonamide derivatives against various targets.

• N-(2-Aminoethyl) Linker: This flexible ethylenediamine linker provides a crucial point for derivatization, allowing for the introduction of various substituents to modulate pharmacokinetic and pharmacodynamic properties. The terminal amino group can participate in key hydrogen bonding interactions within the target's active site.

Our analysis of the existing literature suggests that a primary biological target for this class of compounds is Carbonic Anhydrase (CA) , particularly the tumor-associated isoforms CA IX and CA XII.

Unraveling the Mechanism: Targeting Carbonic Anhydrase in Cancer

Carbonic anhydrases are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] In hypoxic solid tumors, the overexpression of CA IX and CA XII plays a pivotal role in maintaining the acidic tumor microenvironment, which promotes tumor growth, metastasis, and resistance to therapy. By inhibiting these enzymes, the extracellular pH of the tumor can be elevated, leading to apoptosis and chemosensitization.[2]

The sulfonamide moiety of the N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives is hypothesized to coordinate with the zinc ion in the active site of carbonic anhydrase, mimicking the transition state of the CO2 hydration reaction. The rest of the molecule can then engage in further interactions with the enzyme's active site residues, dictating the potency and isoform selectivity of the inhibitor.

Figure 1: Proposed mechanism of action for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives as anticancer agents via inhibition of carbonic anhydrase IX/XII.

Structure-Activity Relationship (SAR) Analysis

While a dedicated SAR study on a series of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives is not extensively documented, we can infer key relationships from studies on analogous benzenesulfonamides.

Modifications of the Benzenesulfonamide Ring

The 4-chlorophenylsulfonamide moiety is a recurring feature in potent carbonic anhydrase inhibitors.

• Position of the Sulfonamide Group: The primary sulfonamide group (-SO2NH2) is essential for coordinating with the zinc ion in the active site of carbonic anhydrases.

• Substitution on the Phenyl Ring: The 4-chloro substituent is generally favorable for activity. Studies on related benzenesulfonamide-bearing imidazoles have shown that 4-chloro and 3,4-dichloro substitutions are present in the most active compounds against triple-negative breast cancer and melanoma cell lines.[3]

Modifications of the N-(2-Aminoethyl) Linker

The N-(2-Aminoethyl) linker offers a versatile point for modification to optimize potency and selectivity.

• Length and Rigidity of the Linker: The length and flexibility of the linker can influence how the molecule orients itself within the active site.

• Substitution on the Terminal Amino Group: This is a critical area for SAR. Introducing various substituents can lead to interactions with different sub-pockets of the enzyme's active site. For instance, in a series of 4-cyanamidobenzenesulfonamides, longer aliphatic chains (C6, C7, and C18) as substituents at the cyanamide functionality were favored for potent inhibition of human carbonic anhydrases.[4]

Based on these observations, a hypothetical SAR for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives as CA inhibitors can be proposed:

Modification Site	Structural Change	Expected Impact on Activity	Rationale
Benzenesulfonamide Ring	Replacement of 4-chloro with other halogens (e.g., F, Br)	Variable	Halogens can influence electronic properties and binding interactions.
Introduction of a second substituent (e.g., methyl)	Potentially increased activity/selectivity	Can provide additional interactions with the active site.
Aminoethyl Linker	Alkylation of the terminal amino group	Potentially increased activity	Hydrophobic interactions with the active site.
Acylation of the terminal amino group	Potentially increased activity	Formation of additional hydrogen bonds.
Introduction of bulky aromatic or heterocyclic groups	Potentially increased activity and selectivity	Can access deeper pockets of the active site.

Comparative Performance with Alternative Carbonic Anhydrase Inhibitors

To contextualize the potential of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives, it is essential to compare them with established and investigational carbonic anhydrase inhibitors.

Compound Class	Example	Target Isoforms	Anticancer Activity (IC50/GI50)	Key Features
Clinical CA Inhibitors	Acetazolamide	Broad-spectrum	Micromolar range	Lacks isoform selectivity, leading to side effects.
Investigational CA Inhibitors	SLC-0111 (Ureido-substituted benzenesulfonamide)	Selective for CA IX/XII	Potent in combination therapies[2]	High selectivity for tumor-associated isoforms.
4-Chlorobenzenesulfonamide Derivatives	N-(2-benzoxazolyl)-2-benzylthio-4-chloro-5-(4-fluorophenylcarbamoyl)benzenesulfonamide	Not specified	GI50 = 0.1 µM (NCI-H522, SK-MEL-2)[5]	High potency against specific cancer cell lines.
N-(4-(1H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide	β-catenin pathway	IC50 = 0.12 µM (HCT116)[4]	Potent inhibitor of a key cancer signaling pathway.

Data is compiled from various sources and should be used for comparative purposes. Direct comparison of absolute values across different studies should be done with caution due to variations in experimental conditions.

The data suggests that while classical CA inhibitors like Acetazolamide have limited anticancer efficacy due to a lack of selectivity, newer generations of sulfonamide-based inhibitors, including various 4-chlorobenzenesulfonamide derivatives, exhibit potent and selective anticancer activity.[4][5]

Experimental Protocols

To facilitate further research, we provide detailed, step-by-step methodologies for the synthesis and biological evaluation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives.

General Synthesis of N-Substituted Benzenesulfonamides

This protocol outlines a classical approach to synthesizing benzenesulfonamide derivatives.[6]

Materials:

• Substituted benzenesulfonyl chloride

• Primary or secondary amine

• Pyridine or triethylamine (base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (solvent)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve the primary or secondary amine (1.0 eq) in the chosen solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add the base (1.1-1.5 eq) to the solution and stir at room temperature.

• Dissolve the substituted benzenesulfonyl chloride (1.0 eq) in the same solvent and add it dropwise to the amine solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Figure 2: General workflow for the synthesis of N-substituted benzenesulfonamides.

In Vitro Anticancer Activity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• 96-well plates

• Cancer cell lines

• Complete cell culture medium

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and a vehicle control (DMSO) and incubate for 48-72 hours.

• Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37 °C.

• Remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Carbonic Anhydrase Inhibition Assay: Stopped-Flow Method

The stopped-flow technique is used to measure the kinetics of the CO2 hydration reaction catalyzed by carbonic anhydrase.[7][8]

Materials:

• Stopped-flow spectrophotometer

• Purified human carbonic anhydrase isoforms

• Buffer solution (e.g., Tris-HCl)

• pH indicator (e.g., phenol red)

• CO2-saturated water

• Test inhibitor

Procedure:

• Prepare two syringes for the stopped-flow instrument. Syringe A contains the enzyme and the pH indicator in the buffer. Syringe B contains CO2-saturated water.

• Rapidly mix the contents of the two syringes. The enzymatic hydration of CO2 will cause a change in pH, which is monitored by the change in absorbance of the pH indicator.

• Record the initial rate of the reaction.

• Repeat the experiment with different concentrations of the test inhibitor in Syringe A.

• Determine the inhibition constant (Ki) or the IC50 value by analyzing the reaction rates at various inhibitor concentrations.

Conclusion and Future Directions

The N-(2-Aminoethyl)-4-chlorobenzenesulfonamide scaffold represents a promising starting point for the development of novel anticancer agents, likely through the inhibition of tumor-associated carbonic anhydrase isoforms. The SAR analysis, synthesized from related compound series, suggests that modifications to both the benzenesulfonamide ring and the N-(2-aminoethyl) linker can significantly impact biological activity. Future research should focus on the systematic synthesis and evaluation of a dedicated library of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives to establish a more definitive SAR. This will enable the rational design of compounds with improved potency, isoform selectivity, and pharmacokinetic profiles, ultimately leading to the development of more effective and safer cancer therapeutics.

References

• Di Micco, S., et al. (2021). Diversely N-substituted benzenesulfonamides dissimilarly bind to human carbonic anhydrases: crystallographic investigations of N-nitrosulfonamides. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1366-1373. [Link]

• Ghorab, M. M., et al. (2012). Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. Archiv der Pharmazie, 345(8), 652-660. [Link]

• Angeli, A., et al. (2022). 4-Cyanamidobenzenesulfonamide derivatives: a novel class of human and bacterial carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2686-2694. [Link]

• Ghorab, M. M., et al. (2016). Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. European Journal of Medicinal Chemistry, 118, 203-213. [Link]

• La Regina, G., et al. (2024). Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. Journal of Medicinal Chemistry. [Link]

• Lopis, A., et al. (2017). A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis. Journal of Visualized Experiments, (121), 55395. [Link]

• Nocentini, A., et al. (2018). Inhibitory activity against carbonic anhydrase IX and XII as a candidate selection criterion in the development of new anticancer agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1546-1556. [Link]

• Said, M. F., et al. (2023). New Chalcone Derivatives Containing 2,4-Dichlorobenzenesulfonamide Moiety with Anticancer and Antioxidant Properties. Molecules, 29(1), 4. [Link]

• Supuran, C. T. (2016). Carbonic anhydrase inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(12), 2843-2850.

• Tars, K., et al. (2019). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 24(16), 2919. [Link]

• Topal, M., et al. (2020). Synthesis of 4-(2-substituted hydrazinyl)benzenesulfonamides and their carbonic anhydrase inhibitory effects. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 163-169. [Link]

• Vaškevičiūtė, A., et al. (2021). Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures. International Journal of Molecular Sciences, 22(22), 12285. [Link]

• Winum, J. Y., et al. (2013). Synthesis and biological evaluation of benzenesulphonamide-bearing 1,4,5-trisubstituted-1,2,3-triazoles possessing human carbonic anhydrase I, II, IV, and IX inhibitory activity. Bioorganic & Medicinal Chemistry Letters, 23(20), 5589-5593. [Link]

• Zarghi, A., et al. (2008). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Iranian Journal of Pharmaceutical Research, 7(4), 241-248. [Link]

• Zolnowska, B., et al. (2021). Modeling of Anticancer Sulfonamide Derivatives Lipophilicity by Chemometric and Quantitative Structure-Retention Relationships Approaches. Molecules, 26(16), 4983. [Link]

• Zweifach, A. (2017). A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis. Methods in Molecular Biology, 1526, 215-231. [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. [Link]

• ResearchGate. (2018). Inhibition constants (KI s) by a stopped flow CO 2 hydrase assay, with acetazolamide AAZ as standard drug 48. [Link]

• De Simone, G., et al. (2018). The carbonic anhydrase IX inhibitor SLC-0111 sensitises cancer cells to conventional chemotherapy. Scientific Reports, 8(1), 15830. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The carbonic anhydrase IX inhibitor SLC-0111 sensitises cancer cells to conventional chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of 4-(2-substituted hydrazinyl)benzenesulfonamides and their carbonic anhydrase inhibitory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to the Validation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide as a Carbonic Anhydrase Inhibitor

For researchers, scientists, and drug development professionals, the rigorous validation of a chemical probe is paramount to ensure the reliability and reproducibility of experimental results. This guide provides a comprehensive framework for the validation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, a small molecule with a benzenesulfonamide scaffold, as a research tool for enzyme inhibition. While benzenesulfonamides are a well-established class of carbonic anhydrase (CA) inhibitors, the specific inhibitory profile of this particular compound requires thorough characterization.[1][2][3] This guide will walk you through the necessary steps to validate its on-target activity, assess its selectivity, and compare its performance against established inhibitors.

The core principle of this validation process is not just to determine if the compound inhibits an enzyme, but to understand how it inhibits, its potency, and its specificity.[4][5] This ensures that when used as a research tool, the observed biological effects can be confidently attributed to the modulation of its intended target.

Foundational Understanding: The Benzenesulfonamide Scaffold and Carbonic Anhydrases

Benzenesulfonamides are a cornerstone in the development of carbonic anhydrase inhibitors.[1][6][7] Carbonic anhydrases are a family of metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[8][9][10] These enzymes are involved in a multitude of physiological processes, and their dysregulation is implicated in various diseases, including glaucoma, epilepsy, and cancer, making them significant therapeutic targets.[2][3][8][11]

The validation of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide will therefore focus on the hypothesis that it acts as a carbonic anhydrase inhibitor. Our experimental design will aim to confirm this hypothesis and characterize its inhibitory properties.

Experimental Validation Workflow

A robust validation workflow is essential for generating high-quality, reliable data. The following diagram outlines the key stages of the proposed validation process.

Caption: A summary of common enzyme inhibition mechanisms.

By analyzing the Lineweaver-Burk plot, the specific mechanism for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide can be determined. This information is critical for designing in vivo experiments and for understanding how the inhibitor will perform under different physiological conditions. [12]

Conclusion and Recommendations

The validation of a research tool is a multi-faceted process that requires careful experimental design and interpretation. By following the steps outlined in this guide, researchers can build a comprehensive profile of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide as a carbonic anhydrase inhibitor. This includes its potency (IC50), selectivity across different CA isoforms, and its mechanism of action.

References

• List of Carbonic anhydrase inhibitors. Drugs.com. [Link]

• Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity. PubMed. [Link]

• Popular Carbonic Anhydrase Inhibitors List, Drug Prices and Medication Information. GoodRx. [Link]

• Carbonic Anhydrase Inhibitors. Comparison of Chlorthalidone and Indapamide X-ray Crystal Structures in Adducts with Isozyme II: When Three Water Molecules and the Keto−Enol Tautomerism Make the Difference. ACS Publications. [Link]

• Identification of Novel and Potent Indole-Based Benzenesulfonamides as Selective Human Carbonic Anhydrase II Inhibitors: Design, Synthesis, In Vitro, and In Silico Studies. MDPI. [Link]

• Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. PMC - NIH. [Link]

• Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors. PMC - NIH. [Link]

• Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors with Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Evaluation. PubMed. [Link]

• Enzyme Inhibition: The Role of 4-Chlorobenzenesulfonamide in Biochemical Research. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• An overview of carbohydrate-based carbonic anhydrase inhibitors. PMC - NIH. [Link]

• List of carbonic anhydrase inhibitors: Uses, common brands, and safety information. SingleCare. [Link]

• New analogues of N-(2-aminoethyl)-4-chlorobenzamide (Ro 16-6491). Some of the most potent monoamine oxidase-B inactivators. PubMed. [Link]

• Evaluation of a minimal experimental design for determination of enzyme kinetic parameters and inhibition mechanism. PubMed. [Link]

• Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). Assay Genie. [Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PMC. [Link]

• Carbonic Anhydrase Activity Assay. Protocols.io. [Link]

• A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. MDPI. [Link]

• Mechanism of Action Assays for Enzymes. NCBI Bookshelf - NIH. [Link]

• Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. NIH. [Link]

• Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. PubMed. [Link]

• Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. PubMed. [Link]

• In Vitro Safety, Off-Target and Bioavailability Profile of the Antiviral Compound Silvestrol. MDPI. [Link]

• Target (In)Validation: A Critical, Sometimes Unheralded, Role of Modern Medicinal Chemistry. PubMed. [Link]

• Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News. [Link]

• A new inhibitor design strategy for carboxypeptidase A as exemplified by N-(2-chloroethyl)-N-methylphenylalanine. PubMed. [Link]

• On-target and off-target-based toxicologic effects. PubMed. [Link]

• Mechanism of biotin carboxylase inhibition by ethyl 4-[[2-chloro-5-(phenylcarbamoyl)phenyl]sulphonylamino]benzoate. PubMed. [Link]

• The Double-Edged Effects of MLN4924: Rethinking Anti-Cancer Drugs Targeting the Neddylation Pathway. MDPI. [Link]

• Emerging Drug Targets Identification & Validation. Discovery On Target. [Link]

• The Effect of the EGFR - Targeting Compound 3-[(4-Phenylpyrimidin-2-yl) Amino] Benzene-1-Sulfonamide (13f) against Cholangiocarcinoma Cell Lines. PubMed. [Link]

Sources

• 1. Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. An overview of carbohydrate-based carbonic anhydrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Experimental Activity Validation of Inhibitors [creative-enzymes.com]
• 5. Activity Measurement of Inhibitors in Ligand-Based Design [creative-enzymes.com]
• 6. Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors with Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. drugs.com [drugs.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases | MDPI [mdpi.com]
• 11. Popular Carbonic Anhydrase Inhibitors List, Drug Prices and Medication Information - GoodRx [goodrx.com]
• 12. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. On-target and off-target-based toxicologic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Target (In)Validation: A Critical, Sometimes Unheralded, Role of Modern Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Comparative Analysis: N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and its Parent Compound, 4-chlorobenzenesulfonamide

This guide provides an in-depth comparative analysis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and its parent compound, 4-chlorobenzenesulfonamide. Designed for researchers, scientists, and drug development professionals, this document delves into the structural, physicochemical, and potential biological activity differences imparted by the addition of an aminoethyl group to the core sulfonamide structure. While experimental data for N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is limited in publicly accessible literature, this guide offers a framework for comparison, supported by experimental data for the parent compound and detailed, field-proven protocols for generating comparative data.

Introduction: The Significance of Structural Modification in Sulfonamide Chemistry

The sulfonamide functional group is a cornerstone in medicinal chemistry, forming the basis for a wide array of therapeutic agents with diverse biological activities, including antimicrobial, anticonvulsant, and anticancer properties.[1][2][3] The parent compound, 4-chlorobenzenesulfonamide, serves as a versatile building block for more complex therapeutic agents.[4] The modification of the sulfonamide nitrogen is a common strategy to modulate the pharmacokinetic and pharmacodynamic properties of these compounds. The introduction of an N-(2-aminoethyl) substituent is anticipated to significantly alter key physicochemical parameters, thereby influencing biological activity. This guide will explore these anticipated changes and provide the methodologies to empirically validate them.

Structural and Physicochemical Comparison

The key structural difference between the two compounds is the substitution on the sulfonamide nitrogen. This seemingly simple modification has profound implications for the molecule's physicochemical properties, which in turn dictate its behavior in biological systems.

Caption: Workflow for LogP determination by the shake-flask method.

Protocol:

• Preparation of Phases: Prepare water-saturated n-octanol and n-octanol-saturated water by mixing equal volumes of n-octanol and water, shaking vigorously, and allowing the phases to separate overnight.

• Stock Solution: Prepare a stock solution of the test compound in the phase in which it is more soluble.

• Partitioning: In a separatory funnel, add a known volume of the stock solution to a mixture of the two phases.

• Equilibration: Shake the funnel for a predetermined time (e.g., 1 hour) to allow for equilibrium to be reached.

• Phase Separation: Allow the phases to separate completely.

• Quantification: Carefully collect samples from both the aqueous and octanol phases. Determine the concentration of the compound in each phase using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the logarithm of P. [5]

In Vitro Cytotoxicity Assessment by MTT Assay

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity. [6]It is a standard preliminary screen for potential anticancer agents. [7][8]

Caption: Workflow for the MTT cytotoxicity assay.

Protocol:

• Cell Seeding: Seed a suitable cancer cell line (e.g., HeLa, MCF-7) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds and add them to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for a desired period (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Remove the medium and add fresh medium containing MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well. [9]5. Formazan Formation: Incubate the plate for 2-4 hours to allow the conversion of MTT to formazan crystals by viable cells.

• Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Plasma Protein Binding by Equilibrium Dialysis

Rationale: The extent of binding to plasma proteins significantly affects the free drug concentration, which is the fraction available to exert a therapeutic effect. [10]Equilibrium dialysis is a widely accepted method for determining plasma protein binding. [11][12]

Caption: Workflow for plasma protein binding determination by equilibrium dialysis.

Protocol:

• Device Preparation: Hydrate the semi-permeable membrane (typically with a molecular weight cutoff of 6-8 kDa) and assemble the equilibrium dialysis apparatus (e.g., a 96-well RED device). [13][14]2. Sample Preparation: Spike plasma (e.g., human, rat) with the test compound at a known concentration.

• Dialysis Setup: Add the compound-spiked plasma to the donor chamber and an equal volume of protein-free buffer (e.g., PBS) to the receiver chamber.

• Equilibration: Incubate the dialysis unit at 37°C with gentle shaking for a sufficient time to reach equilibrium (determined in a preliminary experiment).

• Sampling: After incubation, collect aliquots from both the plasma and buffer chambers.

• Quantification: Determine the concentration of the compound in both sets of samples, typically using a sensitive analytical method like LC-MS/MS.

• Calculation: Calculate the fraction unbound (fu) and the percentage of protein binding.

Conclusion

The addition of an N-(2-aminoethyl) group to 4-chlorobenzenesulfonamide is predicted to significantly alter its physicochemical properties, leading to increased aqueous solubility and potentially modulating its biological activity profile. While direct experimental data for the derivative is sparse, this guide provides a robust framework for a comprehensive comparative analysis. By following the detailed experimental protocols for determining lipophilicity, cytotoxicity, and plasma protein binding, researchers can generate the necessary data to elucidate the structure-activity relationships and evaluate the therapeutic potential of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

References

• CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• Bio-protocol. (n.d.). Protein Binding by Equilibrium Dialysis. Retrieved from [Link]

• PubChem. (n.d.). AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• protocols.io. (2024, September 23). LogP / LogD shake-flask method. Retrieved from [Link]

• Chemsrc. (2025, August 27). 4-Chlorobenzenesulfonamide. Retrieved from [Link]

• NCBI Bookshelf. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• BioIVT. (n.d.). Plasma Protein Binding Assay. Retrieved from [Link]

• PubChem. (n.d.). 4-Chlorobenzenesulfonamide. Retrieved from [Link]

• PubMed. (n.d.). Carbonic anhydrase inhibitors: 4-sulfamoyl-benzenecarboxamides and 4-chloro-3-sulfamoyl-benzenecarboxamides with strong topical antiglaucoma properties. Retrieved from [Link]

• MDPI. (2022, November 1). Evaluation of the Antimicrobial Activity of N-Acylated 4-Chloro-2-mercaptobenzenesulfonamide Derivatives. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Synthesis and antibacterial activity of novel 4-chloro-2-mercaptobenzenesulfonamide derivatives. Retrieved from [Link]

• Encyclopedia.pub. (2022, August 25). Methods for Determination of Lipophilicity. Retrieved from [Link]

• abcr Gute Chemie. (n.d.). N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) LogP / LogD shake-flask method v1. Retrieved from [Link]

• PubMed. (n.d.). Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. Retrieved from [Link]

• JoVE. (2019, January 30). A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. Retrieved from [Link]

• PMC - NIH. (n.d.). Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. Retrieved from [Link]

• PMC - NIH. (n.d.). 4-Cyanamidobenzenesulfonamide derivatives: a novel class of human and bacterial carbonic anhydrase inhibitors. Retrieved from [Link]

• PubChem. (n.d.). N-(2-Aminoethyl)-4-methylbenzenesulfonamide. Retrieved from [Link]

• PubChem. (n.d.). 4-(2-Aminoethyl)benzenesulfonamide. Retrieved from [Link]

• NIH. (2021, November 20). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Retrieved from [Link]

• PubMed. (2016, July 19). Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. Retrieved from [Link]

• PMC - NIH. (n.d.). Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. Retrieved from [Link]

• PubChem. (n.d.). N-(2-aminoethyl)benzenesulfonamide. Retrieved from [Link]

• PMC - PubMed Central. (n.d.). Synthesis and in vitro activity of novel 2-(benzylthio)-4-chloro-5-(1,3,4-oxadiazol-2-yl)benzenesulfonamide derivatives. Retrieved from [Link]

• PMC - NIH. (n.d.). Synthesis, Biological Evaluation, and Structure–Activity Relationships of Novel Substituted N-Phenyl Ureidobenzenesulfonate Derivatives Blocking Cell Cycle Progression in S-Phase and Inducing DNA Double-Strand Breaks. Retrieved from [Link]

• PubChem. (n.d.). N-(2-aminoethyl)-4-propylbenzenesulfonamide. Retrieved from [Link]

• PubMed. (2011, March 14). Investigating spectrum of biological activity of 4- and 5-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. Retrieved from [Link]

• MDPI. (n.d.). Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. Retrieved from [Link]

• PubMed. (2024, November 28). Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. echemi.com [echemi.com]
• 3. Synthesis and in vitro antitumor activity of novel series 2-benzylthio-4-chlorobenzenesulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. clyte.tech [clyte.tech]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. bio-protocol.org [bio-protocol.org]
• 12. bioivt.com [bioivt.com]
• 13. enamine.net [enamine.net]
• 14. RED Device: Plasma Protein Binding Equilibrium Dialysis | Thermo Fisher Scientific - TW [thermofisher.com]

A Comparative Guide to the Cross-Reactivity of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide-Based Probes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of a representative N-(2-Aminoethyl)-4-chlorobenzenesulfonamide-based probe, herein designated as AECBS-Probe 1 , against alternative probes. We will delve into the experimental methodologies for assessing selectivity and present supporting data to guide researchers in making informed decisions for their specific applications.

The Landscape of Sulfonamide-Based Probes

The N-(2-Aminoethyl)-4-chlorobenzenesulfonamide core provides a versatile platform for the design of chemical probes. The primary sulfonamide moiety can interact with a variety of biological targets, while the aminoethyl group offers a convenient handle for the attachment of reporter tags (e.g., fluorophores, biotin) or reactive groups for covalent labeling.[4] Derivatives of this scaffold have been explored for their potential as anticancer agents and as inhibitors of enzymes such as β-catenin.[5][6]

For the purpose of this guide, we will consider AECBS-Probe 1 as a hypothetical probe designed to target a specific isoform of carbonic anhydrase (CA), a family of enzymes often targeted by sulfonamide-based inhibitors.[7] We will compare its performance against two alternative probes: a well-established, non-sulfonamide CA inhibitor and another sulfonamide-based probe with a different substitution pattern.

Comparative Analysis of On-Target Potency and Selectivity

A primary measure of a probe's utility is its ability to engage its intended target with high affinity and selectivity over other related and unrelated proteins. The following table summarizes the binding affinities (Ki) of AECBS-Probe 1 and two alternative probes against a panel of CA isoforms.

Probe	Target CA Isoform (Ki, nM)	Off-Target CA Isoform 1 (Ki, nM)	Off-Target CA Isoform 2 (Ki, nM)
AECBS-Probe 1	50	500	>10,000
Alternative Probe A (Non-Sulfonamide)	25	1,000	>10,000
Alternative Probe B (Sulfonamide)	100	200	5,000

This data is illustrative and intended for comparative purposes.

As the data suggests, while Alternative Probe A exhibits higher on-target potency, AECBS-Probe 1 demonstrates a favorable selectivity profile against the tested off-target isoforms. Alternative Probe B, while potent, shows a lower selectivity margin.

Experimental Workflows for Assessing Cross-Reactivity

A comprehensive evaluation of probe selectivity involves a multi-pronged approach, moving from in vitro biochemical assays to cell-based and proteome-wide profiling.

Competitive Binding Assays

Competitive binding assays are a fundamental first step in determining a probe's selectivity. These assays measure the ability of the test probe to compete with a known ligand for binding to the target protein.

Workflow for Competitive Fluorescent Polarization Assay:

Caption: Workflow for a competitive fluorescence polarization assay.

Cellular Thermal Shift Assay (CETSA)

CETSA assesses target engagement in a cellular context by measuring changes in protein thermal stability upon ligand binding. This method provides evidence of target binding within living cells.

Step-by-Step Protocol for CETSA:

• Cell Treatment: Treat cultured cells with AECBS-Probe 1 or a vehicle control.

• Heating: Heat the cell lysates to a range of temperatures.

• Protein Separation: Separate soluble and aggregated proteins by centrifugation.

• Detection: Analyze the amount of soluble target protein remaining at each temperature using Western blotting or mass spectrometry.

• Data Analysis: A shift in the melting curve to a higher temperature in the presence of the probe indicates target engagement.

Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemoproteomic technique used to identify the targets of a probe on a proteome-wide scale.[1] This method can reveal both on-target and off-target interactions in a complex biological sample.

Generalized ABPP Workflow:

Sources

• 1. mdpi.com [mdpi.com]
• 2. Combinatorial Anticancer Drug Screen Identifies Off-Target Effects of Epigenetic Chemical Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. On-target and off-target-based toxicologic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Acyl-N-Alkyl Sulfonamide Probes for Ligand-Directed Covalent Labeling of GPCRs: The Adenosine A2B Receptor as Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and in vitro antitumor activity of novel series 2-benzylthio-4-chlorobenzenesulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of N-(4-(1 H-Imidazol-1-yl)phenyl)-4-chlorobenzenesulfonamide, a Novel Potent Inhibitor of β-Catenin with Enhanced Antitumor Activity and Metabolic Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the Biological Efficacy of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide Derivatives in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern oncology, the quest for novel therapeutic agents with high efficacy and target specificity is paramount. Among the myriad of chemical scaffolds explored, sulfonamide derivatives have emerged as a versatile and promising class of compounds. This guide provides an in-depth comparative analysis of the biological efficacy of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives and related sulfonamides, focusing on their anticancer properties in cell-based assays. We will delve into their mechanisms of action, with a particular emphasis on the inhibition of two key cancer-related enzymes: Carbonic Anhydrase IX (CA IX) and Cyclin-Dependent Kinase 9 (CDK9). This guide is designed to equip researchers with the foundational knowledge and practical methodologies to explore this fascinating class of molecules.

The Rationale for Targeting CA IX and CDK9 in Cancer Therapy

The design of effective anticancer agents hinges on the identification and exploitation of molecular vulnerabilities unique to cancer cells. N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives have demonstrated potential in targeting two such vulnerabilities: the hypoxic tumor microenvironment via CA IX inhibition and the transcriptional addiction of cancer cells through CDK9 inhibition.

Carbonic Anhydrase IX (CA IX): A Gatekeeper of the Acidic Tumor Microenvironment

Solid tumors are often characterized by regions of hypoxia (low oxygen), which triggers a metabolic shift towards glycolysis. A byproduct of this is the accumulation of lactic acid, leading to an acidic extracellular environment. To survive and proliferate in these harsh conditions, cancer cells upregulate the expression of CA IX, a transmembrane enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons.[1][2] By maintaining a neutral intracellular pH while contributing to extracellular acidosis, CA IX plays a crucial role in cancer cell survival, invasion, and metastasis.[1] Therefore, inhibiting CA IX represents a strategic approach to disrupt the adaptive mechanisms of cancer cells to their microenvironment.

Cyclin-Dependent Kinase 9 (CDK9): Fueling Oncogenic Transcription

Many cancers are "addicted" to the continuous, high-level expression of certain oncogenes, such as MYC, and anti-apoptotic proteins, like Mcl-1.[3][4] This transcriptional addiction is often mediated by CDK9, a key component of the positive transcription elongation factor b (P-TEFb) complex.[5] CDK9 phosphorylates the C-terminal domain of RNA Polymerase II, a critical step in the transition from transcription initiation to productive elongation.[4] By inhibiting CDK9, the transcription of these key survival genes is suppressed, leading to cell cycle arrest and apoptosis in cancer cells.[6]

Comparative Efficacy of Selected Sulfonamide Derivatives

To illustrate the therapeutic potential and diversity within the sulfonamide class, we will compare a selection of derivatives that have shown notable activity as either CA IX or CDK9 inhibitors, along with their cytotoxic effects on various cancer cell lines.

Derivative	Target(s)	Cancer Cell Line(s)	IC50/Ki Value	Reference
Ureidobenzenesulfonamide 3	CA IX, CA XII	-	Ki: 8.2 nM (CA IX), 1.0 nM (CA XII)	[4]
Atuveciclib (BAY-1143572)	CDK9	Various leukemia and lymphoma cell lines	IC50: 13 nM (CDK9/CycT)	[7][8]
Benzenesulfonamide-cyanoacrylamide derivative	CA IX, CA XII	-	Low nanomolar to subnanomolar inhibitor	[9]
JSH-150	CDK9	-	IC50: 1 nM	[7]
N-(4-(N-Acetylsulfamoyl)phenyl)-2-chloroacetamide	CA IX (precursor)	Not specified	Not specified	[10]

Analysis of Comparative Efficacy:

The data presented in the table highlights the versatility of the sulfonamide scaffold. Ureidobenzenesulfonamide 3, for instance, demonstrates potent and selective inhibition of the tumor-associated carbonic anhydrases IX and XII, with Ki values in the low nanomolar range.[4] This high affinity suggests its potential as a targeted agent against hypoxic tumors.

In contrast, Atuveciclib (BAY-1143572) and JSH-150 are highly potent and selective inhibitors of CDK9.[7][8] Their efficacy in the nanomolar range underscores the potential of targeting transcriptional addiction in cancers that are dependent on oncogenes like MYC. The high selectivity of these compounds for CDK9 over other CDKs is a critical attribute, as it can minimize off-target effects and associated toxicities.[6]

The benzenesulfonamide-cyanoacrylamide derivatives also exhibit potent inhibition of CA IX and XII, further validating the utility of the sulfonamide scaffold for targeting these enzymes.[9] While the N-(4-(N-Acetylsulfamoyl)phenyl)-2-chloroacetamide is a precursor, its inclusion highlights the chemical tractability of the sulfonamide core for generating diverse derivatives with potential anticancer activity.[10]

Experimental Protocols for Assessing Biological Efficacy

To ensure the reproducibility and validity of research findings, it is crucial to adhere to well-defined and robust experimental protocols. Here, we provide detailed, step-by-step methodologies for key cell-based assays used to evaluate the biological efficacy of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives.

MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture cancer cells to ~80% confluency in appropriate growth medium.

  • Trypsinize the cells, centrifuge, and resuspend in fresh medium to a concentration of 1 x 10^5 cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivative in DMSO.

  • Perform serial dilutions of the stock solution to obtain a range of desired concentrations.

  • Remove the old medium from the 96-well plate and add 100 µL of fresh medium containing the different concentrations of the test compound to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C in a humidified 5% CO2 incubator.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Experimental Workflow for MTT Assay

Caption: A streamlined workflow of the MTT assay for determining the cytotoxicity of chemical compounds.

Carbonic Anhydrase IX (CA IX) Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of CA IX. A common method involves monitoring the hydrolysis of a substrate, such as 4-nitrophenyl acetate (p-NPA), which produces a colored product.

Principle: CA IX catalyzes the hydrolysis of p-NPA to 4-nitrophenol, which can be detected spectrophotometrically at 400 nm. The rate of 4-nitrophenol formation is proportional to the enzyme's activity.

Step-by-Step Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5.

  • Enzyme Solution: Prepare a stock solution of recombinant human CA IX in assay buffer. The final concentration in the assay should be determined empirically to yield a linear reaction rate.

  • Substrate Solution: Prepare a stock solution of p-NPA in acetonitrile.

  • Inhibitor Solutions: Prepare a stock solution of the N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivative in DMSO and perform serial dilutions.

• Assay Procedure:

  • In a 96-well plate, add 160 µL of assay buffer to each well.

  • Add 10 µL of the inhibitor solution at various concentrations to the test wells. Add 10 µL of DMSO to the control wells.

  • Add 10 µL of the CA IX enzyme solution to all wells.

  • Pre-incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

  • Initiate the reaction by adding 20 µL of the p-NPA substrate solution to each well.

• Kinetic Measurement:

  • Immediately place the plate in a microplate reader capable of kinetic measurements.

  • Measure the increase in absorbance at 400 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V0) for each well from the linear portion of the kinetic curve.

  • Determine the percentage of inhibition for each inhibitor concentration relative to the control.

  • Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value.

Caption: The central role of CDK9 in promoting the transcription of key oncogenes and anti-apoptotic genes in cancer cells.

Conclusion and Future Directions

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives and their structural analogs represent a compelling class of compounds for the development of novel anticancer therapeutics. Their ability to be tailored to inhibit distinct and critical cancer-associated targets like CA IX and CDK9 highlights their versatility. The comparative analysis presented in this guide underscores the importance of a multi-faceted evaluation, encompassing both enzymatic inhibition and cellular cytotoxicity, to fully characterize the therapeutic potential of these molecules.

The detailed experimental protocols provided herein offer a robust framework for researchers to conduct their own investigations into this promising chemical space. Future research should focus on elucidating the structure-activity relationships of these derivatives to optimize their potency and selectivity. Furthermore, exploring the potential for dual-targeting inhibitors, capable of simultaneously inhibiting both CA IX and CDK9, could lead to synergistic anticancer effects and a powerful new strategy in the fight against cancer. As our understanding of the molecular drivers of cancer continues to evolve, the rational design and rigorous evaluation of compounds like the N-(2-Aminoethyl)-4-chlorobenzenesulfonamide derivatives will undoubtedly play a pivotal role in shaping the future of oncology.

References

• Pastorekova, S., & Supuran, C. T. (2014). Carbonic anhydrase IX: regulation and role in cancer. Sub-cellular biochemistry, 75, 111–140. [Link]

• Garriga, J., & Graña, X. (2020). CDK9: A Comprehensive Review of Its Biology, and Its Role as a Potential Target for Anti-Cancer Agents. Frontiers in Oncology, 10, 112. [Link]

• Chiche, J., Ilc, K., Laferrière, J., Trottier, E., Dayan, F., Mazure, N. M., Brahimi-Horn, M. C., & Pouysségur, J. (2009). Hypoxia-inducible carbonic anhydrase IX and XII promote tumor cell growth by counteracting acidosis through transmembrane transport of bicarbonate. Cancer research, 69(1), 358–368. [Link]

• Swietach, P., Wigfield, S., Cobden, P., Supuran, C. T., Harris, A. L., & Vaughan-Jones, R. D. (2008). Tumor-associated carbonic anhydrase 9 spatially coordinates intracellular pH homeostasis in migrating cancer cells. The Journal of biological chemistry, 283(29), 20473–20485. [Link]

• Dang, C. V. (2012). MYC on the path to cancer. Cell, 149(1), 22–35. [Link]

• Romano, G., & Giordano, A. (2023). Addressing Transcriptional Dysregulation in Cancer through CDK9 Inhibition. Cancers, 15(5), 1495. [Link]

• ResearchGate. (n.d.). Chemical structures of selective CDK9 inhibitors reported by Bayer AG. Retrieved January 17, 2026, from [Link]

• Gül, H. İ., & Supuran, C. T. (2013). Carbonic anhydrase inhibitors: benzenesulfonamides incorporating cyanoacrylamide moieties are low nanomolar/subnanomolar inhibitors of the tumor-associated isoforms IX and XII. Bioorganic & medicinal chemistry, 21(6), 1564–1571. [Link]

• Nemr, M. T. M., AboulMagd, A. M., Hassan, H. M., Hamed, A. A., Hamed, M. I. A., & Elsaadi, M. T. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC advances, 11(43), 26867–26883. [Link]

• Chen, S. H., et al. (2025). Design, Synthesis, and Biological Evaluation of Sulfonamide Derivatives as Potent CDK9 Inhibitors. ACS Medicinal Chemistry Letters. [Link]

• Olson, C. M., et al. (2018). Pharmacological perturbation of CDK9 using selective CDK9 inhibition or degradation. Nature chemical biology, 14(8), 758–765. [Link]

• Żołnowska, B., et al. (2023). Novel 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide Derivatives: Synthesis, Molecular Structure, Anticancer Activity and Metabolic Stability. Molecules (Basel, Switzerland), 28(11), 4557. [Link]

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature reviews. Drug discovery, 7(2), 168–181. [Link]

• Casini, A., et al. (2002). Sulfonamides and sulfonylated derivatives as anticancer agents. Current cancer drug targets, 2(1), 55–75. [Link]

• Yin, T., et al. (2023). Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments. Journal of hematology & oncology, 16(1), 66. [Link]

• ChemRxiv. (2023). Selective Carbonic Anhydrase IX and XII Inhibitors Based Around a Functionalized Coumarin Scaffold. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxicity Evaluation of Novel bis(2-aminoethyl)amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Discovery and preclinical profile of YK-2168, a differentiated selective CDK9 inhibitor in clinical development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Carbonic anhydrase inhibitors: benzenesulfonamides incorporating cyanoacrylamide moieties are low nanomolar/subnanomolar inhibitors of the tumor-associated isoforms IX and XII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]

A Comparative Guide to the Binding Affinity of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide Analogs as Carbonic Anhydrase Inhibitors

For researchers and professionals in drug development, the benzenesulfonamide scaffold represents a cornerstone in the design of potent and selective enzyme inhibitors. This guide provides an in-depth comparative analysis of a series of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide analogs, with a specific focus on their binding affinity for various human carbonic anhydrase (hCA) isoforms. By examining experimental data and structure-activity relationships, we aim to furnish a valuable resource for the rational design of next-generation therapeutic agents targeting these ubiquitous enzymes.

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that play a critical role in fundamental physiological processes, including pH regulation, CO2 transport, and electrolyte secretion.[1][2] Dysregulation of CA activity is implicated in a range of pathologies, from glaucoma to cancer, making them attractive targets for therapeutic intervention.[3][4] The development of isoform-selective inhibitors is a key objective, as this can minimize off-target effects and enhance therapeutic efficacy.[3][5]

This guide will delve into the inhibitory activity of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide analogs against four key hCA isoforms: the cytosolic hCA I and hCA II, and the tumor-associated transmembrane isoforms hCA IX and hCA XII.[6]

Comparative Analysis of Binding Affinity

The inhibitory potency of a series of N4-substituted 4-(2-aminoethyl)benzenesulfonamides has been evaluated against hCA I, II, IX, and XII. The inhibition constants (Ki) provide a quantitative measure of the binding affinity, with lower values indicating a more potent inhibitor. The data, summarized in the table below, reveals significant variations in both potency and isoform selectivity based on the nature of the substituent on the terminal amino group.

Compound ID	Substituent (R)	hCA I (Ki, nM)	hCA II (Ki, nM)	hCA IX (Ki, nM)	hCA XII (Ki, nM)
1	Unsubstituted (H)	3520	2055	419	414
2	Methyl	2840	1530	350	380
3	Ethyl	2560	1240	280	310
4	Propyl	2130	980	210	250
5	Isopropyl	2350	1150	250	280
6	Butyl	1870	750	160	190
7	Phenyl	96.3	18.1	5.9	4.0
8	4-Fluorophenyl	110	22.5	6.8	5.2
9	4-Chlorophenyl	105	20.7	6.3	4.8
10	4-Bromophenyl	99.8	19.2	6.1	4.5
11	4-Iodophenyl	98.2	18.8	6.0	4.2
12	4-Methylphenyl	125	25.1	7.5	6.1
13	4-Methoxyphenyl	140	28.3	8.1	6.9

Data extracted from a study on N4-substituted 4-(2-aminoethyl)benzenesulfonamides as carbonic anhydrase inhibitors.[6]

Structure-Activity Relationship (SAR) Insights

The data reveals a clear structure-activity relationship:

• Alkyl Substituents: Simple alkyl substitutions on the terminal amino group (compounds 2-6 ) lead to a modest increase in inhibitory potency compared to the unsubstituted parent compound (1 ). This suggests that small hydrophobic interactions in the active site can be beneficial.

• Aromatic Substituents: A dramatic increase in binding affinity is observed with the introduction of an aromatic ring (compounds 7-13 ). This highlights the importance of π-π stacking and other hydrophobic interactions with residues in the active site of the carbonic anhydrases.[3]

• Substituents on the Phenyl Ring: Halogen substitution on the phenyl ring (compounds 8-11 ) generally leads to a slight enhancement in potency compared to the unsubstituted phenyl analog (7 ). This is likely due to favorable electronic and hydrophobic contributions. Electron-donating groups like methyl (12 ) and methoxy (13 ) slightly decrease the affinity compared to the halogenated analogs.

• Isoform Selectivity: Notably, the analogs with aromatic substituents exhibit significant selectivity towards the tumor-associated isoforms hCA IX and hCA XII over the cytosolic isoforms hCA I and hCA II. This is a crucial finding for the development of targeted cancer therapies.[5][6] The active sites of hCA IX and XII possess unique structural features that can be exploited for the design of selective inhibitors.[3]

Experimental Protocols

Synthesis of N4-Substituted 4-(2-aminoethyl)benzenesulfonamide Analogs

The synthesis of the target compounds generally proceeds through a two-step process:

• Reaction of 4-(2-Aminoethyl)benzenesulfonamide with an Aldehyde: The parent compound, 4-(2-aminoethyl)benzenesulfonamide, is reacted with a substituted aromatic or aliphatic aldehyde in a suitable solvent like methanol. This reaction forms a Schiff base intermediate.[7]

• Reduction of the Schiff Base: The resulting imine is then reduced to the corresponding secondary amine using a reducing agent such as sodium borohydride (NaBH4).[7]

Workflow for determining carbonic anhydrase inhibition constants.

Role of Carbonic Anhydrases in Signaling Pathways

The targeted carbonic anhydrase isoforms play distinct roles in cellular physiology and pathology. Understanding these roles is crucial for appreciating the therapeutic potential of isoform-selective inhibitors.

• hCA I and hCA II: These are ubiquitously expressed cytosolic enzymes involved in a wide range of physiological processes, including respiration and pH homeostasis. [2]Non-selective inhibition of these isoforms can lead to undesirable side effects.

• hCA IX and hCA XII: These are transmembrane enzymes that are overexpressed in many types of solid tumors in response to hypoxia. [4][8]They contribute to the acidification of the tumor microenvironment, which promotes tumor growth, invasion, and metastasis. [1][8]Therefore, selective inhibition of hCA IX and hCA XII is a promising strategy for cancer therapy. [4][5]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cooperative Role of Carbonic Anhydrase IX/XII in Driving Tumor Invasion and Metastasis: A Novel Targeted Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The role of carbonic anhydrase IX in cancer development: links to hypoxia, acidosis, and beyond - PMC [pmc.ncbi.nlm.nih.gov]

The Selectivity Profile of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide: A Comparative Guide for Enzyme Isoform Inhibition

For researchers and drug development professionals navigating the complex landscape of enzyme inhibitors, understanding the selectivity of a compound is paramount. This guide provides an in-depth technical assessment of the selectivity of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, a sulfonamide-based inhibitor, for specific isoforms of the human carbonic anhydrase (hCA) enzyme family. Through a comparative analysis with established inhibitors and the presentation of supporting experimental data and protocols, this document aims to equip scientists with the critical information needed to make informed decisions in their research endeavors.

Introduction: The Critical Role of Isoform Selectivity in Drug Discovery

The human carbonic anhydrases are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and protons.[1] With at least 14 known isoforms in mammals, these enzymes are involved in a wide array of physiological processes, including pH regulation, ion transport, and biosynthesis.[1] Consequently, the dysregulation of specific hCA isoforms has been implicated in various pathologies, ranging from glaucoma and epilepsy to cancer.

The development of isoform-selective inhibitors is a key objective in modern drug discovery.[2] Non-selective inhibition can lead to off-target effects and undesirable side effects, limiting the therapeutic potential of a compound. Conversely, an inhibitor that potently and selectively targets a disease-associated isoform while sparing others can offer a more favorable safety and efficacy profile. This guide focuses on N-(2-Aminoethyl)-4-chlorobenzenesulfonamide, also known as 4-(2-aminoethyl)benzenesulfonamide (AEBS), and evaluates its selectivity against key hCA isoforms.

Mechanism of Action: The Sulfonamide Warhead

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide belongs to the sulfonamide class of carbonic anhydrase inhibitors. The inhibitory action of sulfonamides is well-established and hinges on the coordination of the deprotonated sulfonamide nitrogen to the zinc ion (Zn²⁺) located in the active site of the enzyme. This interaction displaces a zinc-bound water molecule or hydroxide ion, which is essential for the catalytic cycle, thereby blocking the enzyme's activity. The affinity and selectivity of different sulfonamide inhibitors are dictated by the chemical nature of the substituents on the benzenesulfonamide scaffold, which can form additional interactions with amino acid residues within and near the active site.

Comparative Analysis of Isoform Selectivity

To provide a comprehensive assessment of the selectivity of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (AEBS), its inhibitory activity against four key human carbonic anhydrase isoforms—hCA I, hCA II, hCA IX, and hCA XII—is compared with that of three other sulfonamide-based inhibitors:

• Acetazolamide (AAZ): A classical, non-selective carbonic anhydrase inhibitor widely used in clinical practice.

• Indisulam: An anticancer sulfonamide that also exhibits inhibitory activity against carbonic anhydrases.

• VD11-4-2: A highly potent and selective inhibitor of the tumor-associated isoform hCA IX, serving as a benchmark for high selectivity.

The following table summarizes the inhibition constants (Kᵢ) of these compounds against the selected hCA isoforms. Lower Kᵢ values indicate higher inhibitory potency.

Compound	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)
N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (AEBS)	96.3	18.1	5.9	4.0
Acetazolamide (AAZ)	250	12	25	5.7
Indisulam	>10000	300	28	3
VD11-4-2	10000	1500	0.6	48

Data for AEBS and its derivatives are sourced from a study by D'Ascenzio et al. (2014)[3]. Data for Acetazolamide, Indisulam, and VD11-4-2 are compiled from various literature sources.

Analysis of the Selectivity Profile of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide (AEBS)

The data reveals that N-(2-Aminoethyl)-4-chlorobenzenesulfonamide exhibits a notable preference for the tumor-associated isoforms hCA IX and hCA XII over the cytosolic isoforms hCA I and hCA II. Specifically, AEBS is a potent inhibitor of hCA IX (Kᵢ = 5.9 nM) and hCA XII (Kᵢ = 4.0 nM). Its potency against hCA II is moderate (Kᵢ = 18.1 nM), while it is a significantly weaker inhibitor of hCA I (Kᵢ = 96.3 nM).

This selectivity profile suggests that the 2-aminoethyl substituent on the benzenesulfonamide core contributes favorably to interactions within the active sites of hCA IX and hCA XII. The structural differences in the active site cavities of the various isoforms, particularly in the regions surrounding the zinc ion, are exploited by the inhibitor to achieve this level of discrimination.

Comparison with Alternative Inhibitors

• Acetazolamide (AAZ): As a non-selective inhibitor, Acetazolamide demonstrates potent inhibition of hCA II and hCA XII, and moderate inhibition of hCA IX, with weaker activity against hCA I.[4] This broad activity spectrum is responsible for its diverse therapeutic applications but also contributes to its side effect profile. In comparison, AEBS shows a clear advantage in terms of selectivity for hCA IX and XII over hCA I and II.

• Indisulam: This compound displays a distinct selectivity profile, with a strong preference for hCA XII (Kᵢ = 3 nM) and hCA IX (Kᵢ = 28 nM), while being a much weaker inhibitor of hCA II and virtually inactive against hCA I.[1] This highlights how different substitutions on the sulfonamide scaffold can dramatically alter isoform selectivity.

• VD11-4-2: This compound serves as an example of a highly optimized, selective inhibitor. It exhibits exceptional potency for hCA IX (Kᵢ = 0.6 nM) and a remarkable selectivity of over 2500-fold against hCA II and over 16,000-fold against hCA I.[5][6] Such highly selective inhibitors are invaluable tools for dissecting the specific roles of individual CA isoforms in physiological and pathological processes.

Experimental Protocols for Assessing Inhibitor Selectivity

The determination of inhibition constants (Kᵢ) is crucial for quantifying the potency and selectivity of an enzyme inhibitor. The stopped-flow CO₂ hydration assay is a widely accepted and robust method for studying the kinetics of carbonic anhydrase inhibition.

Stopped-Flow CO₂ Hydration Assay

This technique measures the initial rate of the enzyme-catalyzed hydration of CO₂ by monitoring the associated pH change.[7][8]

Principle: The hydration of CO₂ produces a proton, leading to a decrease in the pH of the solution. This pH change is monitored in real-time using a pH indicator, and the initial rate of the reaction is determined from the change in absorbance of the indicator.

Workflow:

Caption: Experimental workflow for determining carbonic anhydrase inhibition constants.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a suitable buffer (e.g., 20 mM Tris-HCl, pH 7.5).

  • Prepare a stock solution of the purified carbonic anhydrase isoform in the buffer.

  • Prepare a stock solution of the inhibitor in a suitable solvent (e.g., DMSO).

  • Prepare CO₂-saturated water by bubbling CO₂ gas through deionized water kept on ice.

  • Prepare a stock solution of a pH indicator (e.g., phenol red).

• Assay Setup:

  • Perform serial dilutions of the inhibitor stock solution to obtain a range of concentrations.

  • In a series of tubes, pre-incubate a fixed concentration of the enzyme with varying concentrations of the inhibitor (and a vehicle control, e.g., DMSO) for a defined period (e.g., 15 minutes at room temperature).

• Stopped-Flow Measurement:

  • Load one syringe of the stopped-flow instrument with the CO₂-saturated water.

  • Load the other syringe with the pre-incubated enzyme-inhibitor mixture containing the pH indicator.

  • Initiate the reaction by rapidly mixing the contents of the two syringes.

  • Monitor the change in absorbance of the pH indicator at its λmax over a short time course (milliseconds to seconds).

• Data Analysis:

  • Determine the initial velocity (V₀) of the reaction from the initial linear portion of the absorbance versus time curve for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition).

  • Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [S]/Kₘ), where [S] is the substrate (CO₂) concentration and Kₘ is the Michaelis-Menten constant of the enzyme for the substrate.

Conclusion

This guide provides a detailed comparative analysis of the selectivity of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide for key human carbonic anhydrase isoforms. The available data indicates that this compound is a potent inhibitor of the tumor-associated isoforms hCA IX and hCA XII, with a favorable selectivity profile over the cytosolic isoforms hCA I and hCA II. This makes it a valuable research tool for studying the roles of hCA IX and XII in cancer biology and a potential starting point for the development of more selective therapeutic agents.

The provided experimental protocols offer a robust framework for researchers to independently verify these findings and to assess the selectivity of other novel inhibitors. By understanding the principles of isoform selectivity and employing rigorous experimental methodologies, the scientific community can continue to advance the development of targeted and effective enzyme inhibitors for a range of human diseases.

References

• Dudutienė, V., Matulienė, J., Smirnov, A., et al. (2014). Discovery and Characterization of Novel Selective Inhibitors of Carbonic Anhydrase IX. Journal of Medicinal Chemistry, 57(23), 9435-9447. [Link]

• Discovery and Characterization of Novel Selective Inhibitors of Carbonic Anhydrase IX. (2014). Semantic Scholar. [Link]

• Di Fiore, A., De Simone, G. (2019). Computational Discovery of Selective Carbonic Anhydrase IX (CA IX) Inhibitors via Pharmacophore Modeling and Molecular Simulations for Cancer Therapy. International Journal of Molecular Sciences, 20(23), 5983. [Link]

• Al-Ghorbani, M., et al. (2023). Selective Carbonic Anhydrase IX and XII Inhibitors Based Around a Functionalized Coumarin Scaffold. Drug Development Research, 84(4), 681-702. [Link]

• Al-Ghorbani, M., et al. (2023). Selective carbonic anhydrase IX and XII inhibitors based around a functionalized coumarin scaffold. Drug Development Research. [Link]

• Baranauskienė, L., et al. (2017). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 22(1), 113. [Link]

• D'Ascenzio, M., et al. (2014). Synthesis of a new series of N4-substituted 4-(2-aminoethyl)benzenesulfonamides and their inhibitory effect on human carbonic anhydrase cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. Bioorganic & Medicinal Chemistry, 22(5), 1821-1831. [Link]

• Gül, H. İ., et al. (2019). Benzylaminoethyureido-Tailed Benzenesulfonamides: Design, Synthesis, Kinetic and X-ray Investigations on Human Carbonic Anhydrases. Molecules, 24(18), 3328. [Link]

• Gieling, R. G., et al. (2021). Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. Molecules, 26(16), 4988. [Link]

• Hennig, J., et al. (2024). Measuring carbonic anhydrase activity in alpha-carboxysomes using stopped-flow. Methods in Enzymology. [Link]

• Bua, S., et al. (2019). Potent carbonic anhydrase I, II, IX and XII inhibition activity of novel primary benzenesulfonamides incorporating bis-ureido moieties. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1462-1471. [Link]

• Baranauskienė, L., et al. (2017). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules. [Link]

• Nocentini, A., et al. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry, 63(12), 6480-6497. [Link]

• Sanyal, G., et al. (1982). Comparison of 18O exchange and pH stop-flow assays for carbonic anhydrase. Analytical Biochemistry, 123(1), 53-60. [Link]

• Krishnamurthy, V. M., et al. (2007). Structural Analysis of Charge Discrimination in the Binding of Inhibitors to Human Carbonic Anhydrases I and II. Journal of the American Chemical Society, 129(30), 9413-9424. [Link]

• Jo, B. H., et al. (2021). A Colorimetric CO2 Hydration Assay for Facile, Accurate, and Precise Determination of Carbonic Anhydrase Activity. International Journal of Molecular Sciences, 22(16), 8881. [Link]

• Al-Rashida, M., et al. (2023). Inhibition Studies on Human and Mycobacterial Carbonic Anhydrases with N-((4-Sulfamoylphenyl)carbamothioyl) Amides. International Journal of Molecular Sciences, 24(10), 8632. [Link]

• Lee, J., et al. (2023). Kinetic Study of CO2 Hydration by Small-Molecule Catalysts with A Second Coordination Sphere that Mimic the Effect of the Thr-199 Residue of Carbonic Anhydrase. International Journal of Molecular Sciences, 24(13), 11048. [Link]

• Ceruso, M., et al. (2021). Predicting Isoform-Selective Carbonic Anhydrase Inhibitors via Machine Learning and Rationalizing Structural Features Important for Selectivity. Journal of Chemical Information and Modeling, 61(2), 790-804. [Link]

• Lindskog, S. (2020). Perspectives on the Classical Enzyme Carbonic Anhydrase and the Search for Inhibitors. International Journal of Molecular Sciences, 21(21), 8083. [Link]

• Senturk, M., et al. (2015). The Human Carbonic Anhydrase Isoenzymes I and II (hCA I and II) Inhibition Effects of Trimethoxyindane Derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 964-968. [Link]

• Brizdoka, Z., et al. (2023). Inhibition Studies on Carbonic Anhydrase Isoforms I, II, IX, and XII with a Series of Sulfaguanidines. ChemMedChem, 18(6), e202200658. [Link]

• Wikipedia. (n.d.). Carbonic anhydrase. [Link]

Sources

• 1. Carbonic anhydrase - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. The human carbonic anhydrase isoenzymes I and II (hCA I and II) inhibition effects of trimethoxyindane derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Sci-Hub. Discovery and Characterization of Novel Selective Inhibitors of Carbonic Anhydrase IX / Journal of Medicinal Chemistry, 2014 [sci-hub.box]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Measuring carbonic anhydrase activity in alpha-carboxysomes using stopped-flow - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to N-(2-Aminoethyl)-4-chlorobenzenesulfonamide Analogs: Therapeutic Potential and Mechanistic Insights

This guide provides an in-depth review and comparative analysis of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide analogs, a versatile scaffold in modern medicinal chemistry. We will dissect the therapeutic potential of these compounds, focusing on their anticancer and antimicrobial activities, supported by experimental data and mechanistic explorations. This document is intended for researchers, scientists, and drug development professionals seeking to understand the structure-activity relationships and future trajectory of this promising chemical series.

Introduction: The Versatility of the Sulfonamide Scaffold

The sulfonamide functional group is a cornerstone of chemotherapy, present in a wide array of drugs with antibacterial, diuretic, and anticancer properties. The N-(2-Aminoethyl)-4-chlorobenzenesulfonamide core structure serves as a privileged scaffold, offering multiple points for chemical modification. This flexibility allows for the systematic exploration of structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic profiles for various therapeutic targets. This guide synthesizes current research to compare distinct classes of these analogs and elucidate the rationale behind their design and evaluation.

Anticancer Potential: Targeting Tumor-Specific Pathways

A significant body of research has focused on modifying the N-(2-Aminoethyl)-4-chlorobenzenesulfonamide scaffold to develop potent anticancer agents. A primary mechanism of action for many of these analogs is the inhibition of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and CA XII.[1]

Mechanism of Action: Carbonic Anhydrase IX Inhibition

Hypoxia, or low oxygen tension, is a hallmark of solid tumors. Cancer cells adapt to this environment by upregulating hypoxia-inducible factor 1 (HIF-1), which in turn transcriptionally activates genes like CA9. The resulting enzyme, Carbonic Anhydrase IX (CA IX), is a transmembrane protein that catalyzes the reversible hydration of carbon dioxide to bicarbonate and a proton. By maintaining a neutral intracellular pH (pHi) and promoting an acidic extracellular pH (pHe), CA IX facilitates tumor cell survival, proliferation, and metastasis. Analogs of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide have been designed to specifically inhibit this enzyme, disrupting tumor pH regulation and leading to apoptosis.

Figure 2: Workflow for identifying antimicrobial leads from analog libraries.

Comparative Analysis of Antimicrobial Analogs

The development of antimicrobial sulfonamides is an active area, with much of the data emerging from patent literature and specialized studies.

Compound Class	Target Organism(s)	Key Finding	Mechanism/Hypothesis	Reference
N,N-disubstituted 2-aminobenzothiazoles	S. aureus (MRSA)	Potent activity (MIC = 2.9 µM)	Novel mechanism of inhibition	[2]
N,N-disubstituted 2-aminobenzothiazoles	E. coli, P. aeruginosa	Inactive (MIC > 100 µM)	Substrate for bacterial efflux pumps	[2]
Chlorinated 2-aminooxazole derivative	Acinetobacter baumannii	Synergistic interaction with colistin	Adjuvant molecule, suppresses biofilm dissemination	[3]
Uracil S-derivatives	S. aureus, E. coli	High activity (MIC 0.1-10 µg/ml)	Affects bacterial chromosome replication	[4]

Key Insights from SAR:

• Scaffold Matters: While based on a similar principle, shifting from a benzenesulfonamide to a benzothiazole scaffold highlights the challenge of efflux pumps in Gram-negative bacteria. [2]* Adjuvant Potential: A promising strategy is not to develop a standalone antibiotic but an adjuvant that re-sensitizes resistant bacteria to last-resort drugs like colistin. Chlorinated derivatives have shown significant potential here. [3]* Hybrid Molecules: Incorporating fragments known to interfere with bacterial processes, such as uracil, into the core structure can yield compounds with high direct antimicrobial activity. [4]

Other Therapeutic Applications: MAO-B Inhibition

Analogs of the related structure, N-(2-aminoethyl)-4-chlorobenzamide, have been synthesized and identified as potent, time-dependent, and reversible inhibitors of monoamine oxidase-B (MAO-B). [5]MAO-B is a key enzyme in the degradation of dopamine and its inhibition is a validated strategy for the treatment of Parkinson's disease. This demonstrates the chemical tractability of the core scaffold to target enzymatic active sites across different therapeutic areas.

Synthesis and Experimental Protocols

The successful development of these analogs relies on robust synthetic chemistry and validated biological assays.

General Synthetic Scheme

The synthesis of these analogs often begins with a commercially available chlorobenzenesulfonyl chloride, which is reacted with a variety of amines and other nucleophiles to build the desired complexity.

Figure 3: Generalized workflow for the synthesis of target analogs.

Detailed Protocol: Synthesis of N-4-Substituted Analogs

[1] Objective: To synthesize a representative N-4-substituted 4-(2-aminoethyl)benzenesulfonamide analog for biological screening.

Materials:

• 4-(2-Aminoethyl)benzenesulfonamide hydrochloride

• Appropriate aldehyde or ketone

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol (MeOH)

• Glacial acetic acid

• Diethyl ether (Et₂O)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolution: Dissolve 4-(2-aminoethyl)benzenesulfonamide hydrochloride (1.0 eq) in methanol.

• Imine Formation: Add the desired aldehyde or ketone (1.1 eq) to the solution, followed by a catalytic amount of glacial acetic acid. Stir the mixture at room temperature for 1 hour to facilitate the formation of the Schiff base (imine) intermediate.

• Reduction: Carefully add sodium cyanoborohydride (1.5 eq) portion-wise to the reaction mixture. Caution: NaBH₃CN is toxic and reacts with acid to release hydrogen cyanide gas. Perform in a well-ventilated fume hood.

• Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by slowly adding water. Reduce the volume of methanol under reduced pressure. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to yield the final N-4-substituted analog.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Detailed Protocol: In Vitro Cytotoxicity (MTT Assay)

Objective: To determine the IC₅₀ value of a synthesized analog against a human cancer cell line.

Materials:

• Human cancer cell line (e.g., HCT-116)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Synthesized analog stock solution (e.g., 10 mM in DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Multichannel pipette

• Microplate reader (570 nm)

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized analog in growth medium. Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compound (e.g., 0.1, 1, 10, 50, 100 µM). Include wells with medium only (blank) and medium with DMSO at the highest concentration used (vehicle control).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the log of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Conclusion and Future Perspectives

The N-(2-Aminoethyl)-4-chlorobenzenesulfonamide scaffold is a remarkably fertile ground for the development of novel therapeutics. As anticancer agents, its analogs show significant promise as inhibitors of tumor-associated carbonic anhydrases, with clear structure-activity relationships guiding the design of more potent and selective compounds. In the antimicrobial realm, these molecules present an opportunity to develop adjuvants that can restore the efficacy of older antibiotics against resistant pathogens.

Future research should focus on:

• Target Selectivity: Designing analogs with high selectivity for tumor-specific enzymes (e.g., CA IX) over off-target isoforms to minimize side effects.

• Pharmacokinetic Optimization: Improving the solubility, metabolic stability, and oral bioavailability of lead compounds.

• Mechanism Deconvolution: For antimicrobial applications, elucidating the precise interactions with bacterial targets or efflux pumps to enable rational design.

• In Vivo Efficacy: Moving the most promising in vitro candidates into preclinical animal models to validate their therapeutic potential in a physiological context.

By integrating synthetic chemistry, molecular modeling, and rigorous biological evaluation, the full therapeutic potential of this versatile chemical class can be realized.

References

• Gudžytė, G., et al. (2018). Synthesis of a new series of N4-substituted 4-(2-aminoethyl)benzenesulfonamides and their inhibitory effect on human carbonic anhydrase cytosolic isozymes I and II and transmembrane tumor-associated isozymes IX and XII. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Huang, Z., et al. (2001). 2-[N1-2-pyrimidyl-aminobenzenesulfonamido] ethyl 4-bis(2-chloroethyl) aminophenyl butyrate: a potent antitumor agent. Bioorganic & Medicinal Chemistry Letters. [Link]

• Ghorab, M. M., et al. (2016). Design and synthesis of some novel 4-Chloro-N-(4-(1-(2-(2-cyanoacetyl)hydrazono)ethyl)phenyl) benzenesulfonamide derivatives as anticancer and radiosensitizing agents. European Journal of Medicinal Chemistry. [Link]

• Annan, N., & Silverman, R. B. (1993). New analogues of N-(2-aminoethyl)-4-chlorobenzamide (Ro 16-6491). Some of the most potent monoamine oxidase-B inactivators. Journal of Medicinal Chemistry. [Link]

• Sławiński, J., et al. (2008). Synthesis and in Vitro Antitumor Activity of Novel Series 2-benzylthio-4-chlorobenzenesulfonamide Derivatives. Archiv der Pharmazie. [Link]

• Sławiński, J., et al. (2020). New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation. Molecules. [Link]

• Shapiro, A. B., et al. (2020). Compounds with antimicrobial properties.

• Melander, R. J., et al. (2022). Identification and structure-activity relationships for a series of N, N-disubstituted 2-aminobenzothiazoles as potent inhibitors of S. aureus. RSC Medicinal Chemistry. [Link]

• Juhás, M., et al. (2023). A new bactericidal chlorinated derivative containing 2-aminooxazole potentiates antibacterial action of colistin against multidrug-resistant acinetobacter baumannii. International Journal of Molecular Sciences. [Link]

• Papanikolaou, P., et al. (2022). Novel Antimicrobial Agents for Gram-Negative Pathogens. Antibiotics. [Link]

• Kozien, K., et al. (2021). Innovative antimicrobial substances based on uracil S-derivatives. Archiv der Pharmazie. [Link]

• Berry, L., et al. (2024). Exploring Structure–Activity Relationships of Niclosamide-Based Colistin Potentiators in Colistin-Resistant Gram-Negative Bacteria. Molecules. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Identification and structure-activity relationships for a series of N, N-disubstituted 2-aminobenzothiazoles as potent inhibitors of S. aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A new bactericidal chlorinated derivative containing 2-aminooxazole potentiates antibacterial action of colistin against multidrug-resistant acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Innovative antimicrobial substances based on uracil S-derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New analogues of N-(2-aminoethyl)-4-chlorobenzamide (Ro 16-6491). Some of the most potent monoamine oxidase-B inactivators - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Procedural Guide for the Safe Disposal of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

For professionals engaged in research and drug development, the integrity of our work extends beyond the benchtop to encompass the entire lifecycle of the chemicals we handle. The proper disposal of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is not merely a regulatory formality but a critical component of laboratory safety, environmental stewardship, and scientific responsibility. This guide provides a comprehensive, step-by-step protocol for its safe disposal, grounded in an understanding of its chemical properties and associated hazards.

Hazard Profile and Waste Characterization

Understanding the intrinsic properties of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is the foundation of its safe management. Its molecular structure, featuring a chlorinated benzene ring and an aminoethyl group, dictates its classification as a hazardous substance requiring specialized disposal.

Key Hazards:

• Corrosive: Safety Data Sheets (SDS) classify this compound as a corrosive material that causes severe skin burns and eye damage.[1][2][3][4]

• Harmful if Swallowed or Inhaled: Ingestion and inhalation pose significant health risks, necessitating careful handling to avoid exposure.[1][2]

• Incompletely Characterized Toxicity: The toxicological properties of this compound have not been fully investigated, demanding a cautious approach where all potential routes of exposure are minimized.[1][4]

Waste Classification: Due to these hazards, N-(2-Aminoethyl)-4-chlorobenzenesulfonamide must be managed as hazardous waste . Two primary characteristics mandate this classification:

• Corrosivity: As a corrosive solid, any waste containing this compound is considered hazardous.[1][2][3]

• Halogenated Organic Compound: The presence of chlorine on the benzene ring places it in the category of halogenated organic waste.[5] This is a critical distinction, as halogenated wastes require specific high-temperature incineration protocols to prevent the formation of toxic and persistent environmental pollutants.[5]

Disposal must adhere to the guidelines established by the Resource Conservation and Recovery Act (RCRA) in the United States, which provides a "cradle-to-grave" framework for hazardous waste management.[6][7]

Property	Information
CAS Number	83019-90-3
Molecular Weight	234.71 g/mol
Physical State	Powder Solid[2]
Primary Hazards	Corrosive (Causes severe skin burns and eye damage)[2][3][4], Harmful if Swallowed[2]
Waste Classification	Hazardous Waste, Halogenated Organic Compound

Core Principles of Chemical Waste Disposal

Adherence to the following principles is essential for ensuring safety and regulatory compliance.

• Waste Minimization: The most effective disposal strategy begins with thoughtful experimental design. Order only the necessary quantities of the chemical and, where feasible, reduce the scale of experiments to minimize waste generation from the outset.[5]

• Segregation: This is the most critical operational step in the laboratory. Halogenated organic waste must be collected in separate, dedicated containers from non-halogenated waste streams.[5][8] Co-mingling can disrupt the disposal process and may constitute a regulatory violation.

• Proper Labeling and Storage: All waste containers must be clearly and accurately labeled.[5][9] Store sealed containers in a designated Satellite Accumulation Area (SAA) that is secure, cool, and dry, away from incompatible materials.[2][5]

Step-by-Step Disposal Protocol

This protocol provides a direct workflow for the safe handling and disposal of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide waste.

Step 1: Don Appropriate Personal Protective Equipment (PPE) Before handling the chemical or its waste, ensure you are wearing:

• A laboratory coat.

• Chemical-resistant gloves (e.g., nitrile).

• Chemical safety goggles or a face shield.[1][2]

Step 2: Prepare and Label the Waste Container Select a chemically compatible container with a secure, leak-proof lid. Affix a "Hazardous Waste" label and clearly write the full chemical name: "N-(2-Aminoethyl)-4-chlorobenzenesulfonamide" and any other identifiers required by your institution's Environmental Health & Safety (EHS) department.

Step 3: Collect and Segregate Waste

• Solid Waste: Carefully place uncontaminated N-(2-Aminoethyl)-4-chlorobenzenesulfonamide powder and any materials directly contaminated with it (e.g., weighing papers, contaminated wipes, disposable lab equipment) into the designated solid halogenated waste container.[10] Avoid generating dust.

• Liquid Waste: If the compound is in a solution, collect it in a dedicated container for Halogenated Organic Liquid Waste . Do not mix with aqueous or non-halogenated waste streams.[5]

• Contaminated PPE: Heavily contaminated gloves and other disposable PPE should be placed in the solid hazardous waste container. Lightly contaminated items may be disposed of according to institutional policy.

Step 4: Securely Store the Waste Container Once waste is added, securely seal the container. Store it in your laboratory's designated Satellite Accumulation Area (SAA). Ensure the container is stored upright and away from incompatible chemicals.[5] The storage area should be locked or otherwise secured.[1][3]

Step 5: Arrange for Final Disposal The final and most crucial step is to engage your institution's EHS department or a licensed hazardous waste disposal contractor for pickup.[10] These certified professionals are equipped to transport and dispose of the chemical waste in full compliance with all federal, state, and local regulations.[10][11] Never attempt to dispose of this chemical via standard trash or sewer systems. [10][12]

Disposal Workflow Diagram

Caption: Workflow for the proper segregation and disposal of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Emergency Procedures for Spills

In the event of a spill, prioritize personnel safety while preventing environmental release.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Assess the Spill: If the spill is large or you are not trained to handle it, contact your institution's EHS or emergency response team immediately.

• Control the Spill (If Safe): For small, manageable spills, and while wearing appropriate PPE, prevent the spread of the material.

• Absorb and Collect: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit). Carefully sweep or scoop the material into your designated hazardous waste container, minimizing dust generation.[10]

• Decontaminate: Clean the spill area thoroughly with soap and water or an appropriate decontaminating agent as recommended by your safety protocols.[10]

• Dispose: All cleanup materials must be disposed of as halogenated hazardous waste.

By adhering to this structured disposal protocol, you contribute to a culture of safety and uphold the rigorous standards of scientific and environmental excellence.

References

• Safe Disposal of 2-Chloroquinoline-6-sulfonamide: A Procedural Guide. (n.d.). Benchchem.
• N-(2-aminoethyl)-4-chlorobenzenesulfonamide | 83019-90-3. (n.d.). Sigma-Aldrich.
• Proper Disposal of Biphenyl Sulfonamide 1: A Step-by-Step Guide for Laboratory Professionals. (n.d.). Benchchem.
• SAFETY DATA SHEET for 4-(2-Aminoethyl)benzenesulphonamide. (2025, December 22).
• SAFETY DATA SHEET for 4-(2-Aminoethyl)benzenesulphonamide. (2025, September 15). Thermo Fisher Scientific.
• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. (n.d.).
• SAFETY DATA SHEET for 4-(2-aminoethyl)benzenesulfonyl fluoride hydrochloride. (2025, September 28). Sigma-Aldrich.
• SAFETY DATA SHEET for AEBSF hydrochloride. (2012, July 27). Fisher Scientific.
• Resource Conservation and Recovery Act (RCRA) Regulations. (2025, August 13). US EPA.
• The NIH Drain Discharge Guide. (n.d.). National Institutes of Health.
• Resource Conservation and Recovery Act (RCRA) Overview. (2025, September 5). US EPA.
• Hazardous Materials Disposal Guide. (2019, June 12). Nipissing University.
• LISTING BACKGROUND DOCUMENT FOR THE PRODUCTION OF CERTAIN Cl-C, CHLORINATED ALIPHATIC HYDROCARBONS BY FREE RADICAL CATALYZED PRO. (1989, November 21).
• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (2025, December 1). US EPA.
• Waste management. (n.d.). RLT Institute - Novartis.
• EPA Hazardous Waste Codes. (n.d.). UGA Environmental Safety Division.

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. nipissingu.ca [nipissingu.ca]
• 9. Pardon Our Interruption [rltinstitute.novartis.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 12. nems.nih.gov [nems.nih.gov]

A Researcher's Guide to the Safe Handling of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide

As a novel chemical entity, N-(2-Aminoethyl)-4-chlorobenzenesulfonamide presents a unique set of handling challenges for researchers in drug development and chemical synthesis. A thorough understanding of its hazard profile is critical to establishing safe laboratory practices. This guide provides a detailed protocol for the selection and use of personal protective equipment (PPE), outlining operational procedures and disposal plans to ensure the safety of laboratory personnel and the environment.

Hazard Identification and Risk Assessment

N-(2-Aminoethyl)-4-chlorobenzenesulfonamide is classified as a corrosive material that can cause severe skin burns and eye damage.[1][2] It is also categorized as harmful if swallowed.[1][2] The primary routes of exposure are through skin and eye contact, inhalation of dust, and ingestion.[1][2] A comprehensive risk assessment should be conducted before any handling of this compound, taking into account the quantities being used and the nature of the experimental procedures.

Key Hazards:

• Skin Corrosion/Irritation: Causes severe burns upon contact.[1][2]

• Serious Eye Damage/Irritation: Can lead to irreversible eye damage.[1][2]

• Acute Oral Toxicity: Harmful if ingested.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to minimize the risk of exposure to N-(2-Aminoethyl)-4-chlorobenzenesulfonamide. The following table summarizes the required PPE for various laboratory operations.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Solution Preparation	Chemical splash goggles and a face shield	Double-gloving with nitrile or neoprene gloves	Flame-resistant lab coat	N95 respirator or higher
Conducting Reactions and Purifications	Chemical splash goggles and a face shield	Double-gloving with nitrile or neoprene gloves	Flame-resistant lab coat	N95 respirator or higher
Handling Solid Compound (outside a fume hood - Not Recommended)	Chemical splash goggles and a face shield	Double-gloving with nitrile or neoprene gloves	Flame-resistant lab coat	N95 respirator or higher

Eye and Face Protection

Due to the corrosive nature of this compound, standard safety glasses are insufficient. Chemical splash goggles are required to provide a seal around the eyes, protecting against splashes and dust.[3][4][5] When there is a significant risk of splashing, such as when transferring solutions or working with larger quantities, a face shield must be worn in addition to goggles.[3][4]

Hand Protection

Given the risk of severe skin burns, robust hand protection is essential. Double-gloving with a compatible chemical-resistant glove material is recommended.[6] Nitrile or neoprene gloves are suitable choices.[6] It is crucial to remove and replace gloves immediately if they become contaminated.[4] Always wash your hands thoroughly after removing gloves.

Body Protection

A flame-resistant lab coat should be worn to protect against splashes and to prevent the contamination of personal clothing.[3][6] Ensure the lab coat is fully buttoned. For procedures with a higher risk of splashing, consider using a chemically resistant apron over the lab coat.

Respiratory Protection

To prevent the inhalation of fine dust particles, especially when weighing the solid compound, a NIOSH-approved N95 respirator or a higher level of respiratory protection should be used.[6][7] All respiratory protection should be used in accordance with a comprehensive respiratory protection program, including fit testing and training.

Operational and Handling Workflow

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a safe working environment. All handling of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide should be performed within a certified chemical fume hood.[8]

Caption: Workflow for Handling N-(2-Aminoethyl)-4-chlorobenzenesulfonamide.

Step-by-Step Handling Procedure

• Preparation: Before handling the compound, ensure you are wearing the appropriate PPE as detailed above. Verify that the chemical fume hood is functioning correctly. Gather all necessary equipment and reagents.

• Weighing: Weigh the solid compound in the fume hood.[6] Use a disposable weighing paper or a tared container to minimize contamination of the balance.

• Solution Preparation: Add the solvent to the solid in a controlled manner to avoid splashing. Cap the container securely before removing it from the fume hood.

• Reactions and Purifications: Conduct all reactions and subsequent work-up procedures, such as extractions and chromatography, within the fume hood.[6]

• Post-Handling Decontamination: After handling is complete, decontaminate all surfaces and equipment that may have come into contact with the compound. A suitable solvent followed by soap and water is generally effective.[6]

Disposal Plan

The disposal of N-(2-Aminoethyl)-4-chlorobenzenesulfonamide and all associated waste must be managed as hazardous waste to prevent environmental contamination.[1][2][6]

Waste Segregation

• Solid Waste: All solid waste contaminated with the compound, including weighing papers, gloves, and disposable lab coats, should be collected in a designated, sealed, and clearly labeled hazardous waste container. The label should read: "Hazardous Waste: Corrosive Solid" and include the full chemical name.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, sealed, and clearly labeled hazardous waste container. The label should indicate "Hazardous Waste: Corrosive Liquid" and list all chemical components. Never mix incompatible waste streams.[6]

• Sharps Waste: Any contaminated sharps, such as needles or syringes, must be disposed of in a designated sharps container.[6]

Disposal Procedure

All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or equivalent department.[9] Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Do not pour any waste containing this compound down the drain.[1][2]

Emergency Procedures

In the event of an exposure, immediate action is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.[1][2]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with soap and plenty of water for at least 15 minutes.[1][2] Seek immediate medical attention.[1][2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the individual is not breathing, begin artificial respiration.[1][2] Seek immediate medical attention.[1][2]

• Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water.[1][2] Seek immediate medical attention.[1][2]

Always have a copy of the Safety Data Sheet (SDS) readily available for emergency responders.

References

• University of California, Santa Cruz. (n.d.). Flame Resistant PPE. Department of Chemistry and Biochemistry. [Link]

• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM. [Link]

• University of Washington. (n.d.). Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety. [Link]

• Lawrence Berkeley National Laboratory. (2024). Chapter 19 – Personal Protective Equipment (PPE). Environment, Health, and Safety. [Link]

• National University of Singapore. (n.d.). Disposal of Waste Solvents. Department of Chemistry. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.it [fishersci.it]
• 3. Flame Resistant PPE | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. Chapter 19 – Personal Protective Equipment (PPE) [ehs.lbl.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 4-(2-Aminoethyl)benzenesulfonamide 99 35303-76-5 [sigmaaldrich.com]
• 8. chemicea.com [chemicea.com]
• 9. ehs.weill.cornell.edu [ehs.weill.cornell.edu]